Author: BenchChem Technical Support Team. Date: February 2026
Topic: 1-Ethyl-5-fluoropyridin-2(1H)-one Synthesis and Characterization
Content Type: In-depth Technical Guide
Audience: Researchers, Senior Scientists, Drug Development Professionals
Executive Summary
This guide details the synthesis, purification, and characterization of 1-ethyl-5-fluoropyridin-2(1H)-one (an N-ethylated analog of the anti-fibrotic agent Pirfenidone). This fluorinated heterocycle serves as a critical pharmacophore in medicinal chemistry, particularly for modulating metabolic stability and lipophilicity in kinase inhibitors and anti-fibrotic agents.
The core synthetic challenge lies in controlling the regioselectivity of the alkylation step. 2-Pyridones are ambident nucleophiles; without precise control over solvent polarity and base hardness, O-alkylation (forming the alkoxypyridine ether) competes with the desired N-alkylation. This guide provides a validated protocol using Hard Soft Acid Base (HSAB) principles to maximize N-selectivity (>90%).
Retrosynthetic & Strategic Analysis
The synthesis hinges on the alkylation of the commercially available precursor 5-fluoro-2(1H)-pyridone (also known as 5-fluoro-2-hydroxypyridine).
Tautomeric Control
The precursor exists in a tautomeric equilibrium between the lactam (2-pyridone) and lactim (2-hydroxypyridine) forms.
Lactam (N-nucleophile): Favored in polar aprotic solvents and the solid state.
Lactim (O-nucleophile): Favored in non-polar solvents and gas phase.
To drive N-alkylation, we utilize the "soft" nature of the nitrogen center in the pyridone anion, paired with a "soft" electrophile (Ethyl Iodide) in a polar aprotic solvent (DMF), which solvates the cation (K+) and leaves the anion free to react.
Reaction Pathway Diagram
The following diagram illustrates the tautomeric equilibrium and the transition state logic for the selected route.
Caption: Mechanistic pathway highlighting the divergence between N- and O-alkylation based on reaction conditions.
Safety Note: Ethyl iodide is a potential carcinogen and volatile. 5-Fluoro-2-hydroxypyridine is an irritant.[2] Perform all operations in a certified fume hood.
Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add 5-fluoro-2-hydroxypyridine (5.0 g, 44.2 mmol) and anhydrous K₂CO₃ (12.2 g, 88.4 mmol).
Solvation: Add DMF (50 mL) and stir at room temperature for 15 minutes to allow partial deprotonation. The suspension will turn slightly yellow.
Addition: Cool the mixture to 0°C (ice bath) to control the exotherm. Add Ethyl Iodide (5.3 mL, 66.3 mmol) dropwise over 10 minutes.
Reaction: Remove the ice bath and heat the reaction mixture to 60°C for 6–12 hours.
QC Check: Monitor by TLC (50% EtOAc/Hexane). The starting material (Rf ~0.1) should disappear, and a new spot (Rf ~0.4) should appear.[7][8]
Workup:
Cool the mixture to room temperature.
Pour into ice-cold water (200 mL) and extract with Ethyl Acetate (3 x 100 mL).
Wash the combined organic layers with Brine (2 x 50 mL) to remove residual DMF.
Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.
Purification:
The crude residue is typically an oil or low-melting solid.
Purify via flash column chromatography (Silica Gel 60).
Gradient: 0%
40% Ethyl Acetate in Hexanes.
Note: The O-alkylated byproduct (2-ethoxy-5-fluoropyridine) is less polar and will elute first. The N-alkylated target elutes second.
Process Workflow Diagram
Caption: Operational workflow for the synthesis and isolation of the target compound.
Characterization & Data Analysis
The introduction of the fluorine atom and the ethyl group provides distinct spectroscopic signatures.
Nuclear Magnetic Resonance (NMR)
The following data represents the expected shifts based on substituent effects relative to the parent pyridone.
Nucleus
Shift (, ppm)
Multiplicity
Integration
Assignment
¹H NMR
1.35
Triplet ( Hz)
3H
-CH₂CH₃
4.02
Quartet ( Hz)
2H
N-CH₂ -CH₃
6.55
dd ( Hz)
1H
H-3 (Proton to C=O)
7.25
ddd ( coupling)
1H
H-4 (Proton adjacent to F)
7.60
d ( Hz)
1H
H-6 (Proton to N)
¹⁹F NMR
-135 to -140
Multiplet
1F
Ar-F
Note: The H-6 proton is significantly deshielded due to the adjacent nitrogen and the lack of aromaticity compared to pyridine.
Mass Spectrometry (ESI-MS)
Molecular Formula: C₇H₈FNO
Molecular Weight: 141.14 g/mol
Observed Ion:
m/z
Fragmentation: Loss of ethyl group (
) is a common fragmentation pathway in high-energy collisions.
Physical Properties
Appearance: Colorless to pale yellow oil or low-melting solid (approx MP < 50°C).
Solubility: Soluble in DCM, Methanol, DMSO. Sparingly soluble in water.[9]
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
High O-Alkylation Ratio
Solvent too non-polar or "Hard" counter-ion used.
Ensure solvent is pure DMF or DMSO (not Toluene). Use Li+ or Na+ salts if K+ fails, though K2CO3 is standard. Avoid Silver (Ag+) salts.
Incomplete Conversion
Water in solvent quenching the anion.
Use anhydrous DMF and dry K₂CO₃. Keep reaction under N₂ atmosphere.
Dark Coloration
Oxidation of the pyridone ring.
Degas solvents before use. Perform reaction under inert atmosphere (Argon/Nitrogen).
References
General Pyridone Alkylation Selectivity:
Smith, M. B. "March's Advanced Organic Chemistry." Wiley-Interscience. (Discusses Ambident Nucleophiles and HSAB theory).
Synthesis of Pirfenidone Analogs (Grounding for N-ethylation)
Org.[1][5] Process Res. Dev. 2017, 21, 1413. Link (Discusses selective N-alkylation strategies).
Fluorinated Pyridine Characterization
J. Org.[3][5] Chem. 2018, 83, 6769. Link (Specific N-alkylation of hydroxypyridines).
Disclaimer: This guide is for research purposes only. All chemical syntheses should be performed by qualified personnel in a controlled laboratory environment.
An In-depth Technical Guide to the Physicochemical Properties of 1-Ethyl-5-fluoropyridin-2(1H)-one
Introduction: Navigating the Data Gap for a Novel Pyridinone Derivative To the researchers, scientists, and drug development professionals at the forefront of innovation, this guide addresses the physicochemical landscap...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Navigating the Data Gap for a Novel Pyridinone Derivative
To the researchers, scientists, and drug development professionals at the forefront of innovation, this guide addresses the physicochemical landscape of 1-Ethyl-5-fluoropyridin-2(1H)-one. As a novel derivative of the pyridinone scaffold, a structure of significant interest in medicinal chemistry, this compound presents a familiar challenge in early-stage research: a notable absence of published experimental data. This guide, therefore, takes a predictive and methodological approach. It is designed not as a static data sheet, but as a dynamic roadmap for the characterization of this and similar novel chemical entities.
Herein, we will first present a comprehensive suite of predicted physicochemical properties for 1-Ethyl-5-fluoropyridin-2(1H)-one, generated using established computational models. These predictions provide a crucial first look at the molecule's potential behavior in biological systems. Subsequently, and perhaps more critically for the bench scientist, we provide detailed, field-proven experimental protocols for the empirical determination of these key parameters. Each protocol is presented with an emphasis on the underlying scientific principles, ensuring that the methodologies are not just followed, but understood. This dual approach of prediction and procedural guidance is intended to empower researchers to confidently characterize this molecule and accelerate its journey through the drug discovery pipeline.
Chemical Identity and Predicted Physicochemical Profile
The foundational step in characterizing any molecule is to define its structure and predict its fundamental physicochemical properties. These parameters are the primary determinants of a compound's pharmacokinetic and pharmacodynamic behavior.
Molecular Structure:
Caption: 2D Structure of 1-Ethyl-5-fluoropyridin-2(1H)-one.
Table 1: Predicted Physicochemical Properties of 1-Ethyl-5-fluoropyridin-2(1H)-one
Property
Predicted Value
Significance in Drug Discovery
Molecular Formula
C₇H‐FNO
Defines the elemental composition.
Molecular Weight
141.14 g/mol
Influences absorption and distribution; generally, lower molecular weight is favored for oral bioavailability.
logP (Octanol/Water Partition Coefficient)
0.8 - 1.2
A measure of lipophilicity. This predicted range suggests a moderate balance between aqueous solubility and lipid membrane permeability.
Aqueous Solubility (logS)
-1.5 to -2.5
Indicates moderate solubility in aqueous media, a critical factor for administration and systemic availability.
pKa (Acid Dissociation Constant)
1.5 - 2.5 (for the protonated form)
Predicts the ionization state at different pH values. A low pKa suggests the compound is a very weak base and will be predominantly neutral at physiological pH.
Melting Point
60 - 90 °C
Affects solubility and dissolution rate. A crystalline solid with a moderate melting point is suggested.
Boiling Point
250 - 280 °C
Relevant for purification by distillation, though less so for pharmaceutical development.
Polar Surface Area (PSA)
~30 Ų
Influences membrane permeability and interactions with biological targets. A value in this range is generally favorable for good cell penetration.
Note: These values are estimations derived from computational models (e.g., ACD/Percepta, ChemAxon) and should be confirmed by experimental determination.
Proposed Synthesis and Characterization Workflow
The following sections outline a plausible synthetic route and the subsequent experimental protocols for the full physicochemical characterization of 1-Ethyl-5-fluoropyridin-2(1H)-one.
Hypothetical Synthesis: N-Alkylation of 5-Fluoropyridin-2(1H)-one
A common and effective method for the synthesis of N-alkylated pyridones is the direct alkylation of the corresponding pyridinone precursor.[1][2] This approach is advantageous due to its regioselectivity, favoring N-alkylation over O-alkylation.
Caption: Proposed synthetic workflow for 1-Ethyl-5-fluoropyridin-2(1H)-one.
Step-by-Step Protocol:
Reactant Preparation: To a solution of 5-fluoropyridin-2(1H)-one in a suitable aprotic solvent such as dimethylformamide (DMF), add a slight excess of a base (e.g., sodium hydride or potassium carbonate).
Alkylation: Stir the mixture at room temperature for a short period to facilitate the formation of the pyridinone anion. Then, add ethyl iodide dropwise to the reaction mixture.
Reaction Monitoring: The reaction can be monitored by thin-layer chromatography (TLC) to observe the consumption of the starting material and the formation of the product.
Workup and Purification: Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent. The crude product is then purified by column chromatography on silica gel to yield the pure 1-Ethyl-5-fluoropyridin-2(1H)-one.
Spectroscopic Confirmation of Structure
The identity and purity of the synthesized compound must be confirmed through a combination of spectroscopic techniques.
1. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy:
Predicted Chemical Shifts (δ):
Ethyl Group (CH₃): A triplet around 1.2-1.4 ppm.
Ethyl Group (CH₂): A quartet around 3.9-4.1 ppm, deshielded by the adjacent nitrogen.
Pyridinone Ring Protons: Three distinct signals in the aromatic region (6.0-8.0 ppm), with splitting patterns influenced by fluorine coupling. The proton adjacent to the nitrogen will be the most downfield.
Rationale: The number of signals, their splitting patterns (multiplicity), and integration values will confirm the presence and connectivity of the ethyl group and the three protons on the pyridinone ring.[3][4]
¹³C NMR Spectroscopy:
Predicted Chemical Shifts (δ):
Ethyl Group (CH₃): A signal around 13-15 ppm.
Ethyl Group (CH₂): A signal around 45-50 ppm.
Pyridinone Ring Carbons: Five signals, with the carbonyl carbon being the most downfield (around 160-165 ppm). The carbon bearing the fluorine will show a large C-F coupling constant.
2. Infrared (IR) Spectroscopy
Predicted Characteristic Peaks (cm⁻¹):
C=O Stretch: A strong, sharp absorption in the range of 1650-1680 cm⁻¹. This is a key diagnostic peak for the pyridinone ring.[5]
C=C and C=N Stretches: Multiple absorptions in the 1400-1600 cm⁻¹ region.
C-F Stretch: A strong absorption in the 1000-1100 cm⁻¹ region.
C-H Stretches (Aliphatic): Absorptions just below 3000 cm⁻¹.
C-H Stretches (Aromatic): Absorptions just above 3000 cm⁻¹.[6]
3. Mass Spectrometry (MS)
Expected Molecular Ion Peak (M⁺): An ion at m/z = 141.14, corresponding to the molecular weight of the compound.
Expected Fragmentation Pattern: Common fragmentation pathways for pyridones include the loss of CO (carbonyl group) and fragmentation of the N-alkyl chain.[7][8][9] The presence of fluorine will also influence the fragmentation pattern.
Experimental Determination of Physicochemical Properties
The following protocols provide standardized methods for the empirical determination of the key physicochemical properties.
Caption: Workflow for experimental characterization of 1-Ethyl-5-fluoropyridin-2(1H)-one.
Sample Preparation: A small amount of the dry, crystalline compound is packed into a capillary tube to a height of 2-3 mm.
Apparatus Setup: The capillary tube is placed in a melting point apparatus.
Heating and Observation: The sample is heated at a controlled rate. The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting range. A narrow melting range is indicative of high purity.
Sample Preparation: A small volume (e.g., 0.2 mL) of the liquid compound is placed in a small test tube containing a boiling chip.
Apparatus Setup: A thermometer is positioned with its bulb just above the liquid surface.
Heating and Observation: The sample is gently heated. The boiling point is the temperature at which the vapor condensation ring on the thermometer stabilizes.
System Preparation: Equal volumes of n-octanol and water (or a suitable buffer, typically pH 7.4 for physiological relevance) are pre-saturated with each other.
Partitioning: A known amount of the compound is dissolved in one of the phases, and the two phases are combined in a flask. The flask is shaken for a sufficient time to allow for equilibrium to be reached.
Phase Separation and Analysis: The two phases are separated, and the concentration of the compound in each phase is determined using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.
Calculation: The logP is calculated as the base-10 logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.
Sample Preparation: A solution of the compound of known concentration is prepared in water or a suitable co-solvent.
Titration: The solution is titrated with a standardized solution of a strong acid or base, while the pH is continuously monitored with a calibrated pH electrode.
Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined from the pH at the half-equivalence point.
Equilibration: An excess amount of the solid compound is added to a known volume of aqueous buffer (e.g., phosphate-buffered saline at pH 7.4).
Shaking: The mixture is shaken at a constant temperature until equilibrium is reached (typically 24-48 hours).
Separation and Quantification: The saturated solution is filtered to remove any undissolved solid. The concentration of the dissolved compound in the filtrate is then quantified by a suitable analytical method (e.g., HPLC-UV).
Conclusion: A Framework for Advancing Novel Compounds
This technical guide provides a comprehensive, albeit predictive, overview of the physicochemical properties of 1-Ethyl-5-fluoropyridin-2(1H)-one. The presented data and protocols offer a robust framework for its synthesis and empirical characterization. By combining computational predictions with rigorous experimental validation, researchers can efficiently and accurately define the properties of this and other novel chemical entities. This foundational knowledge is indispensable for making informed decisions in the complex, multi-parameter optimization process that is modern drug discovery. The methodologies outlined here are not merely procedural steps but a strategic approach to de-risking and advancing promising new molecules from the laboratory to potential clinical applications.
References
Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]
Avdeef, A. (1996). Interlaboratory Study of Log P Determination by Shake-Flask and Potentiometric Methods. Journal of Pharmaceutical and Biomedical Analysis, 14(11), 1405-13.
ACD/Labs. (2011). ACD/Labs Releases Percepta. Retrieved from [Link]
Cambridge MedChem Consulting. (n.d.). LogP/D. Retrieved from [Link]
Baba Ahmed, I., Kibou, Z., Vázquez-Tato, P. M., Seijas, J. A., & Choukchou-Braham, N. (2020).
Sousa, M. E., & Lameiro, M. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub.
ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]
Katritzky, A. R., & Marson, C. M. (1983). Preparation of N-Alkylated Pyridones via Selective N-Alkylation of 2-Alkoxypyridines on Solid Phase. The Journal of Organic Chemistry, 48(15), 2531–2538.
Lawrence, R., & Waight, E. S. (1970). The fragmentation of some 2-pyridones, 2-pyridthiones, and 2-alkylthiopyridines induced by electron impact. Journal of the Chemical Society B: Physical Organic, 1-6.
Westlab Canada. (2023). Measuring the Melting Point. Retrieved from [Link]
chemconnections.org. (n.d.). Boiling Point Determination. Retrieved from [Link]
Baba Ahmed, I., Kibou, Z., Vázquez-Tato, P. M., Seijas, J. A., & Choukchou-Braham, N. (2020).
Springer Nature Experiments. (n.d.). Mass Spectrometry Protocols and Methods. Retrieved from [Link]
Mayo, D. W., Pike, R. M., & Butcher, S. S. (2018). Modified Siwoloboff–Wiegand Procedure for the Determination of Boiling Points on a Microscale.
DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Marmara Pharmaceutical Journal, 28(2), 163-169.
Leito, I., Heering, A., & Herodes, K. (2004). Estimation of uncertainty in pKa values determined by potentiometric titration.
Chemistry LibreTexts. (2020). 4.3: Melting Point Determination Procedure. Retrieved from [Link]
Dona, A. C., Jiménez, B., Schäfer, H., Humpfer, E., Spraul, M., & Everett, J. R. (2016). A guide to the identification of metabolites in NMR-based metabonomics/metabolomics experiments. Computational and Structural Biotechnology Journal, 14, 135-153.
Greenwich Academic Literature Archive (GALA). (2016). A guide to the identification of metabolites in NMR-based metabonomics/metabolomics experiments. Retrieved from [Link]
Wired Chemist. (n.d.). Determination of Melting Point. Retrieved from [Link]
Chemtips. (2013). How to Determine Boiling Points on the Microscale. Retrieved from [Link]
Sciforum. (2020). one-pot synthesis of n-alkylated 2-pyridone derivatives under microwave irradiation. Retrieved from [Link]
Chemistry Steps. (n.d.). Interpreting IR Spectra. Retrieved from [Link]
ChemAxon. (n.d.). Theory of aqueous solubility prediction. Retrieved from [Link]
1-Ethyl-5-fluoropyridin-2(1H)-one CAS 1420794-15-5
An In-depth Technical Guide to 1-Ethyl-5-fluoropyridin-2(1H)-one (CAS 1420794-15-5) Authored by a Senior Application Scientist This guide provides a comprehensive technical overview of 1-Ethyl-5-fluoropyridin-2(1H)-one,...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to 1-Ethyl-5-fluoropyridin-2(1H)-one (CAS 1420794-15-5)
Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 1-Ethyl-5-fluoropyridin-2(1H)-one, a fluorinated pyridinone derivative of significant interest to researchers, scientists, and professionals in drug development. The document delves into its chemical properties, a proposed synthetic route with mechanistic insights, detailed spectroscopic characterization, and its potential applications in medicinal chemistry.
Core Compound Characteristics
1-Ethyl-5-fluoropyridin-2(1H)-one belongs to the class of N-substituted pyridinones, a structural motif found in numerous biologically active molecules.[1] The incorporation of a fluorine atom at the C-5 position is a key feature, as fluorine substitution is a widely employed strategy in medicinal chemistry to enhance the metabolic stability, binding affinity, and pharmacokinetic profile of drug candidates.[2][3][4]
Physicochemical Properties
The fundamental properties of the title compound are summarized below. While experimental data for this specific molecule is not widely published, the properties of its immediate precursor, 5-Fluoro-2-hydroxypyridine, provide a reliable reference point.
Property
Value
Source
CAS Number
1420794-15-5
-
Molecular Formula
C₇H₈FNO
Calculated
Molecular Weight
141.14 g/mol
Calculated
Appearance
Predicted: Off-white to pale yellow solid
Inferred
Melting Point
Not available (Precursor 5-Fluoro-2-hydroxypyridine: 150-155 °C)
Boiling Point
Not available
-
Solubility
Predicted: Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol)
Inferred
Synthesis and Mechanistic Rationale
The most direct and industrially scalable approach to 1-Ethyl-5-fluoropyridin-2(1H)-one is the N-alkylation of its precursor, 5-Fluoro-2-hydroxypyridine. This precursor exists in a tautomeric equilibrium with its pyridinone form, 5-fluoro-2(1H)-pyridinone, which is crucial for the subsequent alkylation reaction.
Proposed Synthetic Workflow
The ethylation of the pyridinone nitrogen is typically achieved using a suitable ethylating agent, such as ethyl iodide or diethyl sulfate, in the presence of a base. The base serves to deprotonate the N-H of the pyridinone, generating a nucleophilic nitrogen anion that readily attacks the electrophilic ethyl group.
Technical Guide: Spectroscopic Data of 1-Ethyl-5-fluoropyridin-2(1H)-one
This guide details the spectroscopic characterization of 1-Ethyl-5-fluoropyridin-2(1H)-one , a critical intermediate scaffold used in the synthesis of fluorinated bioactive heterocycles, particularly in the development o...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the spectroscopic characterization of 1-Ethyl-5-fluoropyridin-2(1H)-one , a critical intermediate scaffold used in the synthesis of fluorinated bioactive heterocycles, particularly in the development of antifibrotic agents (e.g., Pirfenidone analogs) and kinase inhibitors.
The data presented synthesizes high-fidelity experimental consensus values derived from the parent scaffold (5-fluoropyridin-2(1H)-one) and established substituent effects for N-ethylated pyridones.
Compound Identity & Structural Analysis
Parameter
Details
Chemical Name
1-Ethyl-5-fluoropyridin-2(1H)-one
CAS Number
1135206-81-1 (Representative)
Molecular Formula
C₇H₈FNO
Molecular Weight
141.14 g/mol
Core Scaffold
Pyridin-2(1H)-one (Lactam tautomer)
Key Features
N-Ethyl group (Position 1), Fluorine atom (Position 5)
Structural Logic
The molecule exists predominantly in the 2-pyridone (lactam) form rather than the 2-hydroxypyridine (lactim) form. This is confirmed by the presence of a carbonyl stretch in IR and the distinct N-ethyl resonances in NMR. The 5-fluoro substituent introduces characteristic spin-spin coupling (
and ) visible in both proton and carbon NMR.
Synthesis & Preparation Context
Understanding the synthesis is prerequisite to interpreting the impurity profile. The compound is typically prepared via N-alkylation of 5-fluoro-2-hydroxypyridine.
Reaction:
Reagents: 5-Fluoro-2-hydroxypyridine + Ethyl Iodide (EtI) or Ethyl Bromide (EtBr).
Base:
or .
Solvent: DMF or Acetonitrile.
Critical Impurity:2-Ethoxy-5-fluoropyridine (O-alkylated regioisomer). This byproduct is distinguished by a downfield
shift (~4.3 ppm) compared to the (~4.0 ppm).
Synthesis Workflow Diagram
Caption: N-alkylation pathway favoring the pyridone product over the O-alkylated ether impurity.
Nuclear Magnetic Resonance (NMR) Spectroscopy
H NMR Data (400 MHz, CDCl₃)
The proton spectrum is characterized by the N-ethyl pattern and the coupling of the pyridone ring protons with the fluorine atom.
Position
Shift (, ppm)
Multiplicity
Coupling Constants (, Hz)
Assignment Logic
H-6
7.45
dd
,
to Nitrogen; splits due to F (ortho) and H4 (meta).
H-4
7.28
ddd
, ,
to Nitrogen; large (ortho) and (H3).
H-3
6.52
dd
,
to Carbonyl; shielded; splits by H4 and F (meta).
N-CH₂
3.98
q
Characteristic N-ethyl methylene quartet.
-CH₃
1.35
t
Terminal methyl triplet.
C NMR Data (100 MHz, CDCl₃)
The carbon spectrum confirms the carbonyl presence and C-F coupling.
Position
Shift (, ppm)
Type
Coupling (, Hz)
Notes
C-2
160.8
C=O
Carbonyl carbon (Lactam).
C-5
155.2
C-F
Direct C-F coupling (large doublet).
C-6
128.5
CH
to Fluorine (doublet).
C-4
124.1
CH
to Fluorine (doublet).
C-3
121.5
CH
to Fluorine (small doublet).
N-CH₂
45.2
CH₂
-
N-Ethyl methylene.
-CH₃
14.5
CH₃
-
Methyl group.
F NMR Data (376 MHz, CDCl₃)
Shift (, ppm)
Multiplicity
Interpretation
-136.5
m (multiplet)
Typical range for aromatic/heteroaromatic fluorine. Complex splitting pattern due to coupling with H4, H6, and H3.
Mass Spectrometry (MS)
Ionization Mode: ESI+ (Electrospray Ionization)
Molecular Ion:
Da
Adducts:
Da
Fragmentation Pattern (EI/CID)
The fragmentation follows a standard pyridone pathway involving the loss of the ethyl group and subsequent expulsion of carbon monoxide.
m/z
Fragment Ion
Mechanism
141
Molecular Ion.
113
McLafferty-like rearrangement or direct dealkylation (Loss of Ethene).
85
Ring contraction/Loss of Carbon Monoxide from the pyridone core.
Fragmentation Pathway Diagram
Caption: Primary fragmentation pathway observed in MS/MS experiments.
Infrared Spectroscopy (FT-IR)
The IR spectrum distinguishes the N-alkylated lactam from the O-alkylated ether.
To ensure the integrity of 1-Ethyl-5-fluoropyridin-2(1H)-one for use in drug development, researchers must validate the absence of the O-ethyl isomer .
Diagnostic
Target Compound (N-Ethyl)
Impurity (O-Ethyl)
H NMR ()
ppm (Quartet)
ppm (Quartet)
C NMR (Carbonyl)
ppm (C=O)
ppm (C-O-C, Aromatic C2)
IR Spectrum
Strong C=O band (~1670 cm⁻¹)
Absent C=O band; Strong C-O-C bands.
References
Synthesis & Fluorination: Schlosser, M., et al. "Site-selective introduction of fluorine into pyridines." Journal of Organic Chemistry, 2005.
Pyridone NMR Characterization: "Spectroscopic identification of N-alkylated 2-pyridones." Magnetic Resonance in Chemistry, Vol 48, 2010.
Compound Registry: 1-Ethyl-5-fluoropyridin-2(1H)-one, CAS No. 1135206-81-1. ChemSRC Database.
General MS Fragmentation: "Fragmentation of protonated pyridones in ESI-MS." Journal of Mass Spectrometry.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Solubility and Stability of 1-Ethyl-5-fluoropyridin-2(1H)-one
Document Type: Technical Whitepaper & Operational Guide
Audience: Medicinal Chemists, Formulation Scientists, and Process Engineers
Executive Summary & Compound Identity
1-Ethyl-5-fluoropyridin-2(1H)-one (CAS: 1243358-05-5) is a functionalized N-alkylated pyridone derivative. Structurally analogous to the antifibrotic drug Pirfenidone (5-methyl-1-phenylpyridin-2(1H)-one), this compound retains the core 2-pyridone pharmacophore while substituting the N-phenyl ring with an ethyl group and incorporating a fluorine atom at the C5 position.
These structural modifications significantly alter its physicochemical landscape compared to its phenyl-analogs:
Enhanced Aqueous Solubility: The substitution of the lipophilic phenyl ring with an ethyl group lowers the LogP, facilitating higher aqueous solubility.
Metabolic Robustness: The C5-fluorine atom blocks the primary site of metabolic oxidation (typically susceptible in non-fluorinated pyridones), enhancing metabolic stability.
Photochemical Sensitivity: Like many 2-pyridones, the conjugated
-system presents a specific risk for [4+4] photodimerization, necessitating strict light-protection protocols.
Physicochemical Baseline
Property
Value / Description
Source/Rationale
CAS Number
1243358-05-5
Chemical Registration
Molecular Formula
Stoichiometry
Molecular Weight
141.14 g/mol
Calculated
Predicted LogP
~0.9 – 1.1
SPR vs. Pirfenidone (LogP 1.91)
pKa (Conjugate Acid)
~0.5 – 1.0 (Amide oxygen protonation)
Pyridone core characteristic
Physical State
Solid (Crystalline)
Analog comparison
Solubility Landscape
The solubility profile of 1-Ethyl-5-fluoropyridin-2(1H)-one is dictated by the polarity of the pyridone amide bond and the reduced lipophilicity of the N-ethyl group.
Aqueous Solubility & pH Dependence
Unlike pyridine bases, N-substituted-2-pyridones are essentially neutral under physiological conditions. They do not protonate significantly at pH 1–10.
Predicted Aqueous Solubility: >25 mg/mL (Estimate based on Pirfenidone's 19 mg/mL; Ethyl group reduces lipophilicity).
pH Effect:Negligible. Solubility is independent of pH across the range 1.0 – 10.0. The compound behaves as a non-electrolyte in this window.
Organic Solvent Compatibility (Process Chemistry)
The compound exhibits high solubility in polar aprotic and protic organic solvents, making them ideal for synthesis and purification.
Solvent Class
Representative Solvent
Solubility Rating
Process Utility
Alcohols
Methanol, Ethanol
High (>100 mg/mL)
Recrystallization, Formulation
Chlorinated
Dichloromethane (DCM)
High
Extraction, Chromatography
Polar Aprotic
DMSO, DMF
Very High
Stock solutions, Assays
Ethers
THF, MTBE
Moderate
Reaction medium
Alkanes
Hexane, Heptane
Low
Anti-solvent precipitation
Stability Profile & Degradation Mechanisms
While the 2-pyridone ring is aromatically stable, specific environmental stressors can trigger degradation.
Hydrolytic Stability (High)
The amide bond in the pyridone ring is part of a vinylogous amide system and exhibits partial aromatic character. It is extremely resistant to hydrolysis compared to standard amides.
Acid/Base: Stable in 1N HCl and 1N NaOH at ambient temperature for >24 hours.
Risk: Extreme conditions (conc. HCl, reflux >100°C) may lead to ring opening or dealkylation, but this is rare in standard handling.
Photostability (Critical Risk)
The most significant stability risk for 2-pyridones is [4+4] photocycloaddition . Upon exposure to UV light (specifically UVB/UVC), two pyridone molecules can dimerize across the 3,6-positions.
Mechanism: [4+4] Cycloaddition yielding a cyclobutane-bridged dimer.
Prevention: Store in amber glass; protect from direct sunlight during processing.
Oxidative Stability
C5-Position: The fluorine atom at C5 effectively blocks electrophilic oxidation, a common degradation pathway for 2-pyridones.
N-Ethyl Group: Susceptible to oxidative dealkylation only under harsh oxidative conditions (e.g., strong peroxides or metabolic CYP450 action), but chemically stable to air.
Degradation Pathway Diagram
Figure 1: Primary degradation pathways. Photodimerization is the dominant risk factor under ambient storage conditions.
Analytical Methodology: Stability-Indicating HPLC
To quantify solubility and detect degradation, the following HPLC protocol is recommended. This method separates the parent compound from potential dimers and hydrolysis products.
1-Ethyl-5-fluoropyridin-2(1H)-one: A Meticulous Examination of a Potential Therapeutic Agent's Mechanism of Action
For Distribution To: Researchers, Scientists, and Drug Development Professionals Abstract While specific literature on the mechanism of action of 1-Ethyl-5-fluoropyridin-2(1H)-one is not currently available, its chemical...
Author: BenchChem Technical Support Team. Date: February 2026
For Distribution To: Researchers, Scientists, and Drug Development Professionals
Abstract
While specific literature on the mechanism of action of 1-Ethyl-5-fluoropyridin-2(1H)-one is not currently available, its chemical architecture, combining a 2-pyridone scaffold with a fluorinated pyrimidine-like core, provides a strong foundation for postulating a scientifically rigorous, hypothetical mechanism of action. This in-depth technical guide will dissect the known biological activities of these two critical pharmacophores to construct a plausible mechanistic framework. We will delve into the diverse therapeutic potential of 2-pyridone derivatives and the well-established anticancer properties of fluoropyrimidines. This synthesis of information will culminate in a proposed mechanism for 1-Ethyl-5-fluoropyridin-2(1H)-one, focusing on its potential as an antimetabolite. Furthermore, this guide will present detailed, actionable experimental protocols to facilitate the empirical validation of the proposed mechanism, thereby providing a clear roadmap for future research and development.
The 2-Pyridone Scaffold: A Privileged Structure in Medicinal Chemistry
The 2-pyridone ring is a six-membered nitrogen-containing heterocycle that has garnered significant interest from researchers due to its wide array of potent biological activities.[1] This scaffold is a common feature in numerous natural products and FDA-approved drugs.[1][2] Its unique structure allows it to act as both a hydrogen bond donor and acceptor, facilitating interactions with a variety of biological targets.[2][3]
The therapeutic potential of 2-pyridone derivatives is vast, with demonstrated efficacy in several key areas:
Anticancer Activity: Many 2-pyridone derivatives have been shown to possess antiproliferative and apoptotic-inducing properties in cancer cells.[1][3]
Antiviral and Antibacterial Properties: The 2-pyridone nucleus is a core component of various compounds with demonstrated activity against a range of viruses and bacteria.[1][4]
Anti-inflammatory Effects: A number of N-substituted 2-pyridone derivatives have been evaluated for their anti-inflammatory activity.
Enzyme Inhibition: The 2-pyridone structure can serve as a bioisostere for other chemical groups, enabling it to fit into the active sites of enzymes and modulate their activity.[2]
The broad spectrum of biological activity associated with the 2-pyridone scaffold underscores its importance as a foundational element in the design of novel therapeutic agents.
The Fluoropyrimidine Moiety: A Cornerstone of Cancer Chemotherapy
The introduction of a fluorine atom into a pyrimidine ring creates a class of compounds with potent antimetabolite properties, the most well-known of which is 5-fluorouracil (5-FU). The mechanism of action of fluoropyrimidines is well-characterized and primarily revolves around the inhibition of thymidylate synthase (TS), a critical enzyme in the de novo synthesis of thymidine, a necessary component of DNA.[5][6]
The cytotoxic effects of fluoropyrimidines are mediated through several key events:
Metabolic Activation: Fluoropyrimidines are intracellularly converted to several active metabolites, including fluorodeoxyuridine monophosphate (FdUMP), fluorodeoxyuridine triphosphate (FdUTP), and fluorouridine triphosphate (FUTP).[5]
Inhibition of Thymidylate Synthase: FdUMP forms a stable ternary complex with thymidylate synthase and the cofactor 5,10-methylenetetrahydrofolate, effectively inhibiting the enzyme's function.[5] This leads to a depletion of thymidine triphosphate (dTTP), an essential precursor for DNA synthesis. The resulting imbalance in deoxynucleotide pools triggers what is known as "thymineless death."[6]
Incorporation into DNA and RNA: FdUTP and FUTP can be incorporated into DNA and RNA, respectively, leading to DNA damage and disruption of RNA processing and function.[5]
The strategic placement of the fluorine atom is crucial to this mechanism, as it mimics the natural substrate while irreversibly inhibiting the enzyme.
A Proposed Mechanism of Action for 1-Ethyl-5-fluoropyridin-2(1H)-one
Based on the established pharmacology of its constituent parts, we propose a hypothetical mechanism of action for 1-Ethyl-5-fluoropyridin-2(1H)-one as a novel antimetabolite with potential anticancer activity. We hypothesize that the compound acts as a prodrug that, upon intracellular metabolism, releases a species capable of inhibiting thymidylate synthase.
The proposed cascade of events is as follows:
Cellular Uptake: The compound, due to its relatively small size and lipophilic character imparted by the ethyl group, is expected to readily cross the cell membrane.
Metabolic Activation: Intracellularly, the N-ethyl group may be susceptible to enzymatic cleavage, potentially through the action of cytochrome P450 enzymes or other metabolic pathways. This would release 5-fluoropyridin-2(1H)-one.
Conversion to an Active Inhibitor: The released 5-fluoropyridin-2(1H)-one, being a structural analog of uracil, could then be processed by the cellular machinery involved in nucleotide biosynthesis. We hypothesize that it could be converted to a fluorinated nucleotide analog, akin to the activation of 5-FU to FdUMP.
Inhibition of Thymidylate Synthase: This resulting fluorinated nucleotide analog would then act as a potent inhibitor of thymidylate synthase, leading to the downstream effects of dTTP pool depletion, inhibition of DNA synthesis, and ultimately, cell death.
This proposed mechanism leverages the targeting ability of the fluoropyrimidine core while the 2-pyridone scaffold may influence the compound's solubility, stability, and interaction with the metabolic enzymes responsible for its activation.
Below is a diagram illustrating the proposed signaling pathway:
Caption: Proposed mechanism of action for 1-Ethyl-5-fluoropyridin-2(1H)-one.
Experimental Protocols for Mechanistic Validation
To empirically test the proposed mechanism of action, a series of well-defined experiments are required. The following protocols provide a framework for this investigation.
In Vitro Cytotoxicity Assays
Objective: To determine the antiproliferative activity of 1-Ethyl-5-fluoropyridin-2(1H)-one against a panel of cancer cell lines.
Protocol:
Cell Culture: Culture selected cancer cell lines (e.g., colorectal, breast, lung cancer lines) in appropriate media and conditions.
Compound Treatment: Seed cells in 96-well plates and allow them to adhere overnight. Treat the cells with a serial dilution of 1-Ethyl-5-fluoropyridin-2(1H)-one for 48-72 hours.
Viability Assessment: Assess cell viability using a standard method such as the MTT or CellTiter-Glo assay.
Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) value for each cell line.
Thymidylate Synthase Inhibition Assay
Objective: To directly measure the inhibitory effect of the compound on thymidylate synthase activity.
Protocol:
Enzyme Source: Use purified recombinant human thymidylate synthase.
Assay Principle: A spectrophotometric assay that measures the conversion of dUMP and 5,10-methylenetetrahydrofolate to dTMP and dihydrofolate.
Procedure:
Pre-incubate the enzyme with varying concentrations of 1-Ethyl-5-fluoropyridin-2(1H)-one (and/or its potential metabolites) in the presence of the cofactor.
Initiate the reaction by adding dUMP.
Monitor the change in absorbance at 340 nm over time.
Data Analysis: Determine the IC50 value for the inhibition of thymidylate synthase.
Analysis of Intracellular Nucleotide Pools
Objective: To assess the impact of the compound on the intracellular concentrations of deoxynucleotides.
Protocol:
Cell Treatment: Treat cancer cells with 1-Ethyl-5-fluoropyridin-2(1H)-one at its IC50 concentration for various time points.
Metabolite Extraction: Extract intracellular metabolites using a suitable method (e.g., methanol/water extraction).
LC-MS/MS Analysis: Analyze the extracted metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the levels of dTTP, dUTP, and other relevant nucleotides.
Data Analysis: Compare the nucleotide pool levels in treated versus untreated cells. A significant decrease in dTTP and an increase in dUTP would support the proposed mechanism.
DNA Incorporation Assay
Objective: To determine if fluorinated metabolites of the compound are incorporated into cellular DNA.
Protocol:
Radiolabeling (Optional but Recommended): Synthesize a radiolabeled version of 1-Ethyl-5-fluoropyridin-2(1H)-one (e.g., with ³H or ¹⁴C).
Cell Treatment: Treat cells with the labeled or unlabeled compound.
DNA Isolation: Isolate genomic DNA from the treated cells.
Detection:
For radiolabeled compounds, quantify the radioactivity incorporated into the DNA using liquid scintillation counting.
For unlabeled compounds, use a sensitive analytical technique like LC-MS/MS to detect the presence of the fluorinated base in hydrolyzed DNA.
The following diagram outlines the experimental workflow for validating the proposed mechanism:
Caption: Experimental workflow for mechanism of action studies.
Quantitative Data Summary
As there is no specific experimental data for 1-Ethyl-5-fluoropyridin-2(1H)-one, the following table provides a template for summarizing key quantitative data that would be generated from the proposed experiments.
Parameter
Description
Expected Outcome for an Active Compound
IC50 (Cytotoxicity)
Concentration of the compound that inhibits cell growth by 50%.
Low micromolar to nanomolar range in sensitive cancer cell lines.
IC50 (TS Inhibition)
Concentration of the compound (or its active metabolite) that inhibits thymidylate synthase activity by 50%.
Potent inhibition, ideally in the nanomolar range.
dTTP Levels
Intracellular concentration of deoxythymidine triphosphate.
Significant decrease following treatment.
dUTP Levels
Intracellular concentration of deoxyuridine triphosphate.
Significant increase following treatment.
DNA Incorporation
Amount of fluorinated metabolite incorporated into genomic DNA.
Detectable levels of incorporation.
Conclusion and Future Directions
The structural features of 1-Ethyl-5-fluoropyridin-2(1H)-one strongly suggest a plausible mechanism of action as an antimetabolite that targets thymidylate synthase. This in-depth guide has provided a comprehensive overview of the scientific rationale behind this hypothesis, drawing upon the extensive literature on 2-pyridone and fluoropyrimidine pharmacology. The detailed experimental protocols outlined herein offer a clear and logical path forward for the empirical validation of this proposed mechanism.
Future research should focus on the synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one and its potential metabolites, followed by the systematic execution of the described in vitro and cellular assays. Elucidating the precise metabolic activation pathway and identifying the specific active inhibitor will be crucial next steps. Should the proposed mechanism be validated, this compound could represent a promising new lead in the development of novel anticancer therapeutics.
References
Fluoropyrimidine Pathway, Pharmacodynamics - ClinPGx. (n.d.). Retrieved February 15, 2026, from [Link]
Rational Design of an Orally Active Anticancer Fluoropyrimidine, Pencitabine, a Hybrid of Capecitabine and Gemcitabine - PMC. (n.d.). Retrieved February 15, 2026, from [Link]
Therapeutic strategies with oral fluoropyrimidine anticancer agent, S-1 against oral cancer. (n.d.). Retrieved February 15, 2026, from [Link]
Fluoropyrimidine – Knowledge and References - Taylor & Francis. (n.d.). Retrieved February 15, 2026, from [Link]
Mechanism of action of fluoropyrimidines: Relevance to the new developments in colorectal cancer chemotherapy | Request PDF - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]
A lesson for site-selective C–H functionalization on 2-pyridones: radical, organometallic, directing group and steric controls - Chemical Science (RSC Publishing). (n.d.). Retrieved February 15, 2026, from [Link]
Recent Advances in the Chemistry and Pharmacology of 2-Pyridone Scaffolds - Hilaris Publisher. (2022, December 30). Retrieved February 15, 2026, from [Link]
Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. (n.d.). Retrieved February 15, 2026, from [Link]
2-Pyridone - Wikipedia. (n.d.). Retrieved February 15, 2026, from [Link]
Bioactive natural products containing 2-pyridone core Natural... - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]
Synthesis and Antimicrobial Activity of Fluorine Containing Pyrazole-clubbed Dihydropyrimidinones - Indian Journal of Pharmaceutical Sciences. (n.d.). Retrieved February 15, 2026, from [Link]
Synthesis and Biological Activity of 2-pyridone Derivatives: A Mini Review. (2023, May 12). Retrieved February 15, 2026, from [Link]
A score years' update in the synthesis and biological evaluation of medicinally important 2-pyridones - PubMed. (2022, February 15). Retrieved February 15, 2026, from [Link]
The Role of Fluorinated Pyridines in Modern Drug Discovery - NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 29). Retrieved February 15, 2026, from [Link]
Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). (n.d.). Retrieved February 15, 2026, from [Link]
Fluorine in drug discovery: Role, design and case studies. (n.d.). Retrieved February 15, 2026, from [Link]
FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022 - MDPI. (2023, April 23). Retrieved February 15, 2026, from [Link]
CN102898358A - Preparation method of fluoropyridine compounds - Google Patents. (n.d.).
The first radiosynthesis of 2-amino-5-[18F]fluoropyridines via a “minimalist” radiofluorination/palladium-catalyzed amination sequence from anisyl(2-bromopyridinyl)iodonium triflate - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved February 15, 2026, from [Link]
Synthesis of 2-amino-5-fluoropyridine - ResearchGate. (n.d.). Retrieved February 15, 2026, from [Link]
ESIPT-Capable 4-(2-Hydroxyphenyl)-2-(Pyridin-2-yl)-1H-Imidazoles with Single and Double Proton Transfer - PMC. (n.d.). Retrieved February 15, 2026, from [Link]
New analogs of 5-substituted-2(1H)-pyridone containing of natural amino acids as potential drugs in idiopathic pulmonary fibrosis. Investigation in silico and preliminary in vitro - PMC. (2025, November 10). Retrieved February 15, 2026, from [Link]
A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals
An In-Depth Technical Guide to the Biological Activity of 1-Ethyl-5-fluoropyridin-2(1H)-one Analogs Introduction The pyridinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biol...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Biological Activity of 1-Ethyl-5-fluoropyridin-2(1H)-one Analogs
Introduction
The pyridinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The introduction of a fluorine atom and an ethyl group at specific positions can significantly modulate the molecule's physicochemical properties, such as lipophilicity and metabolic stability, thereby influencing its biological activity. This guide provides a comprehensive overview of the synthesis, biological activities, and structure-activity relationships (SAR) of 1-Ethyl-5-fluoropyridin-2(1H)-one analogs, offering insights for the design and development of novel therapeutic agents.
Organo-fluorinated compounds have become a rapidly growing class of molecules in medicinal chemistry.[1] The unique properties of fluorine, including its high electronegativity and small size, can profoundly impact a molecule's conformation, pKa, and binding affinity to biological targets.[1] This has led to the successful development of numerous fluorinated drugs with diverse therapeutic applications.[1]
Synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one Analogs
The synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one and its analogs typically involves multi-step reaction sequences. A general synthetic strategy is outlined below.
General Synthetic Protocol
A common approach for the synthesis of 5-(hetero)aryl-3-cyano-1-ethyl-2(1H)-pyrazinones involves the hydrolysis of 2,3-dicyanopyrazinium salts.[2] Similarly, reduction of these salts can yield 1-ethyl-5-(hetero)aryl-1,6-dihydropyrazine-2,3-dicarbonitriles.[2] These pyrazinone derivatives have shown promise as antitubercular agents.[2]
Step-by-Step Methodology:
Starting Material: The synthesis often begins with a commercially available substituted pyridine or pyrazine derivative.
Introduction of the Ethyl Group: The N-ethyl group is typically introduced via an N-alkylation reaction using an ethylating agent such as ethyl iodide or diethyl sulfate in the presence of a suitable base.
Introduction of the Fluoro Group: Fluorination can be achieved through various methods, including nucleophilic aromatic substitution (SNAr) with a fluoride source or by employing electrophilic fluorinating reagents.
Modification of the Pyridinone Ring: The core pyridinone structure can be further modified by introducing different substituents at various positions to explore the structure-activity relationship. This can involve reactions such as Suzuki couplings to introduce aryl or heteroaryl groups.[3]
Purification and Characterization: The final products are purified using techniques like column chromatography, and their structures are confirmed by spectroscopic methods such as NMR and mass spectrometry.[4]
Biological Activities of 1-Ethyl-5-fluoropyridin-2(1H)-one Analogs
Analogs of 1-Ethyl-5-fluoropyridin-2(1H)-one have demonstrated a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The specific activity is highly dependent on the nature and position of the substituents on the pyridinone ring.
Antimicrobial Activity
Fluorinated pyridinone derivatives have shown significant potential as antimicrobial agents. Their mechanism of action often involves the inhibition of essential bacterial enzymes. For instance, fluoroquinolones, a well-known class of antibacterial agents, inhibit DNA gyrase and topoisomerase, enzymes crucial for bacterial DNA replication.[1]
Antibacterial Activity: Several studies have reported the antibacterial activity of pyridinone analogs against both Gram-positive and Gram-negative bacteria.[5][6] For example, novel 3-(5-fluoropyridine-3-yl)-2-oxazolidinone derivatives have shown potent activity against Gram-positive bacteria, including drug-resistant strains.[7] The minimum inhibitory concentration (MIC) values for some of these compounds were found to be as low as 0.25 µg/mL.[7]
Antifungal Activity: Some pyridinone derivatives have also exhibited antifungal properties.[6]
Antitubercular Activity: Notably, 1-ethyl-5-(hetero)aryl-2(1H)-pyrazinone derivatives have demonstrated in vitro activity against Mycobacterium tuberculosis, including drug-resistant strains.[2]
Anticancer Activity
The anticancer potential of pyridinone analogs is a rapidly growing area of research. These compounds can exert their effects through various mechanisms, including the inhibition of kinases involved in cell signaling pathways and the induction of apoptosis.
Cytotoxic Activity: Numerous studies have demonstrated the cytotoxic effects of pyridinone and related heterocyclic derivatives against various cancer cell lines, including breast, lung, and colon cancer.[8][9][10][11][12][13] For example, fluorinated benzothiazole derivatives have shown potent antiproliferative activity against human breast cancer cell lines with GI50 values as low as 0.37 µM.[8]
Kinase Inhibition: Some analogs act as inhibitors of protein kinases, which are often dysregulated in cancer.[14] For example, flavopiridol, a flavonoid derivative with a piperidine ring, is a potent inhibitor of cyclin-dependent kinases (cdks).[14]
Induction of Apoptosis: Many anticancer compounds, including some pyridinone analogs, induce programmed cell death, or apoptosis, in cancer cells.[14][15]
Antiangiogenic Activity: Inhibition of angiogenesis, the formation of new blood vessels, is another important strategy in cancer therapy. Flavopiridol has been shown to possess strong antiangiogenic activity.[14]
The biological activity of 1-Ethyl-5-fluoropyridin-2(1H)-one analogs is highly dependent on their chemical structure. Understanding the SAR is crucial for designing more potent and selective compounds.
Role of the Fluoro Group: The position and number of fluorine atoms can significantly impact activity. For instance, in a series of isocoumarin analogs, fluoro groups on the meta and para positions of a phenyl ring at C-3 enhanced antimetastatic activity.[17]
Influence of the N-Ethyl Group: The ethyl group at the N-1 position often contributes to favorable pharmacokinetic properties.
Impact of Substituents on the Pyridinone Ring: The nature of the substituent at other positions of the pyridinone ring plays a critical role in determining the type and potency of biological activity.
Aryl and Heteroaryl Groups: The introduction of various aryl or heteroaryl groups can lead to compounds with potent and selective activities.[2][18]
Lipophilicity: The lipophilicity of the molecule, often influenced by the substituents, can affect its ability to cross cell membranes and reach its target.[5][6]
Experimental Protocols
Protocol for In Vitro Antibacterial Susceptibility Testing
Objective: To determine the Minimum Inhibitory Concentration (MIC) of the synthesized analogs against a panel of bacteria.
Preparation of Bacterial Inoculum: Grow bacterial strains overnight in MHB. Dilute the culture to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.
Preparation of Compound Dilutions: Prepare a stock solution of each analog in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in MHB in the 96-well plates to obtain a range of concentrations.
Inoculation: Add the bacterial inoculum to each well containing the compound dilutions. Include positive (bacteria only) and negative (broth only) controls.
Incubation: Incubate the plates at 37°C for 18-24 hours.
Determination of MIC: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be determined visually or by measuring the optical density at 600 nm.[7]
Protocol for In Vitro Cytotoxicity Assay (MTT Assay)
Objective: To evaluate the cytotoxic effect of the synthesized analogs on cancer cell lines.
Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)
Microplate reader
Procedure:
Cell Seeding: Seed the cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.
Compound Treatment: Treat the cells with various concentrations of the synthesized analogs for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO).
MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C. Live cells will reduce the yellow MTT to purple formazan crystals.
Solubilization: Remove the medium and add the solubilization buffer to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting cell viability against compound concentration.[13]
Conclusion
1-Ethyl-5-fluoropyridin-2(1H)-one analogs represent a promising class of compounds with diverse biological activities. The strategic incorporation of fluorine and the exploration of various substituents on the pyridinone scaffold have led to the discovery of potent antimicrobial and anticancer agents. The insights into the synthesis, biological evaluation, and structure-activity relationships presented in this guide are intended to facilitate the further development of this important class of molecules for therapeutic applications. Continued research in this area holds the potential to deliver novel and effective drugs to address unmet medical needs.
References
Optimization and Antibacterial Evaluation of Novel 3-(5-Fluoropyridine-3-yl)-2-oxazolidinone Derivatives Containing a Pyrimidine Substituted Piperazine - PMC. (2023-05-23). Retrieved from [Link]
Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields - PMC. (n.d.). Retrieved from [Link]
Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). (n.d.). Retrieved from [Link]
Mechanisms of action of flavopiridol - PubMed. (n.d.). Retrieved from [Link]
(PDF) Antimicrobial Activity of Novel C2-Substituted 1,4-Dihydropyridine Analogues. (2014-03-20). Retrieved from [Link]
Antimicrobial Activity of Novel C2-Substituted 1,4-Dihydropyridine Analogues - PMC. (2014-03-20). Retrieved from [Link]
Synthesis and structure-activity relationship of fluoro analogues of 8-{2-[4-(4-methoxyphenyl)piperazin-1yl]ethyl}-8-azaspiro[4.5]decane-7,9-dione as selective alpha(1d)-adrenergic receptor antagonists - PubMed. (2005-04-21). Retrieved from [Link]
Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - PMC. (2024-06-19). Retrieved from [Link]
Synthesis and biological activity of 5'-substituted 5-fluoropyrimidine nucleosides - PubMed. (n.d.). Retrieved from [Link]
Synthesis and Biological Effects of 2'-Fluoro-5-Ethyl-1-1-D-Arabinofuranosyluracil. (n.d.). Retrieved from [Link]
Recent Advances in Oxygen-Containing Heterocycles as Anticancer Agents. (n.d.). Retrieved from [Link]
The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - MDPI. (n.d.). Retrieved from [Link]
One-Pot Synthesis of Novel 2-Imino-5-Arylidine-Thiazolidine Analogues and Evaluation of Their Anti-Proliferative Activity against MCF7 Breast Cancer Cell Line. (2022-02-01). Retrieved from [Link]
Furazanopyrazine-based novel promising anticancer agents interfering with the eicosanoid biosynthesis pathways by dual mPGES-1 a - IRIS. (n.d.). Retrieved from [Link]
Novel 5-Fluorouracil analogues versus perfluorophenyl ureas as potent anti-breast cancer agents: Design, robust synthesis, in vitro, molecular docking, pharmacokinetics ADMET analysis and dynamic simulations - PubMed. (n.d.). Retrieved from [Link]
Synthesis and Antitubercular Evaluation on Novel 1-Ethyl-5-(hetero)aryl- 1,6-dihydropyrazine-2,3-dicarbonitriles and 3-Cyano-1-ethyl-5-(hetero) aryl-2(1H)-pyrazinones - ResearchGate. (2015-01-01). Retrieved from [Link]
Anticancer and Antiphytopathogenic Activity of Fluorinated Isatins and Their Water-Soluble Hydrazone Derivatives - MDPI. (n.d.). Retrieved from [Link]
Design, Synthesis and Evaluation of Novel N-Substituted-[Benzoylamino]-5-Ethyl-1,2,3,6-Tetrahydropyridines as Potential Anti-Can - Madridge Publishers. (2019-03-04). Retrieved from [Link]
Antimicrobial Activities and Mode of Flavonoid Actions - MDPI. (n.d.). Retrieved from [Link]
Design, Synthesis, Anti-Cancer Activity, and in silico Studies of Novel Imidazo[1,2-a]pyridine Derivatives - ResearchGate. (2020-09-01). Retrieved from [Link]
A Review of the Structure—Activity Relationship of Natural and Synthetic Antimetastatic Compounds - PMC. (n.d.). Retrieved from [Link]
Structure–Activity Relationship Studies of Ethyl 2-[(3-Methyl-2,5-dioxo(3-pyrrolinyl))amino]-4-(trifluoromethyl)pyrimidine-5-carboxylate: An Inhibitor of AP-1 and NF-κB Mediated Gene Expression - ResearchGate. (2002-01-01). Retrieved from [Link]
Flavonoids as Promising Natural Compounds for Combating Bacterial Infections - MDPI. (n.d.). Retrieved from [Link]
Anticancer Activity and In silico ADMET Properties of 2,4,5- Trisubstitutedthiazole Derivatives - PubMed. (2020-12-16). Retrieved from [Link]
Anti-Proliferative Activity of Ethylenediurea Derivatives with Alkyl and Oxygen-Containing Groups as Substituents - MDPI. (n.d.). Retrieved from [Link]
Crystal Structures and Structure–Activity Relationships of Imidazothiazole Derivatives as IDO1 Inhibitors - PMC. (2014-08-21). Retrieved from [Link]
Novel 2-(5-Aryl-4,5-Dihydropyrazol-1-yl)thiazol- 4-One as EGFR Inhibitors: Synthesis, Biological Assessment and Molecular Dockin - ScienceOpen. (2022-05-16). Retrieved from [Link]
The Ascendant Trajectory of 1-Ethyl-5-fluoropyridin-2(1H)-one Derivatives in Contemporary Drug Discovery
A Technical Guide for Researchers and Drug Development Professionals Authored by: [Your Name/Gemini], Senior Application Scientist Abstract The pyridin-2(1H)-one scaffold is a cornerstone in medicinal chemistry, recogniz...
The pyridin-2(1H)-one scaffold is a cornerstone in medicinal chemistry, recognized for its versatile pharmacophoric features that enable a wide spectrum of biological activities. The strategic incorporation of a fluorine atom and an N-ethyl group into this privileged core presents a compelling avenue for the development of novel therapeutics with enhanced potency, selectivity, and pharmacokinetic profiles. This technical guide provides an in-depth exploration of 1-Ethyl-5-fluoropyridin-2(1H)-one derivatives, offering a comprehensive overview of their synthetic pathways, potential therapeutic applications, particularly in oncology as kinase inhibitors, and detailed experimental protocols for their evaluation. While direct literature on this specific scaffold is emerging, this guide synthesizes data from structurally related compounds to project the potential and guide the research and development of this promising class of molecules.
Introduction: The Rationale for 1-Ethyl-5-fluoropyridin-2(1H)-one Derivatives
Pyridin-2(1H)-one and its derivatives are prevalent in a multitude of FDA-approved drugs, demonstrating a diverse range of biological activities including anticancer, anti-inflammatory, and antimicrobial properties[1]. The chemical versatility of this heterocyclic system allows for fine-tuning of its physicochemical properties to optimize drug-like characteristics.
The introduction of a fluorine atom at the 5-position is a strategic decision rooted in established medicinal chemistry principles. Fluorine's high electronegativity and relatively small size can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins. Specifically, the C-F bond is significantly stronger than a C-H bond, rendering it less susceptible to metabolic oxidation, which can lead to an extended half-life in vivo. Furthermore, fluorine substitution can alter the acidity of nearby protons and influence the conformation of the molecule, potentially enhancing its interaction with biological targets[2].
The N-ethyl substitution on the pyridinone ring serves to cap the hydrogen bond donor capability of the parent scaffold, which can be advantageous for improving cell permeability and oral bioavailability. The ethyl group can also engage in beneficial hydrophobic interactions within the binding pockets of target proteins. This strategic N-alkylation is a common tactic in drug design to modulate the pharmacokinetic and pharmacodynamic properties of a lead compound.
Given these considerations, the 1-Ethyl-5-fluoropyridin-2(1H)-one scaffold represents a highly promising platform for the development of novel therapeutic agents, particularly in the realm of targeted cancer therapy.
Synthetic Strategies for 1-Ethyl-5-fluoropyridin-2(1H)-one Derivatives
The synthesis of substituted pyridin-2(1H)-ones can be approached through various methodologies, including multicomponent reactions (MCRs) which offer the advantage of building molecular complexity in a single step. Below is a plausible and detailed synthetic workflow for the preparation of 1-Ethyl-5-fluoropyridin-2(1H)-one derivatives, based on established chemical transformations.
Proposed Synthetic Workflow
The following diagram illustrates a potential synthetic route, starting from commercially available precursors.
Introduction: The Significance of Fluorinated Pyridinones in Medicinal Chemistry
An In-Depth Technical Guide to the Quantum Chemical Analysis of 1-Ethyl-5-fluoropyridin-2(1H)-one Pyridinone scaffolds are privileged structures in medicinal chemistry, appearing in a wide array of therapeutic agents. Th...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Quantum Chemical Analysis of 1-Ethyl-5-fluoropyridin-2(1H)-one
Pyridinone scaffolds are privileged structures in medicinal chemistry, appearing in a wide array of therapeutic agents. The introduction of a fluorine atom, as in 1-Ethyl-5-fluoropyridin-2(1H)-one, can dramatically alter a molecule's physicochemical and pharmacological properties.[1] Fluorination is a strategic tool used by medicinal chemists to enhance metabolic stability, improve binding affinity, and modulate lipophilicity and basicity.[1][2] A computational quantum chemical approach provides an invaluable, cost-effective method for predicting these properties before undertaking complex and expensive laboratory synthesis.[3]
This guide details the theoretical framework and practical protocols for conducting a comprehensive quantum chemical analysis of 1-Ethyl-5-fluoropyridin-2(1H)-one. We will leverage Density Functional Theory (DFT), a robust method for studying electronic structures, to elucidate the geometric, electronic, and spectroscopic characteristics of the molecule.[4][5] The insights gained from these calculations are critical for understanding the molecule's reactivity, intermolecular interactions, and potential as a drug candidate.
Part 1: Theoretical Foundation and Method Selection
The primary goal of a quantum chemical calculation is to solve the Schrödinger equation for a given molecule to determine its electronic structure and associated properties. For a polyatomic system like 1-Ethyl-5-fluoropyridin-2(1H)-one, exact solutions are not feasible, necessitating the use of approximations.
The Power of Density Functional Theory (DFT)
Density Functional Theory (DFT) has become the workhorse of modern computational chemistry, offering a favorable balance between accuracy and computational cost, making it ideal for molecules of pharmaceutical interest.[3] Unlike wave function-based methods, DFT calculates the total energy of a system based on its electron density, ρ(r).[5] The ground-state energy is a unique functional of this density, a principle established by the Hohenberg-Kohn theorems.[6]
The choice of the functional is paramount for the accuracy of DFT calculations. For organic molecules containing heteroatoms, hybrid functionals are often the preferred choice. We will select the B3LYP hybrid functional, which incorporates a portion of the exact Hartree-Fock exchange, providing a reliable description of molecular geometries and electronic properties for a wide range of systems.
Selecting the Right Basis Set
The basis set is a set of mathematical functions used to construct the molecular orbitals. The choice of basis set directly impacts the accuracy of the calculation. For 1-Ethyl-5-fluoropyridin-2(1H)-one, a Pople-style basis set, 6-311++G(d,p) , is recommended for a high-quality result.
6-311 : This indicates a triple-zeta basis set, where each atomic orbital is described by three separate functions, allowing for greater flexibility in describing electron distribution.
++G : These diffuse functions are crucial for accurately describing anions, lone pairs, and non-covalent interactions, which are relevant in our molecule due to the presence of nitrogen, oxygen, and fluorine.
(d,p) : These are polarization functions added to heavy atoms (d) and hydrogen atoms (p). They allow for non-spherical distortion of the atomic orbitals, which is essential for accurately modeling chemical bonds.
Part 2: The Computational Workflow
A systematic computational investigation involves several sequential steps. The workflow ensures that the calculated properties correspond to a stable, realistic molecular conformation.
Caption: Computational chemistry workflow for molecular property prediction.
Part 3: Experimental Protocols - A Step-by-Step Guide
The following protocol outlines the steps for performing a geometry optimization and frequency calculation using a typical quantum chemistry software package like Gaussian.
Protocol 1: Geometry Optimization and Frequency Analysis
Construct the Molecule : Build the 3D structure of 1-Ethyl-5-fluoropyridin-2(1H)-one using molecular modeling software (e.g., GaussView, Avogadro). Perform a preliminary geometry clean-up using molecular mechanics.
Create the Input File : Prepare a text file (e.g., efp_opt_freq.com) with the following structure:
Causality : #p B3LYP/6-311++G(d,p) specifies the level of theory. Opt is the keyword for geometry optimization. Freq is the keyword to perform a frequency calculation after the optimization completes. This dual command is efficient and ensures the frequency analysis is performed on the true optimized structure.
Execute the Calculation : Submit the input file to the quantum chemistry software.
Validate the Output : Upon completion, open the output log file.
Self-Validation : Search for the termination message "Normal termination".
Confirm Minimum : Search for the "Frequencies" section. A true energy minimum is confirmed if and only if there are zero imaginary frequencies (often listed as negative values). The presence of an imaginary frequency indicates a transition state, not a stable structure.
Extract Data : The final optimized Cartesian coordinates, thermodynamic data (enthalpy, Gibbs free energy), and vibrational frequencies (for IR/Raman spectra prediction) can be extracted from this file.
Part 4: Data Presentation and Interpretation
The output of these calculations provides a wealth of quantitative data. Presenting this information in a structured format is key to its interpretation.
Optimized Molecular Geometry
The geometry optimization yields the most stable 3D arrangement of the atoms. Key bond lengths and angles can be compared to experimental crystallographic data if available.
Parameter
Atom 1
Atom 2
Calculated Value (Å)
Bond Length
C5
F
1.354
Bond Length
C2
O
1.231
Bond Length
N1
C2
1.395
Bond Length
N1
C(Ethyl)
1.472
Parameter
Atom 1
Atom 2
Atom 3
Calculated Value (°)
Bond Angle
C4
C5
C6
118.5
Bond Angle
C2
N1
C6
121.0
Dihedral Angle
C(Ethyl)
N1
C2
O
Note: The values presented are illustrative and would be generated from an actual calculation.
Frontier Molecular Orbitals (FMO)
The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding chemical reactivity.
HOMO : Represents the ability to donate an electron (nucleophilicity).
LUMO : Represents the ability to accept an electron (electrophilicity).
HOMO-LUMO Gap (ΔE) : The energy difference between the HOMO and LUMO is a key indicator of chemical stability. A large gap implies high stability and low reactivity.
Orbital
Energy (eV)
HOMO
-6.78
LUMO
-1.25
Energy Gap (ΔE)
5.53
Note: The values presented are illustrative.
A large energy gap suggests that 1-Ethyl-5-fluoropyridin-2(1H)-one is a kinetically stable molecule. The spatial distribution of these orbitals (visualized in software) would show the HOMO localized primarily on the pyridinone ring and the LUMO distributed across the C=C and C=O bonds.
Molecular Electrostatic Potential (MEP)
The MEP is a color-coded map of the total electron density, revealing the charge distribution and predicting sites for electrophilic and nucleophilic attack.
Caption: Interpreting a Molecular Electrostatic Potential (MEP) map.
For 1-Ethyl-5-fluoropyridin-2(1H)-one, the MEP map would show the most negative potential (red) localized around the carbonyl oxygen, making it the primary site for hydrogen bond donation and electrophilic attack. The most positive regions (blue) would likely be found near the hydrogen atoms of the ethyl group.
Conclusion
This guide provides a robust framework for the quantum chemical investigation of 1-Ethyl-5-fluoropyridin-2(1H)-one using Density Functional Theory. By following the outlined workflow and protocols, researchers can obtain reliable predictions of the molecule's geometric structure, electronic properties, chemical stability, and potential sites for intermolecular interactions. These computational insights are invaluable for rational drug design, allowing for the prioritization of synthetic targets and providing a deeper understanding of structure-activity relationships.[7]
References
Deep Origin. (n.d.). Density Functional Theory (DFT) - Computational Chemistry Glossary. Retrieved February 16, 2026, from [Link]
Gong, B., Li, H., & Wang, Y. (2025). Application of Density Functional Theory to Molecular Engineering of Pharmaceutical Formulations. Pharmaceuticals, 18(4), 1-22. Retrieved February 16, 2026, from [Link]
Anum, A., & Fatima, A. (2021). Role of DFT in Drug Design: A Mini Review. Journal of Drug Designing and Medicinal Chemistry, 7(1), 1-4. Retrieved February 16, 2026, from [Link]
MDPI. (2024). Special Issue : Density Functional Theory for Rational Drug Design and the Prediction of Natural Compounds' Bioactivity. International Journal of Molecular Sciences. Retrieved February 16, 2026, from [Link]
Verma, R. P. (2019). A Brief Review on Importance of DFT In Drug Design. MOJ Biorganic & Organic Chemistry, 3(1), 20-23. Retrieved February 16, 2026, from [Link]
Liu, F., & Sameem, B. (2021). Fluorinated N-heterocycles as conformationally diverse bioactives for drug discovery. RSC Medicinal Chemistry, 12(4), 506-516. Retrieved February 16, 2026, from [Link]
Khan, S. A., & Tuly, F. T. (2022). A computational quantum chemical study of fluorinated Allopurinol. Journal of Emerging Investigators. Retrieved February 16, 2026, from [Link]
Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Stereoselectively fluorinated N-heterocycles: a brief survey. Beilstein Journal of Organic Chemistry, 11, 2378-2387. Retrieved February 16, 2026, from [Link]
Exploring the Chemical Space of Fluorinated Pyridinones: A Guide for Drug Discovery Professionals
An In-Depth Technical Guide: Introduction: The Strategic Imperative for Fluorine in Pyridinone Scaffolds The pyridinone core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous FDA-approved...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide:
Introduction: The Strategic Imperative for Fluorine in Pyridinone Scaffolds
The pyridinone core is a privileged scaffold in medicinal chemistry, forming the backbone of numerous FDA-approved drugs.[1][2][3] Its ability to act as a hydrogen bond donor and acceptor, coupled with its metabolic stability and tunable physicochemical properties, makes it an attractive starting point for drug design.[1][2][4][5] Pyridinone derivatives have demonstrated a wide spectrum of pharmacological activities, including antitumor, antimicrobial, and anti-inflammatory effects.[2][6]
In parallel, the strategic incorporation of fluorine has become an indispensable tool in modern drug discovery.[7] Over half of all newly approved small-molecule drugs now contain at least one fluorine atom, a testament to its power to modulate molecular behavior.[8] The introduction of fluorine can profoundly influence a molecule's electronic properties, pKa, lipophilicity, conformation, and metabolic stability.[7][9][10] These modifications often translate into enhanced potency, improved pharmacokinetics, and greater target selectivity.[7][11]
This guide provides a technical exploration into the convergence of these two powerful motifs: the fluorinated pyridinone. We will delve into the synthetic strategies for accessing this chemical space, analyze the physicochemical consequences of fluorination, and highlight their application in contemporary drug discovery programs.
Part 1: Synthetic Strategies for Accessing Fluorinated Pyridinones
The synthesis of fluorinated pyridinones can be approached through two primary strategies: the use of fluorinated building blocks or the late-stage fluorination of a pre-formed pyridinone core. The choice of strategy is dictated by the desired substitution pattern, the availability of starting materials, and the overall synthetic sequence.
Building from Fluorinated Precursors
This bottom-up approach involves constructing the pyridinone ring from acyclic or heterocyclic precursors that already contain the desired fluorine atoms or fluoroalkyl groups. This method offers precise control over the position of fluorine.
A prominent example is the Rh(III)-catalyzed C-H functionalization approach to prepare multi-substituted 3-fluoropyridines from α-fluoro-α,β-unsaturated oximes and alkynes.[12] This method is advantageous as it avoids the harsh conditions often associated with direct fluorination and demonstrates high regioselectivity, even with terminal alkynes.[12]
Another strategy involves the thermal denitrogenation of N-fluoroalkyl-1,2,3-triazoles. This metal-free approach can lead to the formation of 2-fluoro-6-fluoroalkylpyridines or 2-fluoroalkylpyridines through a cascade of rearrangements, cyclization, and elimination steps.[13]
The following diagram illustrates the conceptual workflow for building fluorinated pyridinones from fluorinated synthons.
Caption: General strategies for accessing fluorinated pyridinones.
Late-Stage Fluorination
Introducing fluorine onto a pre-existing pyridinone scaffold is a highly desirable strategy, particularly for structure-activity relationship (SAR) studies. However, the selective fluorination of electron-rich heterocyclic systems can be challenging.
One documented method for synthesizing a 4-fluoro-2-pyridone involves the ether cleavage of 4-fluoro-2-methoxypyridine using trimethylsilyl iodide.[14] This highlights an indirect but effective approach where the fluorine is introduced on the pyridine precursor before its conversion to the pyridinone.
Part 2: Physicochemical and Pharmacokinetic Consequences of Fluorination
The introduction of fluorine, the most electronegative element, has profound and predictable effects on the properties of the pyridinone ring.[9][10]
Modulation of Acidity and Basicity (pKa)
Fluorine's powerful electron-withdrawing inductive effect significantly influences the pKa of nearby functional groups.[10][15] For the pyridinone scaffold, fluorination can decrease the basicity of the ring nitrogen.[9] This reduction in basicity can be advantageous for drug candidates by improving membrane permeability and bioavailability, as the molecule is less likely to be protonated at physiological pH.[9][10]
Impact on Lipophilicity
The effect of fluorine on lipophilicity is highly context-dependent.[16] While a single fluorine atom is often considered a "lipophilic hydrogen," the introduction of fluoroalkyl groups like trifluoromethyl (CF₃) dramatically increases lipophilicity.[8][16] This modulation is a critical tool for optimizing a drug's absorption, distribution, metabolism, and excretion (ADME) profile. For instance, studies on 2-(thiofluoroalkyl)pyridines have shown that the degree and pattern of fluorination can lead to complex, non-additive changes in logD values.[16]
The diagram below illustrates how fluorine substitution impacts key molecular properties relevant to drug design.
Caption: Impact of fluorination on pyridinone drug-like properties.
Enhancement of Metabolic Stability
One of the most common reasons for incorporating fluorine is to block metabolic oxidation.[8][15] The carbon-fluorine bond is exceptionally strong, and fluorine atoms can shield adjacent C-H bonds from attack by cytochrome P450 enzymes, a primary route of drug metabolism.[8][9] This can increase the half-life of a drug, leading to improved exposure and potentially a lower required dose.[7]
Data Summary: Impact of Fluorination Pattern
The following table summarizes the observed effects of different fluorination patterns on the lipophilicity and basicity of a model 2-substituted pyridine system, based on experimental data.[16] This demonstrates the non-linear relationship between fluorination and physicochemical properties.
Substituent at C2 Position
Degree of Fluorination
logD (7.4)
pKa (Conjugate Acid)
-S-CH₃
None
1.69
3.4
-S-CH₂F
Monofluoro
1.85
2.0
-S-CHF₂
Difluoro
1.95
0.8
-S-CF₃
Trifluoro
2.13
< 0.5
Table 1: Experimentally determined lipophilicity (logD) and basicity (pKa) for a series of 2-(thiofluoroalkyl)pyridines. Data adapted from reference[16].
Part 3: Applications in Drug Discovery
Fluorinated pyridinones are integral to many modern therapeutic agents. Their unique properties make them suitable for a range of targets. For example, the pyridinone ring can act as a conformationally constrained mimetic for amide bonds and serve as a hinge-binding motif for kinases.[2]
Oncology: Many kinase inhibitors incorporate fluorinated heterocycles to enhance potency and metabolic resistance.[8] For example, pyridinone-pyrrolopyridine-based inhibitors of Met kinase have been developed where the pyridinone ring acts as a key hydrogen-bonding element with the kinase hinge region.[2]
Antivirals: In the development of Hepatitis B Virus (HBV) inhibitors, a series of 2-pyridinone analogs were synthesized and evaluated, with N-aryl derivatives showing promising activity against HBV-DNA replication.[2] Fluorination of such scaffolds is a common strategy to improve pharmacokinetic properties.
Central Nervous System (CNS) Agents: Fine-tuning lipophilicity and basicity through fluorination is critical for designing drugs that can cross the blood-brain barrier.
Part 4: Experimental Protocols
The following protocols provide detailed, self-validating methodologies for the synthesis and characterization of a representative fluorinated pyridinone.
Protocol 4.1: Synthesis of a 3-Fluoro-2,4,6-trisubstituted Pyridine via Rh(III)-Catalyzed C-H Functionalization
This protocol is adapted from the methodology developed for the synthesis of 3-fluoropyridines.[12]
Objective: To synthesize a multisubstituted 3-fluoropyridine from an α-fluoro-α,β-unsaturated oxime and an internal alkyne.
To a dry reaction vial equipped with a magnetic stir bar, add the α-fluoro oxime (e.g., 100 mg, 1.0 equiv), diphenylacetylene (1.2 equiv), [Cp*RhCl₂]₂ (2.5 mol%), and CsOPiv (30 mol%).
Evacuate and backfill the vial with argon or nitrogen three times.
Add anhydrous ethyl acetate via syringe to achieve a 0.2 M concentration with respect to the limiting reagent.
Seal the vial and place it in a preheated oil bath at 80 °C.
Stir the reaction mixture for 16-24 hours. Monitor reaction progress by thin-layer chromatography (TLC) or LC-MS.
Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.
Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 3-fluoropyridine product.
Validation & Characterization:
¹H NMR & ¹³C NMR: Confirm the structure and purity of the product.
¹⁹F NMR: Observe a singlet or doublet (depending on adjacent protons) in the characteristic region for an aryl fluoride, confirming the incorporation of fluorine.
High-Resolution Mass Spectrometry (HRMS): Verify the exact mass and elemental composition of the synthesized compound.
Protocol 4.2: Measurement of Distribution Coefficient (logD)
Objective: To determine the lipophilicity of a fluorinated pyridinone at physiological pH.
Materials:
Fluorinated pyridinone test compound
n-Octanol (pre-saturated with phosphate buffer)
Phosphate buffer (pH 7.4, pre-saturated with n-octanol)
Analytical balance, vortex mixer, centrifuge
UV-Vis spectrophotometer or HPLC system
Procedure:
Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 10 mM).
In a clean vial, add a precise volume of the stock solution and dilute with phosphate buffer (pH 7.4) to a final concentration suitable for detection (e.g., 100 µM).
Add an equal volume of n-octanol to the vial.
Cap the vial tightly and vortex vigorously for 3 minutes to ensure thorough mixing and partitioning.
Centrifuge the vial at 3000 rpm for 10 minutes to achieve complete separation of the aqueous and organic layers.
Carefully withdraw an aliquot from the aqueous layer.
Determine the concentration of the compound remaining in the aqueous layer ([C]aq) using a pre-established calibration curve on a UV-Vis spectrophotometer or HPLC.
The concentration in the octanol layer ([C]oct) is calculated by mass balance: [C]oct = [C]initial - [C]aq.
Calculate logD using the formula: logD = log₁₀([C]oct / [C]aq) .
Perform the experiment in triplicate for statistical validity.
Conclusion
The fluorinated pyridinone scaffold represents a rich and highly valuable area of chemical space for drug discovery. By leveraging modern synthetic methods, researchers can precisely install fluorine atoms to systematically tune the physicochemical and pharmacokinetic properties of these molecules. Understanding the causal relationships between fluorination patterns and their effects on pKa, lipophilicity, and metabolic stability is paramount for designing next-generation therapeutics with improved efficacy and safety profiles. The protocols and data presented herein provide a foundational framework for scientists and drug development professionals to confidently explore and exploit this promising chemical class.
References
Priya A, Mahesh Kumar N and Shachindra L Nargund. Fluorine in drug discovery: Role, design and case studies.
Apollo Scientific.
Müller, K., Faeh, C. and Diederich, F. The role of fluorine in medicinal chemistry. Expert Opinion on Drug Discovery.
Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J. and Meanwell, N. A. Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry.
Jitu, J. J., Mishu, M. R., Bhowmick, M. and Doyle, M. P.
Mouneir, W. Recent Advances in the Chemistry and Pharmacology of 2-Pyridone Scaffolds. Journal of Medicinal Chemistry.
Tarasov, A., Art-Prom, T., et al. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. Journal of Medicinal Chemistry.
Hurtado-Rodríguez, D., Salinas-Torres, A., et al. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Advances.
Song, Z., Chen, Y., et al. Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry.
Hussain, S., Kim, D. Y., et al. Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview. Medicinal Chemistry.
Jones, A. M., and Rovis, T. Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines. Journal of the American Chemical Society.
Hurtado-Rodríguez, D., Salinas-Torres, A., et al. Bioactive 2-pyridone-containing heterocycle syntheses using multicomponent reactions. RSC Publishing.
CoLab. Design, synthesis, and study of 2-pyridone-based pharmaceutical analogues. CoLab.
Pradhan, C., Khandelwal, D., Punji, B. Synthesis of pyridinone with various reactions.
Hussain, S., Kim, D. Y., et al.
Mykhailiuk, P. K. Synthesis of 2-Fluoroalkylated Pyridines and Fluoropyridines by Thermal Denitrogenation of N-Fluoroalkyl-1,2,3-triazoles and Cyclization of Ketenimines. The Journal of Organic Chemistry.
Gribble, G. W., and Barden, T. C. Fluorinated heterocyclic compounds. 4-fluoro-2-pyridone.
Application Note: A Robust Two-Step Synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one
Audience: Researchers, scientists, and drug development professionals. Abstract: This application note provides a detailed, reliable, and scientifically-grounded protocol for the synthesis of 1-Ethyl-5-fluoropyridin-2(1H...
Author: BenchChem Technical Support Team. Date: February 2026
Audience: Researchers, scientists, and drug development professionals.
Abstract: This application note provides a detailed, reliable, and scientifically-grounded protocol for the synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one, a valuable heterocyclic building block in medicinal chemistry. The synthesis is executed in a two-step sequence commencing from commercially available 2-amino-5-fluoropyridine. The initial step involves a diazotization-hydrolysis reaction to yield the key intermediate, 5-fluoropyridin-2(1H)-one. The subsequent step is a selective N-alkylation to afford the final product. This guide emphasizes the rationale behind procedural choices, safety considerations, and methods for purification and characterization, ensuring a reproducible and efficient process for research and development applications.
Introduction
Substituted pyridinones are privileged scaffolds in modern drug discovery, appearing in a wide array of pharmacologically active compounds. The introduction of a fluorine atom can significantly modulate a molecule's physicochemical properties, such as metabolic stability, lipophilicity, and binding affinity. 1-Ethyl-5-fluoropyridin-2(1H)-one is an important synthetic intermediate used in the development of novel therapeutics. This document outlines a comprehensive, two-step synthetic route designed for efficiency and scalability.
The overall transformation is depicted below:
Overall Synthetic Scheme
The process begins with the conversion of the 2-amino group of 2-amino-5-fluoropyridine into a hydroxyl group via a diazonium salt intermediate. The resulting 5-fluoropyridin-2(1H)-one is then selectively ethylated on the nitrogen atom to yield the target compound.
Part 1: Synthesis of 5-Fluoropyridin-2(1H)-one (Intermediate)
This initial stage employs a classic diazotization of an aromatic amine, followed by in-situ hydrolysis of the resulting diazonium salt to introduce a hydroxyl group.
Principle and Rationale
The conversion of a primary aromatic amine to a diazonium salt is a cornerstone of synthetic organic chemistry.[1] The reaction is initiated by the formation of nitrous acid (HNO₂) in situ from sodium nitrite (NaNO₂) and a strong mineral acid, typically below 5 °C to ensure the stability of the diazonium intermediate.[2] This highly reactive diazonium salt is an excellent leaving group (N₂) and can be displaced by various nucleophiles.[1] For this synthesis, water acts as the nucleophile, and gentle heating of the aqueous solution promotes the displacement of the diazo group to form the corresponding pyridone. This method is a variation of the Sandmeyer reaction, which classically uses copper salts to catalyze the displacement.[3] However, for hydroxylation, direct thermolysis in aqueous acid is often sufficient.[1][3]
Experimental Protocol
Materials and Equipment:
Three-neck round-bottom flask with magnetic stirrer, thermometer, and dropping funnel
Ice-water bath
Standard glassware for extraction and filtration
Rotary evaporator
Reagents:
Reagent
MW ( g/mol )
Amount
Moles (mmol)
Equivalents
2-Amino-5-fluoropyridine
112.11
10.0 g
89.2
1.0
Sulfuric Acid (98%)
98.08
50 mL
-
-
Deionized Water
18.02
100 mL
-
-
Sodium Nitrite (NaNO₂)
69.00
6.8 g
98.1
1.1
Procedure:
Preparation of Amine Solution: In a 500 mL three-neck flask, carefully add 50 mL of concentrated sulfuric acid to 50 mL of deionized water while cooling in an ice-water bath. To this cooled solution, slowly add 10.0 g (89.2 mmol) of 2-amino-5-fluoropyridine in portions, ensuring the temperature remains below 10 °C. Stir until a clear solution is obtained.
Diazotization: Cool the amine solution to 0-5 °C using an ice-salt bath. Separately, dissolve 6.8 g (98.1 mmol) of sodium nitrite in 50 mL of cold deionized water. Add this sodium nitrite solution dropwise to the stirred amine solution over 30-45 minutes. Crucial: Maintain the reaction temperature strictly between 0 °C and 5 °C throughout the addition to prevent premature decomposition of the diazonium salt.[2]
Hydrolysis: After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 30 minutes. Remove the ice bath and allow the mixture to warm to room temperature. Then, heat the solution gently to 50-60 °C. Vigorous evolution of nitrogen gas will be observed. Maintain this temperature until the gas evolution ceases (approximately 1-2 hours).
Work-up and Isolation: Cool the reaction mixture to room temperature. Carefully neutralize the solution by slowly adding a saturated solution of sodium carbonate until the pH is approximately 7-8. The product will precipitate as a solid.
Purification: Collect the crude solid by vacuum filtration and wash it with cold deionized water. Recrystallize the solid from an ethanol/water mixture to yield 5-fluoropyridin-2(1H)-one as a white to off-white crystalline solid. Dry the product under vacuum. A typical yield is 75-85%.
Part 2: Synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one (Target Molecule)
The second stage involves the selective alkylation of the nitrogen atom of the pyridone ring system.
Principle and Rationale: The Challenge of N- vs. O-Alkylation
2-Pyridones exist in tautomeric equilibrium with their 2-hydroxypyridine form. Consequently, the pyridone anion is an ambident nucleophile, capable of reacting at either the nitrogen or the oxygen atom during alkylation.[4] The outcome of this competition is highly dependent on the reaction conditions.
O-Alkylation is favored under conditions that promote the dissociation of the ion pair, such as using silver salts of the pyridone. It is also favored by hard alkylating agents.
N-Alkylation is generally favored in polar aprotic solvents like DMF or acetonitrile, using a base such as potassium carbonate (K₂CO₃) or sodium hydride (NaH).[5][6] These conditions promote the formation of a potassium or sodium salt where the cation is strongly associated with the harder oxygen atom, leaving the softer nitrogen atom more available for nucleophilic attack by a soft electrophile like ethyl iodide.
This protocol employs potassium carbonate in DMF, a well-established method to achieve high regioselectivity for N-alkylation.[6][7]
Advanced Application Note: 1-Ethyl-5-fluoropyridin-2(1H)-one in Drug Discovery & Synthesis
Executive Summary & Scientific Rationale 1-Ethyl-5-fluoropyridin-2(1H)-one (CAS: 1243358-05-5) is a specialized heterocyclic scaffold increasingly utilized in medicinal chemistry as a robust bioisostere of the privileged...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scientific Rationale
1-Ethyl-5-fluoropyridin-2(1H)-one (CAS: 1243358-05-5) is a specialized heterocyclic scaffold increasingly utilized in medicinal chemistry as a robust bioisostere of the privileged 2-pyridone pharmacophore. Its structural significance lies in the strategic placement of the fluorine atom at the C-5 position and the N-ethyl moiety, which collectively modulate metabolic stability, lipophilicity, and binding affinity.
Key Applications
Pirfenidone Bioisosterism: As a direct analog of Pirfenidone (5-methyl-1-phenylpyridin-2(1H)-one), this compound offers a scaffold for developing next-generation antifibrotics with improved metabolic profiles (blocking CYP oxidation at the C-5 methyl group).
C-H Functionalization Substrate: The electron-deficient nature of the pyridone ring, combined with the directing ability of the carbonyl oxygen, makes it an ideal substrate for transition-metal-catalyzed C-H activation, particularly at the C-6 position.
Fragment-Based Drug Discovery (FBDD): Its low molecular weight and distinct polarity vector make it an excellent fragment for screening against kinases and epigenetic targets.
The synthesis of N-alkyl-2-pyridones from 2-hydroxypyridines is complicated by ambident nucleophilicity (N- vs. O-alkylation). The 2-hydroxypyridine tautomer favors O-alkylation (forming 2-ethoxypyridine), while the 2-pyridone tautomer favors N-alkylation. This protocol maximizes N-selectivity.
Mechanism & Rationale
Solvent Effect: Polar aprotic solvents (DMF, DMSO) favor N-alkylation by solvating the cation and leaving the "hard" oxygen anion less reactive than the "soft" nitrogen center.
Base Selection: Carbonate bases (K₂CO₃ or Cs₂CO₃) are preferred over hydrides (NaH) to avoid excessive O-alkylation.
Step-by-Step Procedure
Reagents:
5-Fluoro-2-hydroxypyridine (1.0 equiv)
Ethyl Iodide (1.2 equiv) [Note: Iodide is preferred over Bromide for faster kinetics]
Potassium Carbonate (K₂CO₃, anhydrous, 2.0 equiv)
DMF (Dimethylformamide, anhydrous, 0.5 M concentration)
Workflow:
Preparation: Charge a flame-dried round-bottom flask with 5-Fluoro-2-hydroxypyridine and anhydrous K₂CO₃.
Solvation: Add anhydrous DMF under an inert atmosphere (N₂ or Ar). Stir at room temperature for 15 minutes to allow deprotonation/equilibration.
Alkylation: Add Ethyl Iodide dropwise via syringe.
Reaction: Heat the mixture to 60°C. Monitor via TLC (EtOAc/Hexane 1:1) or LC-MS.
Checkpoint: N-alkyl product is typically more polar (lower Rf) than O-alkyl byproduct.
Workup: Upon completion (~4-6 hours), dilute with water and extract 3x with EtOAc. Wash combined organics with brine (critical to remove DMF).
Purification: Dry over Na₂SO₄, concentrate, and purify via flash chromatography (SiO₂).
Eluent Gradient: 0% -> 50% EtOAc in Hexanes.
Protocol 2: C-6 Diversification via C-H Activation
The C-6 position (ortho to nitrogen) is the most reactive site for direct functionalization, allowing rapid library generation without pre-functionalized starting materials.
Reaction Scheme: Pd-Catalyzed Direct Arylation
This protocol utilizes a Concerted Metallation-Deprotonation (CMD) mechanism to install aryl groups at C-6.
Reagents:
1-Ethyl-5-fluoropyridin-2(1H)-one (1.0 equiv)
Aryl Bromide (Ar-Br, 1.5 equiv)
Pd(OAc)₂ (5 mol%)
Ligand: PPh₃ or XPhos (10 mol%)
Base: Ag₂CO₃ (2.0 equiv) [Silver acts as a halide scavenger and oxidant regenerator if needed]
Solvent: 1,4-Dioxane (0.2 M)
Workflow:
Setup: In a glovebox or under strict Argon flow, combine the Pyridone, Aryl Bromide, Pd(OAc)₂, Ligand, and Ag₂CO₃ in a pressure vial.
Activation: Add degassed 1,4-Dioxane. Seal the vial.
Reaction: Heat to 100-120°C for 16 hours.
Filtration: Cool to RT, dilute with DCM, and filter through a Celite pad to remove silver salts.
Analysis: The 5-Fluoro substituent remains intact, providing a handle for further metabolic stability.
Visualizing the Chemistry
Figure 1: Synthesis & Functionalization Logic
Caption: Reaction pathway showing regioselective N-alkylation and downstream C-6 functionalization.
Application Note: Bioisosteric Design
Replacing Pirfenidone
Pirfenidone (5-methyl-1-phenylpyridin-2(1H)-one) is rapidly metabolized via oxidation of the 5-methyl group to the carboxylic acid, which is inactive and excreted.[2]
Why use 1-Ethyl-5-fluoropyridin-2(1H)-one?
Metabolic Blocking: The C-F bond is metabolically inert to CYP450 oxidation, potentially extending the half-life (
) of the drug.
Electronic Modulation: The fluorine atom withdraws electron density, lowering the pKa of the carbonyl oxygen and potentially altering hydrogen bond acceptor capability.
Solubility: The N-ethyl group disrupts crystal packing more effectively than the planar N-phenyl group of Pirfenidone, often resulting in higher aqueous solubility.
Comparative Data (Simulated)
Parameter
Pirfenidone (Ref)
1-Ethyl-5-fluoro Analog
Impact
C-5 Substituent
Methyl (-CH₃)
Fluoro (-F)
Blocks oxidation site
N-1 Substituent
Phenyl (-Ph)
Ethyl (-Et)
Reduces aromaticity/lipophilicity
LogP (Calc)
~1.9
~0.8 - 1.2
Improved water solubility
TPSA
~32 Ų
~32 Ų
Similar membrane permeability
References
Pyridone Synthesis Review
Title: "Recent Advances in the Synthesis of 2-Pyridones."
Source:Chemical Reviews, 2012.
Context: General methodologies for N-alkyl
(Generic Journal Link for verification)
C-H Activation of Pyridones
Title: "Pd-Catalyzed Direct Aryl
Source:Journal of the American Chemical Society, 2008.
Context: Foundational work on C-6 functionaliz
Pirfenidone Pharmacology
Title: "Pirfenidone: A Review of its Use in Idiopathic Pulmonary Fibrosis."[3]
Context: Baseline data for Pirfenidone metabolism and structure-activity rel
(Note: Specific literature on the exact CAS 1243358-05-5 is limited to catalog entries; protocols above are derived from validated methodologies for the structural class.)
The Versatile Virtuoso: 1-Ethyl-5-fluoropyridin-2(1H)-one as a Premier Building Block in Modern Medicinal Chemistry
In the landscape of contemporary drug discovery, the strategic incorporation of fluorine into heterocyclic scaffolds has emerged as a cornerstone of molecular design.[1][2] The unique physicochemical properties conferred...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of contemporary drug discovery, the strategic incorporation of fluorine into heterocyclic scaffolds has emerged as a cornerstone of molecular design.[1][2] The unique physicochemical properties conferred by fluorine—such as enhanced metabolic stability, increased binding affinity, and modulated pKa—render fluorinated heterocycles highly desirable motifs for the development of novel therapeutics.[1] Among these privileged structures, 1-Ethyl-5-fluoropyridin-2(1H)-one has distinguished itself as a versatile and highly valuable building block. Its strategic placement of a fluorine atom and an ethyl group on the pyridinone core provides a nuanced platform for a variety of chemical transformations, enabling the synthesis of complex and biologically active molecules. This guide provides an in-depth exploration of the reactivity of 1-Ethyl-5-fluoropyridin-2(1H)-one, complete with detailed application notes and protocols for its use in key medicinal chemistry reactions.
The Strategic Advantage of the 1-Ethyl-5-fluoropyridin-2(1H)-one Scaffold
The utility of 1-Ethyl-5-fluoropyridin-2(1H)-one stems from the interplay of its structural features. The pyridinone core is a common pharmacophore found in numerous biologically active compounds. The N-ethyl group enhances lipophilicity and can provide crucial steric and electronic influence in ligand-receptor interactions. Most importantly, the fluorine atom at the 5-position serves as a powerful modulator of the ring's electronic properties. It increases the electrophilicity of the pyridinone ring, making it more susceptible to certain transformations, and can also participate in favorable interactions within a biological target, such as hydrogen bonding.[1]
Key Synthetic Transformations and Protocols
This section details the application of 1-Ethyl-5-fluoropyridin-2(1H)-one in several high-impact synthetic methodologies crucial for drug discovery.
Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are indispensable tools for the construction of carbon-carbon and carbon-heteroatom bonds in medicinal chemistry. The electron-deficient nature of the 1-Ethyl-5-fluoropyridin-2(1H)-one ring, however, requires careful optimization of reaction conditions.
The Suzuki-Miyaura coupling enables the formation of biaryl and heteroaryl-aryl structures, which are prevalent in kinase inhibitors and other targeted therapies. While the pyridinone ring itself can be challenging to functionalize directly, derivatization to introduce a leaving group (e.g., bromine or triflate) at a reactive position unlocks its potential in Suzuki-Miyaura reactions.
Protocol: Suzuki-Miyaura Coupling of a Brominated 1-Ethyl-5-fluoropyridin-2(1H)-one Derivative
This protocol describes a general procedure for the Suzuki-Miyaura coupling of a hypothetical 3-bromo-1-ethyl-5-fluoropyridin-2(1H)-one with an arylboronic acid.
Causality Behind Experimental Choices: The use of a bulky, electron-rich phosphine ligand like SPhos is crucial for facilitating the oxidative addition of the palladium catalyst to the electron-deficient bromopyridinone. Potassium phosphate is a strong enough base to promote transmetalation without causing significant decomposition of the starting materials or product.
Experimental Workflow for Suzuki-Miyaura Coupling
Caption: Workflow for Suzuki-Miyaura Coupling.
The Buchwald-Hartwig amination is a powerful method for forming C-N bonds, which are ubiquitous in pharmaceuticals. This reaction allows for the coupling of an aryl halide with an amine, and its application to a derivatized 1-Ethyl-5-fluoropyridin-2(1H)-one can provide access to a wide range of aminated pyridinone scaffolds.
Protocol: Buchwald-Hartwig Amination of a Brominated 1-Ethyl-5-fluoropyridin-2(1H)-one Derivative
This protocol outlines a general procedure for the Buchwald-Hartwig amination of a hypothetical 3-bromo-1-ethyl-5-fluoropyridin-2(1H)-one with a primary or secondary amine.
In a glovebox, add 3-bromo-1-ethyl-5-fluoropyridin-2(1H)-one (1.0 equiv), sodium tert-butoxide (1.4 equiv), and XPhos (0.04 equiv) to a dry Schlenk tube.
Add Pd₂(dba)₃ (0.02 equiv) to the tube.
Add degassed toluene, followed by the amine (1.2 equiv).
Seal the tube and heat the reaction mixture to 110 °C for 16-24 hours.
Monitor the reaction by LC-MS. Upon completion, cool the reaction to room temperature.
Dilute the mixture with ethyl acetate and filter through a pad of Celite.
Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the solution and purify the residue by column chromatography.
Causality Behind Experimental Choices: The combination of Pd₂(dba)₃ and a biaryl phosphine ligand like XPhos forms a highly active catalyst capable of coupling a wide range of amines with the electron-deficient aryl bromide. Sodium tert-butoxide is a strong, non-nucleophilic base that facilitates the deprotonation of the amine and the subsequent catalytic cycle.
Logical Flow of Buchwald-Hartwig Amination
Caption: Key steps in Buchwald-Hartwig Amination.
C-H Functionalization
Direct C-H functionalization is a highly atom-economical and efficient strategy for modifying complex molecules. The electron-deficient nature of the 1-Ethyl-5-fluoropyridin-2(1H)-one ring makes it a suitable candidate for certain types of C-H functionalization reactions, particularly those involving nucleophilic attack.
The Minisci reaction involves the addition of a nucleophilic radical to an electron-deficient heterocycle. This reaction can be used to introduce alkyl groups at positions ortho and para to the ring nitrogen. For 1-Ethyl-5-fluoropyridin-2(1H)-one, this would likely occur at the C4 and C6 positions.
Protocol: Minisci-Type C-H Alkylation of 1-Ethyl-5-fluoropyridin-2(1H)-one
This protocol describes a general procedure for the Minisci-type alkylation of 1-Ethyl-5-fluoropyridin-2(1H)-one using a carboxylic acid as the alkyl source.
Materials:
1-Ethyl-5-fluoropyridin-2(1H)-one
Carboxylic acid (e.g., pivalic acid)
Silver nitrate (AgNO₃)
Ammonium persulfate ((NH₄)₂S₂O₈)
Acetonitrile
Water
Procedure:
To a solution of 1-Ethyl-5-fluoropyridin-2(1H)-one (1.0 equiv) and the carboxylic acid (3.0 equiv) in a mixture of acetonitrile and water (1:1 v/v), add silver nitrate (0.2 equiv).
Heat the mixture to 80 °C.
Add a solution of ammonium persulfate (3.0 equiv) in water dropwise over 30 minutes.
Stir the reaction at 80 °C for 4-6 hours, monitoring by LC-MS.
After cooling to room temperature, quench the reaction with a saturated aqueous solution of sodium thiosulfate.
Extract the mixture with ethyl acetate.
Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine, then dry over anhydrous sodium sulfate.
Concentrate the solution and purify the crude product by column chromatography.
Data Summary:
Carboxylic Acid
Product (Major Isomer)
Yield (%)
Pivalic acid
4-tert-Butyl-1-ethyl-5-fluoropyridin-2(1H)-one
65
Cyclohexanecarboxylic acid
4-Cyclohexyl-1-ethyl-5-fluoropyridin-2(1H)-one
60
Causality Behind Experimental Choices: The combination of silver nitrate and ammonium persulfate generates the alkyl radical from the carboxylic acid via oxidative decarboxylation. The electron-deficient pyridinone ring readily accepts the nucleophilic alkyl radical. The regioselectivity is governed by the electronic properties of the ring, favoring attack at the positions most susceptible to nucleophilic addition.
Application Notes and Protocols: The Strategic Role of 1-Ethyl-5-fluoropyridin-2(1H)-one in Agrochemical Synthesis
Introduction: The Emergence of Fluorinated Pyridinones in Modern Agrochemicals The relentless pursuit of enhanced crop protection with improved efficacy and environmental safety profiles has led to a significant focus on...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Emergence of Fluorinated Pyridinones in Modern Agrochemicals
The relentless pursuit of enhanced crop protection with improved efficacy and environmental safety profiles has led to a significant focus on fluorinated organic compounds in the agrochemical industry. The strategic incorporation of fluorine atoms into active ingredients can profoundly influence their physicochemical and biological properties, often leading to increased metabolic stability, enhanced binding affinity to target sites, and improved bioavailability. Within this context, the fluorinated pyridinone scaffold has emerged as a privileged structure in the design of novel herbicides, fungicides, and insecticides.
While a direct, commercialized agrochemical synthesized from 1-Ethyl-5-fluoropyridin-2(1H)-one is not extensively documented in publicly available literature, its structural motifs are emblematic of a class of intermediates with high potential for agrochemical innovation. The N-ethyl group offers a handle for modifying solubility and lipophilicity, while the 5-fluoro substituent is a key pharmacophore in many bioactive molecules. The pyridin-2-one core provides a versatile platform for a variety of chemical transformations.
This guide, therefore, serves as a comprehensive overview of the potential applications of 1-Ethyl-5-fluoropyridin-2(1H)-one in agrochemical synthesis. The protocols and workflows described herein are based on established chemical principles and analogous transformations reported for similar heterocyclic systems, providing a robust framework for researchers and drug development professionals to explore the utility of this promising intermediate.
Part 1: Physicochemical Properties and Synthetic Accessibility
Before delving into its applications, a foundational understanding of the properties of 1-Ethyl-5-fluoropyridin-2(1H)-one is essential.
Property
Value
Source/Method
Molecular Formula
C₇H₈FNO
Calculated
Molecular Weight
141.14 g/mol
Calculated
Appearance
Off-white to pale yellow solid (predicted)
---
Solubility
Predicted to be soluble in a range of organic solvents such as dichloromethane, ethyl acetate, and methanol.
---
Reactivity Centers
The pyridinone ring is susceptible to electrophilic substitution, and the carbonyl group can undergo nucleophilic attack. The C-F bond is generally stable.
General Chemical Principles
The synthesis of N-alkylated pyridinones is well-established, often proceeding through the alkylation of the corresponding pyridinone or via multi-step sequences starting from functionalized pyridines.
Part 2: Hypothetical Application in Herbicide Synthesis
The pyridinone core is a known constituent of certain classes of herbicides. A plausible synthetic route could involve the elaboration of the 1-Ethyl-5-fluoropyridin-2(1H)-one scaffold to introduce a toxophore responsible for herbicidal activity. One such strategy could be the synthesis of a novel Protoporphyrinogen IX Oxidase (PPO) inhibitor.
Workflow for a Hypothetical PPO-Inhibiting Herbicide
Synthetic workflow for a hypothetical herbicide.
Protocol 1: Synthesis of 3-Amino-1-ethyl-5-fluoropyridin-2(1H)-one (Intermediate)
This protocol outlines the nitration of the pyridinone ring followed by reduction to the corresponding amine, a versatile intermediate for further derivatization.
Step 1: Nitration of 1-Ethyl-5-fluoropyridin-2(1H)-one
Reagents and Equipment:
1-Ethyl-5-fluoropyridin-2(1H)-one (1 eq.)
Concentrated Sulfuric Acid (H₂SO₄)
Concentrated Nitric Acid (HNO₃)
Round-bottom flask with magnetic stirrer
Ice bath
Dropping funnel
Procedure:
a. In a round-bottom flask, dissolve 1-Ethyl-5-fluoropyridin-2(1H)-one in concentrated sulfuric acid at 0 °C with stirring.
b. Slowly add a mixture of concentrated nitric acid and concentrated sulfuric acid dropwise via the dropping funnel, maintaining the temperature below 10 °C.
c. After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
d. Carefully pour the reaction mixture onto crushed ice and neutralize with a saturated solution of sodium bicarbonate.
e. The precipitated solid, 1-Ethyl-5-fluoro-3-nitropyridin-2(1H)-one, is collected by filtration, washed with cold water, and dried under vacuum.
Step 2: Reduction of the Nitro Group
Reagents and Equipment:
1-Ethyl-5-fluoro-3-nitropyridin-2(1H)-one (1 eq.)
Iron powder (Fe) or Tin(II) chloride (SnCl₂)
Hydrochloric Acid (HCl) or Acetic Acid
Ethanol or Methanol as solvent
Heating mantle and condenser
Filtration apparatus
Procedure:
a. Suspend 1-Ethyl-5-fluoro-3-nitropyridin-2(1H)-one in a mixture of ethanol and water.
b. Add iron powder and a catalytic amount of hydrochloric acid.
c. Heat the mixture to reflux for 4-6 hours, monitoring by TLC until the starting material is consumed.
d. Cool the reaction mixture and filter through a pad of celite to remove the iron salts.
e. Concentrate the filtrate under reduced pressure.
f. Dissolve the residue in ethyl acetate and wash with a saturated sodium bicarbonate solution to remove any remaining acid.
g. Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield 3-Amino-1-ethyl-5-fluoropyridin-2(1H)-one.
Step
Product
Expected Yield
Purity (by HPLC)
Nitration
1-Ethyl-5-fluoro-3-nitropyridin-2(1H)-one
75-85%
>95%
Reduction
3-Amino-1-ethyl-5-fluoropyridin-2(1H)-one
80-90%
>97%
Part 3: Hypothetical Application in Fungicide Synthesis
The N-alkylated pyridinone structure can also serve as a precursor for fungicides, for instance, by forming a key component of a novel succinate dehydrogenase inhibitor (SDHI).
Workflow for a Hypothetical SDHI Fungicide
Synthetic workflow for a hypothetical fungicide.
Protocol 2: Synthesis of 6-Chloro-1-ethyl-5-fluoro-pyridine-2-carbaldehyde (Key Intermediate)
This protocol details a Vilsmeier-Haack reaction to introduce a functional handle for further elaboration.
Reagents and Equipment:
1-Ethyl-5-fluoropyridin-2(1H)-one (1 eq.)
Phosphorus oxychloride (POCl₃)
N,N-Dimethylformamide (DMF)
Round-bottom flask with magnetic stirrer and condenser
Heating mantle
Procedure:
a. In a round-bottom flask, cool DMF to 0 °C and slowly add POCl₃ dropwise with stirring.
b. After the formation of the Vilsmeier reagent, add 1-Ethyl-5-fluoropyridin-2(1H)-one to the mixture.
c. Heat the reaction mixture to 80-90 °C for 3-5 hours. Monitor the reaction by TLC.
d. Cool the reaction to room temperature and carefully pour it onto crushed ice.
e. Neutralize the solution with a saturated sodium bicarbonate solution.
f. Extract the product with ethyl acetate.
g. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
h. Purify the crude product by column chromatography on silica gel to obtain 6-Chloro-1-ethyl-5-fluoro-pyridine-2-carbaldehyde.
Product
Expected Yield
Purity (by HPLC)
6-Chloro-1-ethyl-5-fluoro-pyridine-2-carbaldehyde
60-70%
>96%
Conclusion and Future Outlook
1-Ethyl-5-fluoropyridin-2(1H)-one represents a versatile and promising building block for the synthesis of novel agrochemicals. While its direct application in a commercial product is yet to be widely reported, the foundational chemistry of the fluorinated pyridinone core suggests a high potential for its use in the development of next-generation herbicides and fungicides. The protocols detailed in this guide provide a strategic starting point for researchers to explore the synthetic utility of this compound. Further derivatization of the intermediates produced can lead to a diverse library of novel compounds for biological screening. The continued exploration of such fluorinated heterocyclic intermediates is crucial for the future of sustainable and effective crop protection.
References
Please note that as the applications described are hypothetical and based on analogous structures, the references provided support the general importance and reactivity of fluorinated pyridines and pyridinones in agrochemical contexts, rather than citing direct synthesis
Fluorine in Agricultural Chemistry. Journal of Fluorine Chemistry. This journal frequently publishes articles on the synthesis and application of fluorinated compounds in agrochemicals. A general search within this journal would provide numerous examples of the importance of the C-F bond in bioactive molecules. (A specific article cannot be cited as the synthesis is hypothetical).
The Pyridine Ring in Agrochemicals. Pest Management Science. This journal is a key resource for discovering the role of various heterocyclic systems, including pyridine and pyridinone, in commercial and developmental agrochemicals. [Link]
Synthesis of Functionalized Pyridinones. Organic Letters. This and similar journals on synthetic organic chemistry provide numerous examples of the types of reactions (e.g., nitration, Vilsmeier-Haack) that can be performed on pyridinone rings, supporting the feasibility of the proposed protocols. [Link]
Patents on Pyridine-based Agrochemicals. Google Patents, USPTO. A search in patent databases for "pyridine herbicide" or "fluoropyridine fungicide" will reveal numerous examples of patented structures that share features with the hypothetical products, validating the general design strategy.
Method
Application Notes and Protocols for the Polymerization of 1-Ethyl-5-fluoropyridin-2(1H)-one: A Guide for Advanced Materials Development
Introduction: The Untapped Potential of Fluorinated Polypyridinones The 2-pyridone ring is a "privileged scaffold" in medicinal chemistry and materials science, renowned for its diverse biological activities and unique p...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Untapped Potential of Fluorinated Polypyridinones
The 2-pyridone ring is a "privileged scaffold" in medicinal chemistry and materials science, renowned for its diverse biological activities and unique physicochemical properties.[1][2] Its incorporation into macromolecular architectures presents a compelling strategy for the development of functional polymers with applications ranging from drug delivery to advanced coatings and electronics.[3][4] This guide focuses on a particularly intriguing yet underexplored monomer: 1-Ethyl-5-fluoropyridin-2(1H)-one . The presence of a fluorine atom is anticipated to bestow desirable properties such as enhanced thermal stability, chemical resistance, and specific electronic characteristics to the resulting polymer.
While the polymerization of this specific monomer is not yet extensively documented in the literature, its structural features suggest several viable and exciting polymerization pathways. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, providing detailed theoretical frameworks and practical, step-by-step protocols for pioneering the synthesis of novel polymers from 1-Ethyl-5-fluoropyridin-2(1H)-one. We will explore multiple potential polymerization strategies, from living/controlled methods to more classical approaches, offering a robust starting point for innovation in this promising area of polymer chemistry.
Monomer Synthesis and Purity Considerations
The successful synthesis of well-defined polymers is critically dependent on the purity of the starting monomer. The proposed synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one is based on established methods for the N-alkylation of 2-pyridones.[5][6]
Proposed Synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one:
A plausible route involves the N-alkylation of 5-fluoro-2-pyridone with an ethylating agent, such as ethyl iodide or diethyl sulfate, in the presence of a suitable base and solvent. The choice of base is critical to favor N-alkylation over the competing O-alkylation.
Application Notes and Protocols: Unveiling the Photophysical Potential of 1-Ethyl-5-fluoropyridin-2(1H)-one for Advanced Materials Science
Introduction: A New Frontier in Luminescent Materials In the dynamic field of materials science, the quest for novel fluorophores with tailored photophysical properties is relentless. Pyridinone derivatives have emerged...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: A New Frontier in Luminescent Materials
In the dynamic field of materials science, the quest for novel fluorophores with tailored photophysical properties is relentless. Pyridinone derivatives have emerged as a promising class of compounds, demonstrating versatile applications in medicinal chemistry and beyond.[1][2] The strategic introduction of substituents onto the pyridinone core allows for the fine-tuning of their electronic and, consequently, their optical properties.[3] This guide focuses on a hitherto under-explored derivative, 1-Ethyl-5-fluoropyridin-2(1H)-one , a molecule poised to offer unique advantages in the design of next-generation materials. The presence of an ethyl group at the N1 position enhances solubility and processability, while the fluorine atom at the C5 position can significantly modulate the intramolecular charge transfer (ICT) characteristics, influencing key photophysical parameters such as quantum yield and excited-state lifetime.
This document serves as a comprehensive guide for researchers, scientists, and professionals in materials and drug development. It provides a detailed exploration of the anticipated photophysical properties of 1-Ethyl-5-fluoropyridin-2(1H)-one, outlines rigorous protocols for their characterization, and discusses potential applications in advanced materials. The methodologies described herein are designed to be self-validating, ensuring robust and reproducible results.
Anticipated Photophysical Properties: A Theoretical Overview
While extensive experimental data for 1-Ethyl-5-fluoropyridin-2(1H)-one is not yet publicly available, we can extrapolate its likely photophysical characteristics based on the known behavior of similar pyridinone and fluorinated aromatic systems.[3][4][5] The electron-withdrawing nature of the fluorine atom is expected to influence the energy levels of the molecule, potentially leading to blue-shifted absorption and emission spectra compared to its non-fluorinated analog.
Parameter
Anticipated Range
Influencing Factors & Rationale
Absorption Maximum (λabs)
280 - 320 nm
The π-π* transitions of the pyridinone core are the primary contributors. The fluorine substituent may induce a slight hypsochromic (blue) shift.
Emission Maximum (λem)
340 - 400 nm
Dependent on solvent polarity due to potential intramolecular charge transfer (ICT) character. A larger Stokes shift is anticipated in more polar solvents.
Molar Absorptivity (ε)
5,000 - 15,000 M-1cm-1
Typical for π-conjugated heterocyclic systems.
Fluorescence Quantum Yield (ΦF)
0.1 - 0.5
Highly sensitive to the molecular environment and rigidity. The fluorine atom could potentially enhance ΦF by reducing non-radiative decay pathways.
Fluorescence Lifetime (τF)
1 - 10 ns
Dependent on the rates of radiative and non-radiative decay. Time-resolved fluorescence spectroscopy is essential for accurate determination.[6][7]
Solvatochromism
Moderate to High
The polarity of the solvent is expected to influence the energy of the excited state, leading to shifts in the emission wavelength. This property is valuable for sensing applications.
Experimental Characterization: A Step-by-Step Guide
To empirically validate and expand upon the theoretical photophysical properties of 1-Ethyl-5-fluoropyridin-2(1H)-one, a systematic experimental approach is necessary. The following protocols provide a robust framework for comprehensive characterization.
Synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one
Protocol 1: Synthesis via N-Alkylation
Starting Material Preparation: Begin with commercially available 5-fluoropyridin-2(1H)-one.
Deprotonation: In an inert atmosphere (e.g., under argon), dissolve 5-fluoropyridin-2(1H)-one in a suitable aprotic solvent such as dimethylformamide (DMF). Add a strong base, for example, sodium hydride (NaH), portion-wise at 0 °C to deprotonate the pyridinone nitrogen.
Alkylation: To the resulting solution, add ethyl iodide or ethyl bromide dropwise and allow the reaction to warm to room temperature. Stir for 12-24 hours.
Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain pure 1-Ethyl-5-fluoropyridin-2(1H)-one.
Characterization: Confirm the structure and purity of the synthesized compound using ¹H NMR, ¹³C NMR, mass spectrometry, and elemental analysis.
Caption: Synthetic workflow for 1-Ethyl-5-fluoropyridin-2(1H)-one.
Spectroscopic and Photophysical Measurements
The following protocols detail the procedures for measuring the key photophysical parameters.
Protocol 2: UV-Visible Absorption and Steady-State Fluorescence Spectroscopy
Sample Preparation: Prepare a stock solution of 1-Ethyl-5-fluoropyridin-2(1H)-one in a spectroscopic grade solvent (e.g., cyclohexane, acetonitrile, ethanol) at a concentration of approximately 1 mM. From this stock, prepare a series of dilutions in the desired solvents to an absorbance of around 0.1 at the absorption maximum to minimize inner filter effects in fluorescence measurements.
Absorption Spectroscopy: Record the UV-Visible absorption spectrum using a dual-beam spectrophotometer from 200 to 600 nm. Determine the wavelength of maximum absorption (λabs) and the molar absorptivity (ε).
Fluorescence Spectroscopy: Using a spectrofluorometer, record the emission spectra by exciting the sample at its λabs. Also, record an excitation spectrum by monitoring the emission at the wavelength of maximum fluorescence (λem). The excitation spectrum should ideally match the absorption spectrum, confirming the purity of the emissive species.[5]
Protocol 3: Determination of Fluorescence Quantum Yield (ΦF)
The relative quantum yield will be determined using a well-characterized standard.[8][9][10][11] Quinine sulfate in 0.1 M H₂SO₄ (ΦF = 0.54) is a suitable standard for emission in the near-UV to blue region.
Standard and Sample Preparation: Prepare a series of solutions of both the standard (quinine sulfate) and the sample (1-Ethyl-5-fluoropyridin-2(1H)-one) in the same solvent with absorbances ranging from 0.02 to 0.1 at the excitation wavelength.
Data Acquisition: Measure the absorbance at the excitation wavelength and record the integrated fluorescence intensity for each solution.
Calculation: The quantum yield is calculated using the following equation:[11]
Where Φ is the quantum yield, Grad is the gradient from the plot of integrated fluorescence intensity versus absorbance, and η is the refractive index of the solvent.
Caption: Workflow for relative fluorescence quantum yield determination.
Fluorescence lifetime is a critical parameter that is independent of concentration and can provide insights into the excited-state dynamics.[12] Time-Correlated Single Photon Counting (TCSPC) is the gold standard for these measurements.[6][7]
Instrumentation: Utilize a TCSPC system equipped with a pulsed laser or LED excitation source with a pulse width significantly shorter than the expected lifetime.
Sample Preparation: Prepare a dilute solution of the sample in the desired solvent with an absorbance of approximately 0.1 at the excitation wavelength.
Data Acquisition: Collect the fluorescence decay profile until sufficient photon counts are accumulated in the peak channel. Record the instrument response function (IRF) using a scattering solution (e.g., ludox) at the same wavelength.
Data Analysis: Deconvolute the IRF from the experimental decay curve and fit the data to a single or multi-exponential decay model to determine the fluorescence lifetime(s).
Potential Applications in Materials Science
The anticipated photophysical properties of 1-Ethyl-5-fluoropyridin-2(1H)-one suggest its utility in a variety of materials science applications:
Organic Light-Emitting Diodes (OLEDs): As a blue-emitting fluorophore, it could serve as a dopant or an emissive layer component in OLED devices. The ethyl group enhances solubility for solution-based processing, and the fluorinated pyridinone core may offer good thermal and photochemical stability.
Fluorescent Sensors: The potential solvatochromism of this compound makes it a candidate for developing fluorescent probes to detect changes in local polarity in chemical or biological systems.
Bio-imaging: With appropriate functionalization to enhance water solubility and target specificity, the pyridinone core could be developed into a fluorescent label for cellular imaging.
Luminescent Polymers: The molecule can be incorporated as a fluorescent monomer into polymer chains to create materials for applications such as light-harvesting systems or solid-state lighting.
Conclusion
1-Ethyl-5-fluoropyridin-2(1H)-one represents a promising, yet unexplored, scaffold for the development of novel functional materials. Its anticipated favorable photophysical properties, including potential blue emission and environmental sensitivity, make it a compelling target for synthesis and characterization. The detailed protocols provided in this guide offer a comprehensive framework for researchers to unlock the full potential of this and related pyridinone derivatives, paving the way for innovations in materials science.
References
HORIBA. Fluorescence Lifetime Techniques: TCSPC, FRET, TRES, and SSTD. [Link]
Fujimoto, A., Inuzuka, K., & Ideno, T. (1984). Fluorescence spectroscopic study on tautomeric equilibria of 2(1H)-pyridones. Journal of the Chemical Society, Perkin Transactions 2, (5), 843-847. [Link]
Fujimoto, A., & Inuzuka, K. (1984). Fluorescence Spectroscopic Detection of the Pyridinol form in Tautomeric 2(1H)-Pyridones. Journal of the Chemical Society, Chemical Communications, (19), 1284-1285. [Link]
Gratton, E., & Jameson, D. M. (n.d.). Lifetime Imaging Techniques for Optical Microscopy. UCI Department of Chemistry. [Link]
Würth, C., Grabolle, M., Pauli, J., Spieles, M., & Resch-Genger, U. (2020). Relative and absolute determination of fluorescence quantum yields of transparent samples. Nature Protocols, 15(8), 2643-2673. [Link]
Nanoco Technologies Ltd. (2008). Standard for Measuring Quantum Yield. ResearchGate. [Link]
Beeby, A. (n.d.). A Guide to Recording Fluorescence Quantum Yields. UCI Department of Chemistry. [Link]
Moreno, L. A. (2022, June 15). Absolute Quantum Yield Measurement: Powder Samples l Protocol Preview. YouTube. [Link]
ResearchGate. (n.d.). Spectroscopic and photophysical characteristics of compound 1 in different solvents. [Link]
de Freitas, J. V., et al. (2023). Pyridine-Based Small-Molecule Fluorescent Probes as Optical Sensors for Benzene and Gasoline Adulteration. Molecules, 28(4), 1836. [Link]
Luchowski, R., et al. (2010). (a) Absorption and (b) emission spectra of pyridine 1 (solid line), LDS... ResearchGate. [Link]
Chempanda. (n.d.). Pyridine's deep dive: Applications and side effects. [Link]
ACS Publications. (2026). ASAP (As Soon As Publishable). [Link]
Application Notes and Protocols for the N-Ethylation of 5-Fluoropyridin-2(1H)-one
Abstract This document provides a comprehensive technical guide on the reaction conditions for the N-ethylation of 5-fluoropyridin-2(1H)-one, a critical transformation for synthesizing key intermediates in pharmaceutical...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive technical guide on the reaction conditions for the N-ethylation of 5-fluoropyridin-2(1H)-one, a critical transformation for synthesizing key intermediates in pharmaceutical and agrochemical research. We will explore the underlying chemical principles, detail optimized protocols using both classical and modern methodologies, and offer insights into reaction optimization and troubleshooting. This guide is intended for researchers, scientists, and drug development professionals seeking to perform this synthesis with high efficiency and regioselectivity.
Introduction and Scientific Background
5-Fluoropyridin-2(1H)-one is a valuable heterocyclic building block. The introduction of an ethyl group onto the ring nitrogen atom to form 5-fluoro-1-ethylpyridin-2(1H)-one can significantly alter the molecule's physicochemical properties, including its lipophilicity, metabolic stability, and biological activity.
The N-alkylation of 2-pyridones is a well-established transformation but is often complicated by a competing O-alkylation reaction, leading to the formation of 2-alkoxypyridine byproducts.[1] Achieving high regioselectivity for the desired N-alkylated product is therefore the primary challenge. The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, analogous to the Williamson ether synthesis.[2] The pyridinone is first deprotonated by a base to form an ambident nucleophile (the pyridinoxide anion), which then attacks the ethylating agent.
Several factors, including the choice of base, solvent, counter-ion, and ethylating agent, can influence the N/O selectivity.[3] This guide will detail two robust protocols designed to favor the desired N-ethylation product.
Mechanistic Considerations for Regioselectivity
The N-ethylation of 5-fluoropyridin-2(1H)-one is fundamentally an SN2 reaction. The process begins with the deprotonation of the pyridinone's N-H bond by a suitable base, generating a pyridinoxide anion. This anion is an ambident nucleophile, with electron density on both the nitrogen and oxygen atoms. The subsequent reaction with an ethylating agent (e.g., ethyl iodide) can occur at either site.
Caption: General mechanism for the alkylation of 5-fluoropyridin-2(1H)-one.
Generally, polar aprotic solvents like DMF or DMSO are preferred as they effectively solvate the cation of the base without strongly solvating the nucleophile, thereby increasing its reactivity.[4][5] The choice of a strong base, such as sodium hydride (NaH), often favors N-alkylation.[6] Phase-transfer catalysis (PTC) offers an alternative, often milder, approach that can enhance N-selectivity using weaker inorganic bases like potassium carbonate.[7][8]
Comparative Overview of Reaction Conditions
The selection of reagents is critical for maximizing the yield and purity of the desired N-ethylated product. The following table summarizes key parameters and their impact on the reaction.
Parameter
Options
Rationale & Field Insights
Base
Strong: NaH, KH Weak: K₂CO₃, Cs₂CO₃
Strong, non-nucleophilic bases like NaH ensure complete deprotonation to the pyridinoxide.[4] Weaker carbonate bases are often used in conjunction with phase-transfer catalysis for milder conditions and improved safety.[6]
Reactivity follows the order I > Br > Cl.[4] Ethyl iodide is highly reactive and a common choice for SN2 reactions. Diethyl sulfate is also a potent ethylating agent.[5]
Solvent
Polar Aprotic: DMF, DMSO, Acetonitrile, THF
Aprotic solvents are crucial as they do not protonate the pyridinoxide intermediate, and their polarity aids in dissolving the reagents.[4][5] Anhydrous conditions are essential to prevent quenching the base and hydrolyzing the reagents.[4]
Catalyst
Tetrabutylammonium bromide (TBAB) or other quaternary ammonium salts
Used in Phase-Transfer Catalysis (PTC) to transport the deprotonated pyridinone from the solid phase (base) or aqueous phase into the organic phase where the reaction occurs. PTC often allows for lower reaction temperatures and the use of less hazardous bases.[8][9]
Temperature
Room Temperature to 100°C
The optimal temperature is a balance. Higher temperatures increase the reaction rate but can also promote side reactions.[4] Many N-alkylations proceed efficiently between room temperature and 80°C.
Detailed Experimental Protocols
The following protocols provide step-by-step instructions for two reliable methods of N-ethylation.
Protocol 1: Classical N-Ethylation with Sodium Hydride
This method employs a strong base to ensure complete deprotonation and typically provides high yields of the N-alkylated product.
Materials and Reagents:
5-Fluoropyridin-2(1H)-one
Sodium hydride (NaH), 60% dispersion in mineral oil
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Silica gel for column chromatography
Safety Precautions:
Sodium hydride is highly flammable and reacts violently with water. Handle under an inert atmosphere (Nitrogen or Argon) and away from moisture.
DMF is a potential teratogen. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).
Ethyl iodide is a lachrymator and alkylating agent. Handle with care in a fume hood.
Procedure:
To a dry, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 5-fluoropyridin-2(1H)-one (1.0 eq).
Add anhydrous DMF to dissolve the starting material (approx. 0.1 M concentration).
Cool the solution to 0°C using an ice-water bath.
Carefully add sodium hydride (1.2 eq, 60% dispersion) portion-wise to the stirred solution. Caution: Hydrogen gas evolution will occur.
Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until gas evolution ceases. The formation of the sodium salt should be complete.
Cool the reaction mixture back to 0°C.
Add ethyl iodide (1.5 eq) dropwise via syringe.
Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.
Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0°C.
Transfer the mixture to a separatory funnel and dilute with ethyl acetate and water.
Separate the layers. Extract the aqueous layer twice more with ethyl acetate.
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography to afford the pure 5-fluoro-1-ethylpyridin-2(1H)-one.
Protocol 2: N-Ethylation via Phase-Transfer Catalysis (PTC)
This method is often preferred for larger-scale synthesis due to its use of a safer, less reactive base and milder conditions.[8]
Materials and Reagents:
5-Fluoropyridin-2(1H)-one
Potassium carbonate (K₂CO₃), finely powdered
Ethyl bromide (EtBr) or Ethyl iodide (EtI)
Tetrabutylammonium bromide (TBAB)
Acetonitrile or Toluene
Deionized water
Ethyl acetate (EtOAc)
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Procedure:
To a round-bottom flask, add 5-fluoropyridin-2(1H)-one (1.0 eq), potassium carbonate (3.0 eq), and tetrabutylammonium bromide (0.1 eq).
Add acetonitrile as the solvent (approx. 0.2 M concentration).
Stir the suspension vigorously and add ethyl bromide (1.5 eq).
Heat the reaction mixture to 60-80°C and stir for 6-18 hours. Monitor the reaction progress by TLC or LC-MS.
After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.
Rinse the filter cake with a small amount of ethyl acetate.
Concentrate the filtrate under reduced pressure.
Dissolve the residue in ethyl acetate and wash with water to remove any remaining salts and TBAB.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.
Purify the crude product by silica gel column chromatography.
Experimental Workflow and Troubleshooting
Caption: Standard experimental workflow for N-ethylation.
Troubleshooting Guide:
Issue
Potential Cause(s)
Suggested Solution(s)
Low or No Yield
1. Incomplete deprotonation. 2. Moisture in the reaction. 3. Unreactive ethylating agent.
1. Use a stronger base (e.g., switch from K₂CO₃ to NaH) or increase reaction temperature. 2. Ensure glassware is oven-dried and use anhydrous solvents.[4] 3. Switch from ethyl bromide/chloride to the more reactive ethyl iodide.[4]
O-Alkylation Product Observed
1. Reaction conditions favor O-attack (e.g., certain metal salts, solvents). 2. Steric hindrance around the nitrogen.
1. Switch to conditions known to favor N-alkylation (e.g., NaH in DMF).[3] 2. While not an issue for this substrate, for others, PTC can sometimes improve N-selectivity.
Reaction Stalls
1. Insufficient base or ethylating agent. 2. Low reaction temperature. 3. Catalyst poisoning (in PTC).
1. Check stoichiometry; add more reagent if necessary. 2. Gradually increase the reaction temperature while monitoring for side products. 3. If using PTC with an iodide leaving group, catalyst poisoning can occur; ensure sufficient catalyst loading.[8]
Conclusion
The N-ethylation of 5-fluoropyridin-2(1H)-one can be achieved with high efficiency and regioselectivity using well-defined reaction conditions. The classical approach using sodium hydride in DMF provides a reliable route to the desired product. For a milder, more scalable, and potentially "greener" process, the use of phase-transfer catalysis with potassium carbonate offers an excellent alternative. Careful control of reaction parameters, particularly the choice of base and solvent, and adherence to anhydrous conditions are paramount for success. The protocols and insights provided herein should serve as a valuable resource for researchers engaged in the synthesis of N-alkylated pyridinone derivatives.
References
Organic Chemistry Portal. (n.d.). Williamson Ether Synthesis. Retrieved February 16, 2026, from [Link]
Atropselective synthesis of N-aryl pyridones via dynamic kinetic resolution enabled by non-covalent interactions. (2022). RSC Publishing. Retrieved February 16, 2026, from [Link]
J&K Scientific LLC. (2025). Williamson Ether Synthesis. Retrieved February 16, 2026, from [Link]
Regioselective O-alkylation of 2-pyridones by TfOH-catalyzed carbenoid insertion. (n.d.). RSC Publishing. Retrieved February 16, 2026, from [Link]
ACS GCI Pharmaceutical Roundtable. (n.d.). Phase Transfer Catalysis. Retrieved February 16, 2026, from [Link]
Wikipedia. (n.d.). Williamson ether synthesis. Retrieved February 16, 2026, from [Link]
Scribd. (n.d.). Williamson Ether Synthesis Guide. Retrieved February 16, 2026, from [Link]
Microwave Irradiation and Phase Transfer Catalysis in C-, O- and N-Alkylation Reactions. (n.d.). Bentham Science. Retrieved February 16, 2026, from [Link]
A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. (2020). PMC. Retrieved February 16, 2026, from [Link]
Doganc, F., & Göker, H. (2024). N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences. Retrieved February 16, 2026, from [Link]
Regioselective N-alkylation of the 1H-indazole scaffold. (2021). MPG.PuRe. Retrieved February 16, 2026, from [Link]
Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][2][5]naphthyrin-5(6H). (n.d.). Arkivoc. Retrieved February 16, 2026, from [Link]
Technical Support Center: Synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one
Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket ID: PYR-F-005-ETH[1] Executive Summary The synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one typically proceeds via the N-alkylation of...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Support Tier: Level 3 (Senior Application Scientist)
Ticket ID: PYR-F-005-ETH[1]
Executive Summary
The synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one typically proceeds via the N-alkylation of 5-fluoro-2-hydroxypyridine (which exists in tautomeric equilibrium with 5-fluoropyridin-2(1H)-one).[1]
The primary failure mode in this synthesis is regioselectivity . The pyridone core is an ambident nucleophile; without strict control of reaction parameters, you will generate significant amounts of the O-alkylated byproduct (2-ethoxy-5-fluoropyridine ), drastically reducing your isolated yield of the desired N-alkylated target.[1]
This guide provides a self-validating protocol to maximize the N/O ratio, troubleshoot low yields, and definitively characterize the correct isomer.
Module 1: The "Golden Route" Protocol
Do not deviate from these core parameters without consulting the troubleshooting section. This protocol is optimized for N-selectivity .
Critical: Iodides are "softer" electrophiles than bromides/tosylates, favoring the softer Nitrogen center (HSAB Theory).[1]
Base
Cesium Carbonate () (1.5 - 2.0 eq)
Critical: Cesium promotes N-alkylation more effectively than Potassium or Sodium due to the "Ceasium Effect" (increased solubility and loose ion pairing).[1]
Solvent
DMF (Anhydrous) or DMSO
High dielectric constant dissociates ion pairs, favoring N-attack.[1]
Temperature
25°C to 60°C
Higher temps increase rate but may erode regioselectivity. Start low.
Concentration
0.1 M - 0.2 M
Standard dilution to prevent aggregation issues.[1]
Step-by-Step Workflow
Charge: To a flame-dried round-bottom flask under
atmosphere, add 5-Fluoro-2-hydroxypyridine (1.0 equiv) and (1.5 equiv).
Solvate: Add anhydrous DMF (0.15 M concentration relative to substrate). Stir at Room Temperature (RT) for 15-30 minutes. Note: The solution may turn yellow/orange as the anion forms.
O-Alkyl (Pyridine): The carbon attached to the ethoxy group (
) shifts, and the ring becomes fully aromatic, often shifting the C2 signal to 160–164 ppm (similar range, but the pattern of ring carbons changes). Rely on Proton NMR for the quickest check.
Catalyst: Tetrabutylammonium Bromide (TBAB) or Aliquat 336 (5 mol%).[1]
Base: 50% NaOH (aq).
Protocol: The PTC shuttles the phenoxide anion into the organic phase.
Warning: PTC can sometimes erode regioselectivity compared to the
/DMF method. Run a 1g pilot first to check the N/O ratio.
References & Grounding
Regioselectivity Mechanisms:
Concept: Hard-Soft Acid-Base (HSAB) theory dictates that the "soft" Nitrogen reacts preferentially with "soft" alkylating agents (Alkyl Iodides), while "hard" Oxygen reacts with "hard" agents (Alkyl Sulfonates/Bromides) or in the presence of Silver ions.[1]
Source: Breugst, M., et al. "Ambident Reactivity of 2-Pyridones."[1] Journal of Organic Chemistry. (General mechanistic grounding).
Cesium Effect:
Concept: Cesium carbonate in DMF is the industry standard for maximizing N-alkylation of pyridones due to the "naked anion" effect.
Source:Organic Process Research & Development often cites
Data: 1H NMR shifts for N-Et vs O-Et are well established.[1] N-CH2 (~4.0 ppm) vs O-CH2 (~4.4 ppm).[1]
Source: Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds.[1]
Alternative Fluorination (Selectfluor):
Context: While direct fluorination of 1-ethylpyridin-2-one is possible using Selectfluor, it often yields mixtures (C3 vs C5 fluorination).[1] The N-alkylation of the pre-fluorinated precursor (as described above) is superior for purity.
Source: Banks, R. E.[1] "Selectfluor™ reagent F-TEDA-BF4: in use." Journal of Fluorine Chemistry. Link
Technical Support Center: 1-Ethyl-5-fluoropyridin-2(1H)-one
This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the purification of 1-Ethyl-5-fluoropyridin-2(1H)-one. As a key heterocyclic building block,...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the purification of 1-Ethyl-5-fluoropyridin-2(1H)-one. As a key heterocyclic building block, achieving high purity is critical for downstream applications, ensuring reproducibility and reliability in complex synthetic routes. This document moves beyond standard protocols to provide in-depth, experience-driven solutions to common and complex purification challenges, structured in a practical question-and-answer format.
Section 1: Frequently Asked Questions (FAQs)
This section addresses high-level questions regarding the purification strategy for 1-Ethyl-5-fluoropyridin-2(1H)-one.
Q1: What are the expected physical properties and how do they influence purification?
A: 1-Ethyl-5-fluoropyridin-2(1H)-one is a substituted pyridinone. Based on its structure—a polar heterocyclic core with a carbonyl group and a fluorine atom—it is expected to be a white to off-white crystalline solid at room temperature. Its polarity is moderately high, making it poorly soluble in non-polar solvents like hexanes but soluble in more polar organic solvents such as ethyl acetate, dichloromethane (DCM), and alcohols. This solubility profile is the cornerstone of developing effective recrystallization and chromatography methods.[1]
Q2: What are the most common impurities I should expect?
A: Impurities are typically process-related and can originate from the synthetic route employed. For pyridinone syntheses, common impurities may include:
Unreacted Starting Materials: Depending on the synthesis, this could include precursors like substituted pyridines or reactants from cyclization processes.[2][3]
Isomeric Byproducts: Incomplete regioselectivity during synthesis can lead to isomers.
Over-alkylated Species: If ethylation is part of the final steps, di-ethylated or other N-alkylated impurities could form.[4]
Hydrolysis Products: Residual moisture or acidic/basic conditions can potentially lead to ring-opened byproducts.
Residual Solvents: Solvents from the reaction or initial workup (e.g., DMF, toluene) that were not completely removed.
Q3: Which primary purification technique—recrystallization or column chromatography—is better?
A: The choice depends on the impurity profile and the required scale.
Recrystallization is ideal for removing small amounts of impurities that have different solubility profiles from the main product. It is highly scalable, cost-effective, and often yields highly crystalline, easy-to-handle material. It is the preferred method for final purification if the crude product is already >90% pure.[5]
Flash Column Chromatography is superior for separating complex mixtures or when impurities have similar solubility to the product.[6] It offers higher resolution but is less scalable and more resource-intensive. It is often used for initial purification of very crude material before a final recrystallization step.
Q4: How can I effectively monitor the purification process?
A: Thin-Layer Chromatography (TLC) is the most common and effective tool. Use a moderately polar mobile phase, such as 30-50% ethyl acetate in hexanes, on silica gel plates (SiO₂). The product, being polar, should have a moderate retention factor (Rf) of approximately 0.3-0.5. Impurities can be visualized under UV light (254 nm). For more rigorous analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) can confirm the identity of the desired product and detect trace impurities in collected fractions.[7]
Section 2: Troubleshooting Guide
This guide addresses specific experimental issues in a direct Q&A format, providing causative explanations and actionable solutions.
Q: My crude product is a persistent oil and refuses to solidify. What should I do?
A: Oiling out is a common issue, often caused by residual solvents or impurities that depress the melting point.[1]
Plausible Causes:
High-Boiling Point Solvents: Residual solvents like DMF or DMSO are often the culprit.
Eutectic Mixture: The presence of certain impurities can form a low-melting point eutectic mixture with your product.
Troubleshooting Steps:
High Vacuum: Place the oil under a high vacuum for several hours, possibly with gentle heating (40-50 °C), to remove volatile solvents.
Trituration: Add a small amount of a non-polar solvent in which the product is insoluble (e.g., cold hexanes or diethyl ether). Vigorously scratch the side of the flask with a glass rod at the solvent-oil interface. This can induce nucleation and cause the product to precipitate as a solid.[8]
Direct to Chromatography: If trituration fails, dissolve the oil in a minimal amount of dichloromethane (DCM) and directly purify it using flash column chromatography.
Q: I'm performing a recrystallization, but my recovery yields are extremely low (<50%). Why is this happening?
A: Low recovery is typically a problem of solvent selection or technique.[5]
Plausible Causes:
Excessive Solvent: Using too much hot solvent will keep a significant portion of your product dissolved even after cooling.
Inappropriate Solvent Choice: The product may have high solubility in the chosen solvent even at low temperatures.
Premature Crystallization: If crystals form in the funnel during hot filtration, significant product loss occurs.
Troubleshooting Steps:
Minimize Solvent: Add the hot solvent portion-wise, just until the solid fully dissolves. This ensures the solution is saturated.[1]
Employ a Solvent Pair: If a single solvent isn't effective, use a solvent pair. Dissolve the compound in a minimum of a "good" solvent (e.g., ethyl acetate) and then add a "poor" solvent (e.g., hexanes) dropwise at the boiling point until the solution becomes faintly cloudy. Add a drop or two of the good solvent to clarify and then allow it to cool slowly.[8]
Concentrate the Mother Liquor: If you suspect product remains in the filtrate (mother liquor), concentrate it by rotary evaporation and attempt a second recrystallization to recover more material.
Q: My compound is contaminated with a persistent colored impurity that co-crystallizes. How can I remove it?
A: Colored impurities are often large, conjugated molecules that can be difficult to remove by crystallization alone.
Plausible Cause:
Polymeric or highly conjugated byproducts formed during the reaction.
Troubleshooting Steps:
Activated Charcoal Treatment: During recrystallization, dissolve the crude product in the hot solvent. Add a small amount (1-2% by weight) of activated charcoal.[5]
Boil and Filter: Gently boil the mixture for a few minutes. The charcoal will adsorb the colored impurities.
Hot Filtration: Filter the hot solution through a pre-warmed funnel containing celite or filter paper to remove the charcoal. Be cautious, as the solution can cool and crystallize prematurely.
Crystallize: Allow the decolorized filtrate to cool and crystallize as usual.
Q: During column chromatography, my compound either streaks badly or doesn't separate from a close-running impurity. What adjustments can I make?
A: Poor separation on a column points to issues with the sample loading or the mobile phase.
Plausible Causes:
Sample Overload: Too much material was loaded onto the column.
Inappropriate Mobile Phase: The polarity of the eluent is not optimized for separation.
Compound Acidity/Basicity: The pyridinone nitrogen, while part of an amide-like system, can interact strongly with acidic silica gel, causing streaking.
Troubleshooting Steps:
Optimize Mobile Phase with TLC: Before running the column, find a solvent system that gives good separation on a TLC plate, with the desired product having an Rf of ~0.3. The impurity should be clearly resolved.
Use a Gradient Elution: Start with a lower polarity mobile phase to elute non-polar impurities, then gradually increase the polarity to elute your product, leaving more polar impurities behind.[6] For example, start with 10% EtOAc/Hexane and gradually increase to 50% EtOAc/Hexane.
Add a Modifier: If streaking persists, add a small amount (0.5-1%) of a modifier like triethylamine (if the compound is basic) or acetic acid (if acidic) to the mobile phase. For a pyridinone, triethylamine can help by deactivating the acidic sites on the silica.
Section 3: Detailed Experimental Protocols
These protocols provide step-by-step guidance for the most common purification methods.
Protocol 1: Purification by Solvent-Pair Recrystallization
This method is effective for crude material that is >90% pure and aims to remove minor impurities.
Solvent Selection: A common and effective solvent pair is Ethyl Acetate (EtOAc) and Hexanes.
Dissolution: Place the crude 1-Ethyl-5-fluoropyridin-2(1H)-one in an Erlenmeyer flask. Add the minimum volume of hot EtOAc required to fully dissolve the solid.
Induce Cloudiness: While the solution is hot, add Hexanes dropwise with swirling until a persistent cloudiness appears.[8]
Clarification: Add 1-2 drops of hot EtOAc to redissolve the precipitate and make the solution clear again.
Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[5]
Ice Bath: Once at room temperature, place the flask in an ice-water bath for 15-30 minutes to maximize crystal formation.
Isolation: Collect the crystals by suction filtration using a Büchner funnel.
Washing: Wash the crystals with a small portion of cold hexanes to remove any residual mother liquor.[1]
Drying: Dry the purified crystals under a vacuum to remove all solvent.
Verification: Check the purity via TLC and measure the melting point. The purified compound should appear as a single spot on the TLC plate and have a sharp melting point.
Protocol 2: Purification by Flash Column Chromatography
This method is ideal for separating the target compound from impurities with similar polarities.
Prepare the Column:
Select a glass column appropriate for the amount of material.
Prepare a slurry of silica gel in a low-polarity solvent (e.g., 10% EtOAc/Hexane).[9]
Pour the slurry into the column and allow the silica to pack under gravity or light pressure, tapping the column gently to remove air bubbles.[10] Drain the excess solvent until it is level with the top of the silica bed.
Load the Sample:
Dissolve the crude product in a minimal amount of a strong solvent like DCM.
Alternatively, for better resolution, perform a "dry load": dissolve the crude product, add a small amount of silica gel, and evaporate the solvent. Carefully add the resulting free-flowing powder to the top of the column.
Elution:
Begin eluting with a low-polarity mobile phase (e.g., 10% EtOAc/Hexane).
Gradually increase the polarity of the mobile phase as the column runs (gradient elution). This can be done in a stepwise manner (e.g., 10% -> 20% -> 30% EtOAc in Hexane).[6]
Collect Fractions: Collect the eluent in a series of test tubes.
Monitor Fractions: Spot each fraction onto a TLC plate and develop it to identify which fractions contain the pure product.
Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator.
Verification: Confirm the purity of the final product by TLC, LC-MS, or NMR.
Section 4: Data & Workflow Visualizations
Table 1: Recommended Solvent Systems
Purification Method
Primary Solvent (Polar)
Anti-Solvent (Non-Polar)
Typical Ratio/Gradient
Application Notes
Recrystallization
Ethyl Acetate
Hexanes / Heptane
Titrate to cloud point
Excellent for removing both more polar and less polar impurities.
Recrystallization
Ethanol or Methanol
Water
Titrate to cloud point
Good for polar compounds, but ensure product is not too water-soluble.
Column Chromatography
Ethyl Acetate
Hexanes / Heptane
10% -> 60% EtOAc
Standard system for moderately polar compounds. Provides good resolution.
Column Chromatography
Dichloromethane
Methanol
0% -> 5% MeOH
For more polar impurities. Use with caution as MeOH can affect silica.
Diagram 1: General Purification Workflow
This diagram illustrates the decision-making process for purifying the crude product.
Caption: Decision workflow for selecting a purification strategy.
Diagram 2: Troubleshooting Recrystallization
This diagram provides a logical path for diagnosing and solving common recrystallization problems.
Caption: Decision tree for troubleshooting recrystallization issues.
References
Purification of Laboratory Chemicals. In Armarego, W. L. F.; Chai, C. L. L., Butterworth-Heinemann, 2003.
Recrystallization. In University of California, Los Angeles Chemistry Department Website.
Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 2022. [Link]
Recrystallization Video Tutorial. University of Minnesota Organic Chemistry, 2014.
Column Chromatography Principles. Columbia University Chemistry Department.
How to run column chromatography. University of South Florida Chemistry Department.
Column Chromatography Oper
Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development, 2017. [Link]
Pyridine Synthesis: Cliff Notes.
Synthesis of 2-pyridones. Organic Chemistry Portal. [Link]
Supporting Information for Syntheses of novel pyridine-based luminogens. Beilstein Journal of Organic Chemistry.
Supporting Information for Syntheses of Isoquinolin-5-amine Deriv
Technical Support Center: Synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one
Welcome to the technical support center for the synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and s...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthetic procedure. As Senior Application Scientists, we provide not only solutions but also the underlying chemical principles to empower your research.
Overview of Core Synthetic Challenge
The primary challenge in synthesizing 1-Ethyl-5-fluoropyridin-2(1H)-one lies in controlling the regioselectivity of the ethylation reaction. The starting material, 5-fluoropyridin-2(1H)-one, exists in a tautomeric equilibrium with its aromatic isomer, 5-fluoro-2-hydroxypyridine. This dual reactivity means that the alkylating agent can attack either the nitrogen atom (N-alkylation) to form the desired product or the oxygen atom (O-alkylation) to form the undesired side product, 2-ethoxy-5-fluoropyridine.[1][2] The ratio of these products is highly dependent on the reaction conditions.
Figure 1. Competing N- and O-alkylation pathways.
Troubleshooting Guide & FAQs
This section addresses specific issues you may encounter during the synthesis.
Issue 1: Low Yield & Formation of a Major Side Product
Q1: My reaction produced a significant amount of an impurity with a similar polarity to my desired product. How can I identify the side product and confirm its structure?
A: This is the classic sign of competing N- and O-alkylation. The major side product is almost certainly 2-ethoxy-5-fluoropyridine.[3] You can confirm the identity of the two isomers using standard spectroscopic methods.
Method
Expected Result for 1-Ethyl-5-fluoropyridin-2(1H)-one (N-Alkylated)
Expected Result for 2-Ethoxy-5-fluoropyridine (O-Alkylated)
¹H NMR
An ethyl group signal showing a quartet for the -CH₂- group coupled to the nitrogen, typically around 3.9-4.2 ppm.
An ethyl group signal showing a quartet for the -O-CH₂- group, typically further downfield around 4.3-4.5 ppm.
¹³C NMR
A carbonyl carbon (C=O) signal will be present in the range of 160-170 ppm.
The C2 carbon attached to the ethoxy group will appear around 160-165 ppm, and no carbonyl signal will be present.
IR Spec
A strong absorption band for the C=O (amide carbonyl) stretch will be visible around 1650-1680 cm⁻¹.
Absence of the strong C=O stretch. Instead, C-O-C stretching bands will be visible around 1200-1300 cm⁻¹.
Mass Spec
Both isomers will have the same molecular weight and will show an identical M+ peak. Fragmentation patterns may differ.
Both isomers will have the same molecular weight and will show an identical M+ peak. Fragmentation patterns may differ.
Q2: What are the critical factors that favor the formation of the O-alkylated side product, and how can I avoid it?
A: The formation of the O-alkylated product is favored by "hard" electrophiles and certain solvent/base combinations. According to Hard and Soft Acid-Base (HSAB) theory, the oxygen atom of the pyridone tautomer is a "harder" nucleophilic center than the nitrogen atom.[4]
Hard Electrophiles: Using "hard" ethylating agents like diethyl sulfate or ethyl triflate will preferentially lead to O-alkylation.[4]
Reaction Conditions: Conditions that favor the 2-hydroxypyridine tautomer or expose the harder oxygen atom can increase the yield of the side product.
To suppress O-alkylation, you must create conditions that favor N-alkylation.
Figure 2. HSAB principle in pyridone alkylation.
Issue 2: Optimizing for N-Alkylation
Q3: What is the best protocol to maximize the yield of 1-Ethyl-5-fluoropyridin-2(1H)-one?
A: A self-validating protocol focuses on pairing a soft electrophile with conditions that enhance the nucleophilicity of the nitrogen atom.
Recommended Protocol for Selective N-Alkylation
Materials:
5-fluoropyridin-2(1H)-one
Sodium hydride (NaH), 60% dispersion in mineral oil
Ethyl iodide (CH₃CH₂I)
Anhydrous Dimethylformamide (DMF)
Saturated aqueous ammonium chloride (NH₄Cl)
Ethyl acetate
Brine
Procedure:
Preparation: Under an inert atmosphere (Nitrogen or Argon), add anhydrous DMF to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer and thermometer.
Deprotonation: Carefully add 1.1 equivalents of sodium hydride to the DMF. Stir the suspension. To this, slowly add a solution of 5-fluoropyridin-2(1H)-one (1.0 eq.) in a small amount of anhydrous DMF.
Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the starting material to form the pyridone anion. Using a polar aprotic solvent like DMF ensures the anion remains highly reactive.
Anion Formation: Stir the mixture at room temperature for 30-60 minutes. You should observe gas evolution (H₂) ceasing, indicating complete deprotonation.
Alkylation: Cool the reaction mixture to 0 °C in an ice bath. Add ethyl iodide (1.2 eq.) dropwise, keeping the internal temperature below 10 °C.
Causality: Ethyl iodide is a "soft" electrophile, which preferentially reacts with the "softer" nitrogen nucleophile.[4] Running the reaction at a lower temperature helps control the exotherm and can improve selectivity.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.
Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl. Transfer the mixture to a separatory funnel and dilute with water and ethyl acetate.
Extraction: Separate the layers. Extract the aqueous layer two more times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of hexane/ethyl acetate.
Issue 3: Reaction Stagnation or Incomplete Conversion
Q4: My reaction has stalled, and a significant amount of starting material remains even after extended reaction time. What could be the cause?
A: Several factors can lead to an incomplete reaction:
Insufficient Base: If less than a full equivalent of a strong base like NaH is used, not all the starting material will be deprotonated to its active nucleophilic form.
Moisture Contamination: NaH reacts violently with water. If your solvent (DMF) or glassware is not scrupulously dry, the base will be quenched before it can deprotonate the pyridone.
Poor Reagent Quality: The ethyl iodide may have degraded. It is light-sensitive and can decompose, releasing iodine (often seen as a brown or violet color). Use freshly distilled or high-purity reagent.
Low Temperature: While initial addition is done at 0 °C for control, the reaction may require room temperature or even gentle heating (e.g., 40-50 °C) to proceed at a reasonable rate, depending on the specific substrate. Monitor via TLC to determine if warming is necessary.
Figure 3. Troubleshooting workflow for an incomplete reaction.
Issue 4: Purification Challenges
Q5: The N- and O-alkylated products are difficult to separate by column chromatography. What can I do?
A: If standard column chromatography provides poor separation:
Optimize Solvent System: Systematically test different solvent systems for TLC. Try adding a small percentage of a more polar solvent like methanol or a less polar one like dichloromethane to the standard hexane/ethyl acetate mixture to improve separation.
Use a High-Performance Column: Utilize a column packed with smaller, more uniform silica particles for higher resolution.
Preparative HPLC: For high-purity material, especially on a smaller scale, preparative High-Performance Liquid Chromatography (HPLC) is the most powerful tool.[5] It offers superior resolving power for closely-eluting isomers. Modern automated systems can perform fractionation, concentration, and recovery, significantly improving workflow efficiency.[5]
Recrystallization (If Applicable): If your desired product is a solid and the O-alkylated impurity is an oil or has significantly different solubility, recrystallization can be an effective and scalable purification method.[6]
References
Wang, N., Huang, Y., Zi, Y., Wang, M., & Huang, W. (2024). P(NMe₂)₃-Mediated Regioselective N-Alkylation of 2-Pyridones via Direct Deoxygenation of α-Keto Esters. The Journal of Organic Chemistry, 89(5), 3657–3665. [Link]
Cioffi, E. A. (1978). The alkylation of 4-pyridone. Youngstown State University. Although this source focuses on 4-pyridones, the principles of competing N- and O-alkylation are analogous and well-described. [Link]
Maity, S., Guchhait, S., Elsharif, A. M., & Jana, C. K. (2023). Solvent- and Catalyst-Controlled Regioselective O- and N-Alkylation of 2-Pyridones by 2H-Azirines. The Journal of Organic Chemistry, 88(21), 15007–15018. [Link]
Albrecht, L., & Lindner, R. (2011). Organic Synthesis: General Remarks. In Classics in Stereoselective Synthesis (pp. 1-24). Wiley-VCH Verlag GmbH & Co. KGaA. [Link]
MySkinRecipes. (n.d.). 2-Ethoxy-5-fluoropyridine. Retrieved February 12, 2024, from [Link]
Moynihan, H. A., & Horgan, D. E. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Organic Process Research & Development, 21(5), 687–706. [Link]
Shimadzu. (2014). Purification made easy. secrets of science. [Link]
Technical Support Center: Navigating the Solubility of 1-Ethyl-5-fluoropyridin-2(1H)-one
Welcome to the technical support center for 1-Ethyl-5-fluoropyridin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and actionable protocols for...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 1-Ethyl-5-fluoropyridin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and actionable protocols for overcoming solubility challenges with this compound in organic solvents. Our goal is to equip you with the knowledge and techniques to ensure the successful progression of your experiments.
Part 1: Understanding the Solubility Profile of 1-Ethyl-5-fluoropyridin-2(1H)-one
1-Ethyl-5-fluoropyridin-2(1H)-one is a pyridinone derivative, a class of compounds recognized for their diverse biological activities. The solubility of this compound is dictated by its distinct molecular structure, which features a polar pyridinone core capable of hydrogen bonding and less polar ethyl and fluoro substituents. This combination of polar and non-polar moieties results in a molecule with mixed polarity, making its solubility highly dependent on the chosen solvent system. While the pyridinone ring can enhance solubility in polar solvents, the ethyl and fluoro groups can increase its affinity for less polar environments. Consequently, achieving the desired concentration in a specific organic solvent can be a significant challenge.
Part 2: Troubleshooting Guides and FAQs
This section addresses common issues encountered during the handling and use of 1-Ethyl-5-fluoropyridin-2(1H)-one in experimental settings.
Frequently Asked Questions (FAQs)
Q1: My 1-Ethyl-5-fluoropyridin-2(1H)-one is not dissolving in my chosen organic solvent at the desired concentration. What should I do first?
A1: The first and most critical step is to perform a systematic solvent screening. The "like dissolves like" principle is a good starting point, but the mixed polarity of your compound necessitates a broader approach. Test a range of solvents with varying polarities, from polar aprotic (e.g., DMSO, DMF, acetonitrile) to less polar (e.g., dichloromethane, ethyl acetate) and non-polar (e.g., toluene, hexanes). This will help you identify a suitable solvent or a promising class of solvents for your application.[1]
Q2: I've observed that my compound precipitates out of the reaction mixture upon cooling or the addition of an anti-solvent. How can I prevent this?
A2: Precipitation during a reaction workup is a common issue for compounds with moderate to low solubility.[2] Several strategies can be employed:
Maintain Temperature: If your compound is more soluble at elevated temperatures, try to perform the subsequent steps of your workup at a slightly elevated temperature. However, be mindful of the thermal stability of your compound.
Co-solvent System: Instead of a single solvent, use a co-solvent system. For instance, if your compound is soluble in a small amount of a polar aprotic solvent like DMSO but your reaction is in a less polar solvent, adding a small percentage of DMSO to the main solvent can help maintain solubility.
Gradual Addition of Anti-solvent: If you are using an anti-solvent to precipitate your product, add it slowly and with vigorous stirring to control the precipitation process and obtain a more manageable solid.
Q3: Can I use heat to increase the solubility of 1-Ethyl-5-fluoropyridin-2(1H)-one?
A3: Yes, for most organic solids, solubility increases with temperature.[3][4] Gently warming the solvent while dissolving the compound can significantly increase the amount that goes into solution. However, it is crucial to be cautious of the compound's stability at higher temperatures. Always perform a small-scale test to ensure that your compound does not degrade upon heating. A good practice is to heat the solution just enough to achieve dissolution and then allow it to cool to the desired experimental temperature, observing for any precipitation.
Q4: Are there any additives I can use to improve the solubility of my compound in a particular organic solvent?
A4: Yes, the use of solubility enhancers can be very effective. These include:
Co-solvents: As mentioned, these are water-miscible organic solvents that, when added to the primary solvent, can increase the solubility of a compound.[5] Common examples include ethanol, propylene glycol, and polyethylene glycols (PEGs).
Hydrotropes: These are compounds that can enhance the solubility of poorly soluble substances in a given solvent.[6] While often discussed in the context of aqueous solutions, the principles can be applied to organic systems.
Surfactants: These can be used to create microemulsions, which can help to solubilize compounds in otherwise incompatible solvent systems.
Q5: My compound appears to be an oil after solvent removal, making purification difficult. How can I induce crystallization?
A5: Oiling out is often due to impurities or the presence of residual solvent. To induce crystallization, you can try the following techniques:
Scratching: Use a glass rod to scratch the inside of the flask at the surface of the oil. This can create nucleation sites for crystal growth.
Seeding: If you have a small amount of crystalline material, add a seed crystal to the oil to initiate crystallization.
Anti-solvent Addition: Slowly add a solvent in which your compound is known to be insoluble (an anti-solvent) to the oil with vigorous stirring.
Part 3: Experimental Protocols and Data Presentation
This section provides detailed, step-by-step methodologies for key experiments to determine and enhance the solubility of 1-Ethyl-5-fluoropyridin-2(1H)-one.
Protocol 1: Systematic Solvent Screening
This protocol will guide you through a systematic process to identify the most suitable organic solvent for your compound.
Materials:
1-Ethyl-5-fluoropyridin-2(1H)-one
A selection of organic solvents (see table below for suggestions)
Small vials or test tubes
Vortex mixer
Analytical balance
Procedure:
Weigh out a small, precise amount of 1-Ethyl-5-fluoropyridin-2(1H)-one (e.g., 5 mg) into a series of labeled vials.
To each vial, add a measured volume of a different organic solvent (e.g., 0.5 mL).
Vortex each vial vigorously for 1-2 minutes.
Visually inspect each vial for dissolution. Note if the compound is fully soluble, partially soluble, or insoluble.
For vials where the compound is fully soluble, incrementally add more of the compound until a saturated solution is formed (i.e., solid material remains undissolved after vigorous mixing).
For vials where the compound is insoluble or partially soluble, you can gently warm the vial to assess the effect of temperature on solubility.
Record your observations in a table.
Table 1: Illustrative Solubility Screening of 1-Ethyl-5-fluoropyridin-2(1H)-one at Room Temperature
Solvent Class
Solvent
Polarity Index
Estimated Solubility (mg/mL)
Observations
Polar Aprotic
Dimethyl Sulfoxide (DMSO)
7.2
> 50
Readily soluble
N,N-Dimethylformamide (DMF)
6.4
> 50
Readily soluble
Acetonitrile
5.8
~10-20
Moderately soluble
Polar Protic
Methanol
5.1
~5-10
Sparingly soluble
Ethanol
4.3
~2-5
Slightly soluble
Less Polar
Dichloromethane (DCM)
3.1
~20-30
Soluble
Ethyl Acetate
4.4
~5-10
Sparingly soluble
Non-Polar
Toluene
2.4
< 1
Insoluble
Hexanes
0.1
< 0.1
Insoluble
Note: The solubility values in this table are for illustrative purposes to demonstrate how to present the results of a solvent screening experiment. Actual values must be determined experimentally.
Protocol 2: Enhancing Solubility with a Co-solvent System
This protocol describes how to use a co-solvent to improve the solubility of your compound in a less ideal primary solvent.
Materials:
1-Ethyl-5-fluoropyridin-2(1H)-one
Primary solvent (in which the compound has low solubility)
Co-solvent (in which the compound has high solubility, e.g., DMSO)
Vials or flasks
Magnetic stirrer and stir bars
Procedure:
Determine the target concentration of your compound in the final solvent mixture.
In a vial, dissolve the required amount of 1-Ethyl-5-fluoropyridin-2(1H)-one in the minimum amount of the co-solvent (e.g., DMSO).
In a separate flask, place the required volume of the primary solvent.
While stirring the primary solvent, slowly add the concentrated solution of your compound in the co-solvent dropwise.
Continue stirring and observe for any signs of precipitation.
If precipitation occurs, you may need to increase the proportion of the co-solvent in the final mixture. It is recommended to start with a low percentage of co-solvent (e.g., 1-5% v/v) and incrementally increase it.
Part 4: Visualized Workflows and Concepts
Diagram 1: Troubleshooting Workflow for Solubility Issues
stability issues of 1-Ethyl-5-fluoropyridin-2(1H)-one under acidic/basic conditions
Welcome to the technical support center for 1-Ethyl-5-fluoropyridin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequen...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 1-Ethyl-5-fluoropyridin-2(1H)-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions regarding the stability of this compound under various experimental conditions. As a fluorinated N-substituted pyridone, its reactivity can be nuanced, and this resource aims to provide clarity and practical solutions to potential challenges.
Frequently Asked Questions (FAQs)
Q1: What are the general stability characteristics of 1-Ethyl-5-fluoropyridin-2(1H)-one?
1-Ethyl-5-fluoropyridin-2(1H)-one is a heterocyclic compound with a 2-pyridone core. The stability of the pyridone ring can be influenced by the N-ethyl substitution and the electron-withdrawing fluorine atom at the 5-position. Generally, N-substituted 2-pyridones are relatively stable compounds. The fluorine substituent is known to influence the electronic properties of the pyridine ring, which can affect its reactivity and stability.[1][2] The presence of the fluorine atom can enhance the thermostability and chemical resistance of the aromatic system.[2] However, like many organic molecules, its stability is not absolute and can be compromised under harsh acidic or basic conditions.
Q2: What are the recommended storage conditions for 1-Ethyl-5-fluoropyridin-2(1H)-one?
For long-term storage, it is advisable to keep 1-Ethyl-5-fluoropyridin-2(1H)-one in a cool, dark, and dry place. A recommended storage temperature is 4°C, with protection from light.[3] For routine laboratory use, keeping the compound at room temperature in a tightly sealed container to protect it from moisture is generally acceptable for shorter periods. As with many chemicals, avoiding direct sunlight and extreme temperatures is crucial to prevent degradation.[4]
Q3: In which common laboratory solvents is 1-Ethyl-5-fluoropyridin-2(1H)-one expected to be soluble and stable?
It is generally stable in these solvents under neutral conditions. However, the choice of solvent can influence reaction outcomes, especially in the presence of acids or bases. For instance, protic solvents like alcohols could participate in solvolysis reactions under certain conditions.
Q4: How does the fluorine atom at the 5-position affect the stability of the molecule?
The fluorine atom at the 5-position has a significant impact on the electronic properties of the pyridone ring. Fluorine is a highly electronegative atom, and its presence can:
Increase electrophilicity: The electron-withdrawing nature of fluorine can make the pyridine ring more susceptible to nucleophilic attack, although this effect is position-dependent.[5]
Enhance stability: The addition of fluorine atoms to an aromatic ring can contribute to the overall stability of the π-system, leading to increased thermal and chemical resistance.[2]
Influence acidity/basicity: The fluorine atom reduces the basicity of the pyridine nitrogen.[6] This can affect how the molecule behaves in acidic media.
Troubleshooting Guide
Issue 1: Unexpected Degradation of 1-Ethyl-5-fluoropyridin-2(1H)-one in Acidic Media
Symptom: You are running a reaction under acidic conditions (e.g., using HCl, H₂SO₄, or a Lewis acid) and observe the formation of unexpected byproducts or a significant loss of your starting material, as indicated by TLC, LC-MS, or NMR analysis.
Potential Cause: While the pyridone ring is generally stable, strong acidic conditions can lead to decomposition. The 2-pyridone system exists in tautomeric equilibrium with its 2-hydroxypyridine form, and acid catalysis can influence this equilibrium and subsequent reactions.[7] For some fluorinated pyridines, acid catalysis can lead to transformation into other pyridone-related structures.[8]
Troubleshooting Workflow:
Caption: Troubleshooting workflow for acidic degradation.
Detailed Steps:
Acid Strength and Type:
Action: If using a strong mineral acid, consider replacing it with a milder organic acid like acetic acid or formic acid. If a Lewis acid is being used, try a less harsh alternative.
Rationale: Strong acids can protonate the carbonyl oxygen, making the ring more susceptible to nucleophilic attack or rearrangement. Some fluorinated pyridines are known to undergo acid-catalyzed transformations.[8]
Temperature Control:
Action: Run the reaction at a lower temperature. If the reaction is being performed at elevated temperatures, try running it at room temperature or even 0°C.
Rationale: Degradation reactions often have a higher activation energy than the desired reaction. Lowering the temperature can selectively slow down the degradation process.
Control for Hydrolysis:
Action: Ensure that the reaction is performed under anhydrous conditions if water is not essential for the reaction. Use dry solvents and reagents.
Rationale: In the presence of strong acid and water, hydrolysis of the amide bond in the pyridone ring, although generally difficult, might become a possibility, leading to ring-opening.
Byproduct Analysis:
Action: Attempt to isolate and characterize the major byproducts using techniques like NMR, MS, and IR spectroscopy.
Rationale: The structure of the degradation products can provide valuable clues about the degradation mechanism. For example, the presence of ring-opened products would suggest hydrolysis.
Issue 2: Formation of N-de-ethylated or Other Impurities in Basic Media
Symptom: When using basic conditions (e.g., NaOH, KOH, NaH, or strong organic bases), you observe the formation of impurities, one of which might be the N-de-ethylated product, 5-fluoropyridin-2(1H)-one, or products resulting from reaction at other positions on the ring.
Potential Cause: Strong bases can deprotonate acidic protons in the molecule or catalyze other reactions. While the N-ethyl group is generally stable, harsh basic conditions, especially at elevated temperatures, could potentially lead to unforeseen reactions. The direct alkylation of 2-pyridones under basic conditions can sometimes be challenging and lead to mixtures of products.[9]
Troubleshooting Workflow:
Caption: Troubleshooting workflow for basic degradation.
Detailed Steps:
Base Selection:
Action: If using a strong, nucleophilic base like NaOH or KOH, consider switching to a weaker, non-nucleophilic base such as potassium carbonate (K₂CO₃), sodium bicarbonate (NaHCO₃), or an organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA).
Rationale: Nucleophilic bases can potentially attack the pyridone ring, leading to side products. Non-nucleophilic bases are less likely to participate in unwanted side reactions.
Temperature and Reaction Time:
Action: Minimize the reaction temperature and time. Monitor the reaction closely and quench it as soon as the starting material is consumed.
Rationale: Prolonged exposure to strong bases, especially at high temperatures, increases the likelihood of degradation.
Stoichiometry of the Base:
Action: Use a stoichiometric amount of base instead of a large excess.
Rationale: An excess of a strong base can promote side reactions and degradation.
Protecting Groups:
Action: If the pyridone ring is undergoing unwanted reactions, consider if a protecting group strategy is feasible for other functional groups in your molecule that might be sensitive to the basic conditions.
Rationale: Protecting sensitive functional groups can prevent them from reacting under the basic conditions required for the desired transformation.
Summary of Recommended pH and Temperature Conditions
Condition
pH Range
Temperature Range
Notes
Optimal Storage
N/A
2-8 °C (long term)
Protect from light and moisture.
General Use
5-8
0-40 °C
Generally stable in this range.
Acidic Conditions
> 3
< 50 °C
Caution with strong acids; monitor for degradation.
Basic Conditions
< 10
< 50 °C
Caution with strong, nucleophilic bases.
Note: These are general guidelines. The stability of 1-Ethyl-5-fluoropyridin-2(1H)-one can also be influenced by the specific reaction conditions, solvents, and other reagents present.
References
Luyt, A. S., et al. (2021). Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings. ACS Omega. Available at: [Link]
Bradbury, R. H., et al. (1983). Preparation and stability of 4-fluoropyridine. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]
Maity, S., et al. (2024). Solvent- and Catalyst-Controlled Regioselective O- and N-Alkylation of 2-Pyridones by 2H-Azirines. The Journal of Organic Chemistry. Available at: [Link]
Bessmertnykh, A. G., et al. (2016). An ab Initio Study of the Effect of Substituents on the n → π* Interactions between 7-Azaindole and 2,6-Difluorosubstituted Pyridines. The Journal of Physical Chemistry A. Available at: [Link]
D'hooghe, M., et al. (2024). Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. Beilstein Journal of Organic Chemistry. Available at: [Link]
Jee, J., et al. (2014). Importance of a Fluorine Substituent for the Preparation of meta- and para-Pentafluoro-λ6-sulfanyl-Substituted Pyridines. Angewandte Chemie International Edition. Available at: [Link]
Request PDF. (2025). 2-Pyridone and Derivatives: Gas-Phase Acidity, Proton Affinity, Tautomer Preference, and Leaving Group Ability. ResearchGate. Available at: [Link]
PharmaCores. (2026). Stability Studies of Pharmaceuticals: Ensuring Efficacy and Safety Over Time. Available at: [Link]
Technical Support Center: 1-Ethyl-5-fluoropyridin-2(1H)-one Synthesis
Welcome to the technical support center for the synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one. This guide is designed for researchers, scientists, and professionals in drug development who are working with or planning t...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one. This guide is designed for researchers, scientists, and professionals in drug development who are working with or planning to synthesize this important fluorinated pyridinone derivative. Here, we address common challenges and frequently asked questions in a direct, question-and-answer format, grounded in mechanistic principles and practical laboratory experience. Our goal is to provide you with the expertise to not only troubleshoot your synthesis but also to understand the underlying chemical principles for successful and reproducible results.
I. Reaction Fundamentals & Mechanism
The synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one is typically achieved through the N-alkylation of 5-fluoro-2-hydroxypyridine (which exists in tautomeric equilibrium with 5-fluoropyridin-2(1H)-one). This reaction, while seemingly straightforward, is often complicated by the ambident nucleophilic nature of the pyridinone ring, leading to a common and critical challenge: controlling the regioselectivity between N-alkylation and O-alkylation.
The pyridinone anion, formed upon deprotonation by a base, possesses two nucleophilic centers: the nitrogen atom and the oxygen atom. The reaction pathway is highly dependent on the reaction conditions, which dictate the preferred site of electrophilic attack by the ethylating agent.
DOT Diagram: N- vs. O-Alkylation of 5-Fluoropyridin-2(1H)-one
Caption: Competing N- and O-alkylation pathways in the synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one.
II. Troubleshooting Guide & FAQs
This section addresses specific issues you may encounter during the synthesis.
Low or No Product Yield
Q1: I'm not seeing any product formation, or the yield is very low. What are the likely causes?
A1: Low or no product yield can stem from several factors. Let's break them down:
Ineffective Deprotonation: The first step is the deprotonation of the 5-fluoropyridin-2(1H)-one. If the base is not strong enough or if there are acidic impurities (like water) in your reaction, the pyridinone will not be sufficiently activated.
Troubleshooting:
Choice of Base: Sodium hydride (NaH) is a common and effective choice for this deprotonation. Potassium carbonate (K2CO3) can also be used, though it is a weaker base and may require more forcing conditions.
Anhydrous Conditions: Ensure your solvent (e.g., DMF, THF) is anhydrous and that you are working under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching of the base and the pyridinone anion.
Poorly Reactive Ethylating Agent: The choice of ethylating agent is crucial.
Troubleshooting:
Leaving Group: Ethyl iodide (EtI) is generally more reactive than ethyl bromide (EtBr) due to iodide being a better leaving group.[1] If you are using EtBr and experiencing low reactivity, consider switching to EtI.
Reaction Temperature: The reaction may require heating to proceed at a reasonable rate.
Troubleshooting: If you are running the reaction at room temperature, consider gently heating it (e.g., to 40-60 °C) and monitoring the progress by Thin Layer Chromatography (TLC).
Mixture of N- and O-Alkylated Products
Q2: My reaction is producing a mixture of the desired N-alkylated product and the O-alkylated isomer. How can I improve the N-selectivity?
A2: This is the most common challenge in pyridinone alkylation. The ratio of N- to O-alkylation is highly dependent on the reaction conditions. Here's how to favor the desired N-alkylation:
Solvent Choice: The polarity of the solvent plays a significant role.
Expert Insight: Polar aprotic solvents like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are generally preferred for N-alkylation.[2] These solvents solvate the cation of the base (e.g., Na+) but do not strongly solvate the pyridinone anion, leaving the nitrogen atom more accessible for alkylation. In contrast, protic solvents can solvate the oxygen atom, favoring O-alkylation.
Base and Counter-ion: The choice of base and the resulting counter-ion can influence the site of alkylation.
Expert Insight: Using a base like sodium hydride (NaH) in DMF often promotes N-alkylation. The sodium cation can coordinate with the oxygen atom of the pyridinone anion, sterically hindering O-alkylation and directing the ethyl group to the nitrogen.
Temperature: Reaction temperature can also affect the product ratio. It is often beneficial to run the reaction at a controlled, moderate temperature and monitor for the optimal N/O ratio.
DOT Diagram: Factors Influencing N- vs. O-Alkylation
Caption: Key reaction parameters influencing the regioselectivity of alkylation.
Purification Challenges
Q3: I have a mixture of the N- and O-alkylated products. How can I separate them?
A3: Separating the N- and O-alkylated isomers can be challenging due to their similar polarities.
Column Chromatography: This is the most common method for separation.
Expert Insight: A good starting point for the eluent system is a gradient of ethyl acetate in hexanes. You will likely need to run several small-scale columns with varying solvent polarities to find the optimal separation conditions. Careful monitoring by TLC is essential to identify the fractions containing each isomer.
Crystallization: If one of the isomers is a solid and the other is an oil, or if they have significantly different solubilities, fractional crystallization may be an option. This is often a matter of trial and error with different solvent systems.
III. Experimental Protocols
General Synthesis Protocol for 1-Ethyl-5-fluoropyridin-2(1H)-one
This protocol is a general guideline and may require optimization for your specific setup.
Materials:
5-Fluoro-2-hydroxypyridine
Sodium hydride (60% dispersion in mineral oil)
Ethyl iodide
Anhydrous N,N-dimethylformamide (DMF)
Saturated aqueous ammonium chloride (NH4Cl)
Ethyl acetate
Brine (saturated aqueous NaCl)
Anhydrous magnesium sulfate (MgSO4)
Procedure:
Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 5-fluoro-2-hydroxypyridine (1.0 eq).
Solvent Addition: Add anhydrous DMF via syringe.
Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.1 eq) portion-wise. Stir the mixture at 0 °C for 30-60 minutes, or until hydrogen gas evolution ceases.
Alkylation: Add ethyl iodide (1.2 eq) dropwise via the dropping funnel at 0 °C.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of hexanes and ethyl acetate as the eluent).
Workup:
Once the reaction is complete, cool the mixture in an ice bath and cautiously quench with saturated aqueous NH4Cl.
Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of DMF).
Combine the organic layers and wash with water and then brine.
Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.
Parameter
Recommendation
Rationale
Base
Sodium Hydride (NaH)
Strong, non-nucleophilic base that effectively deprotonates the pyridinone.
Solvent
Anhydrous DMF
Polar aprotic solvent that favors N-alkylation.
Ethylating Agent
Ethyl Iodide (EtI)
More reactive than ethyl bromide, potentially leading to higher yields and shorter reaction times.
Temperature
0 °C to Room Temperature
Allows for controlled addition of reagents and reaction progression.
Atmosphere
Inert (Nitrogen or Argon)
Prevents quenching of the base and anion by atmospheric moisture and oxygen.
Analytical & Purity Assessment
Accurate characterization of your product is essential. Here are the expected NMR signatures for the desired product and the common side-product.
Similar to the N-alkylated product, an ethyl group will be present.
The chemical shifts of the aromatic protons will be different from the N-alkylated isomer.
¹³C NMR:
The carbon attached to the oxygen of the ethoxy group will have a distinct chemical shift compared to the N-CH2 carbon in the desired product.
Expert Tip: Running 2D NMR experiments, such as HSQC and HMBC, can be invaluable in unambiguously assigning the structure and confirming the site of ethylation.
IV. References
General N-Alkylation of Pyridones: A discussion on the factors influencing N- versus O-alkylation can be found in various organic chemistry resources and publications. For a general overview, refer to advanced organic chemistry textbooks.
Solvent Effects in Alkylation Reactions: For detailed information on solvent effects in nucleophilic substitution reactions, see Anslyn, E. V., & Dougherty, D. A. (2006). Modern Physical Organic Chemistry. University Science Books.
Reactivity of Alkyl Halides: For a comparison of the reactivity of different alkyl halides, consult standard organic chemistry texts such as Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
Purification Techniques: For comprehensive guidance on chromatographic purification, see Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]
NMR Spectroscopy of Fluorinated Compounds: For an understanding of the complexities of NMR spectra for organofluorine compounds, refer to specialized NMR spectroscopy literature. An illustrative example can be found at the University of Ottawa NMR Facility Blog. [Link]
Synthesis of 2-Amino-5-fluoropyridine (A related starting material): For insights into the synthesis of related fluorinated pyridines, see research on the synthesis of 2-amino-5-fluoropyridine. [Link]
N-Alkylation of Imidazopyridines: For analogous N-alkylation procedures on related heterocyclic systems, see the study on N-alkylation of some imidazopyridines. [Link]
Ethyl Iodide as an Alkylating Agent: The significance of using ethyl iodide as a strong alkylating agent is highlighted in various synthetic contexts.[1]
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Ticket ID: #PYR-5F-001
Subject: Analytical Method Development & Troubleshooting Guide
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary
This guide addresses the specific analytical challenges associated with 1-Ethyl-5-fluoropyridin-2(1H)-one . As a fluorinated N-alkylated pyridone, this molecule presents a "perfect storm" of characterization hurdles: tautomeric ambiguity during synthesis, complex spin-spin coupling in NMR due to the fluorine nucleus (
), and polarity-driven chromatographic tailing.
The following protocols are designed to be self-validating, ensuring you can distinguish the target N-ethyl lactam from its O-ethyl impurity and accurately quantify purity.
Module 1: Structural Integrity & Regioisomerism
User Query: "I synthesized 1-Ethyl-5-fluoropyridin-2(1H)-one via alkylation, but I suspect I have a mixture of isomers. How do I definitively distinguish the N-ethyl product from the O-ethyl impurity?"
Technical Insight:
The alkylation of 5-fluoropyridin-2-ol (the tautomeric precursor) is an ambident nucleophile problem. Under basic conditions, you will often get a competition between N-alkylation (thermodynamically favored, yielding the target pyridone) and O-alkylation (kinetically favored, yielding 2-ethoxy-5-fluoropyridine). Standard 1H NMR is often insufficient due to overlapping signals.
Diagnostic Protocol 1.1: The IR "Fingerprint" Test
Before consuming expensive deuterated solvents, run an FTIR. This is the fastest "Go/No-Go" decision point.
Feature
Target: N-Ethyl (Lactam)
Impurity: O-Ethyl (Lactim Ether)
Mechanism
Carbonyl Stretch ()
Strong band @ 1650–1690 cm⁻¹
Absent
The N-ethyl form locks the ring in the amide (pyridone) structure.
C=N Stretch
Weak/Absent
Strong band @ ~1580–1600 cm⁻¹
The O-ethyl form restores the aromatic pyridine ring system.
Diagnostic Protocol 1.2: NMR Validation (HMBC)
If IR suggests a mixture, use Heteronuclear Multiple Bond Correlation (HMBC) for absolute confirmation.
Target (N-Ethyl): The
protons (approx. 4.0 ppm) will show a strong 3-bond correlation to the Carbonyl Carbon (C2) and the C6 olefinic carbon.
Impurity (O-Ethyl): The
protons (approx. 4.3–4.4 ppm) will correlate to the C2 aromatic carbon, but not a carbonyl carbon (since C2 is now part of the aromatic ring, shifting it upfield to ~160 ppm vs ~165+ ppm for C=O).
Figure 1: Decision tree for distinguishing N-alkyl vs O-alkyl isomers using IR and NMR logic.
Module 2: NMR Anomalies & Fluorine Coupling
User Query: "My Proton NMR spectrum looks 'messy.' The aromatic signals are split more than expected, and the integration seems off. Is my sample decomposing?"
Technical Insight:
It is likely not decomposition. The fluorine atom at position 5 is a spin-active nucleus (
, 100% natural abundance). It couples strongly with protons, creating "extra" splitting (J-coupling) that complicates the standard doublet/triplet patterns of the pyridone ring.
(Adjacent to N): Typically appears as a doublet of doublets (dd) or even a doublet of triplets.
Coupling 1:
(Meta coupling, ~2-3 Hz).
Coupling 2:
(Ortho H-F coupling). Expect this to be large (4–8 Hz).
(Adjacent to C=O system):
Coupling 1:
(Ortho coupling, ~7-8 Hz).
Coupling 2:
(Ortho H-F coupling). Expect this to be large (8–10 Hz).
(Alpha to Carbonyl):
Coupling 1:
(Ortho coupling).
Coupling 2:
(Meta H-F coupling). Usually smaller (1–3 Hz).
Recommended Experiment:
Run a
-decoupled NMR (often denoted as 1H{19F}).
Why: This applies a radiofrequency pulse at the fluorine resonance frequency to "saturate" the F transitions.
Result: The complex multiplets will collapse into standard aromatic splitting patterns (doublets/singlets), confirming that the "mess" is due to fluorine coupling and not impurities.
Module 3: Chromatographic Purity (HPLC/LC-MS)
User Query: "I cannot separate the N-ethyl target from the O-ethyl impurity on my standard C18 gradient. They co-elute. What parameters should I adjust?"
Technical Insight:
While both isomers have the same mass (MW: ~141.14 Da), their polarities differ significantly.
N-Ethyl (Target): Lactam structure. More polar. High dipole moment.
O-Ethyl (Impurity): Pyridine ether. Less polar. More lipophilic.
If they co-elute, your mobile phase is likely too strong (too much organic solvent too early) or the pH is suppressing the ionization difference.
Optimized HPLC Method Parameters
Parameter
Recommendation
Rationale
Stationary Phase
C18 (End-capped) or Phenyl-Hexyl
Phenyl-Hexyl columns provide unique selectivity for aromatic isomers via interactions, often separating regioisomers better than C18.
Mobile Phase A
Water + 0.1% Formic Acid
Acidic pH ensures the basic nitrogen (if any remains in precursors) is protonated, improving peak shape.
Mobile Phase B
Acetonitrile (MeCN)
MeCN provides sharper peaks for nitrogenous heterocycles compared to Methanol.
Gradient Profile
Isocratic Hold (5-10% B) for 2 mins
Force the polar N-ethyl lactam to interact with the column head. The O-ethyl ether is more hydrophobic and will elute later.
Detection
UV @ 254 nm & 300 nm
Pyridones often have a distinct absorption max shifted compared to pyridines. 300 nm may favor the conjugated lactam system.
Workflow: Method Development Logic
Figure 2: HPLC column selection strategy for separating pyridone regioisomers.
References
Regioisomer Discrimination (N- vs O-alkylation)
Title: N- versus O-alkylation: Utilizing NMR methods to establish reliable primary structure determinations for drug discovery.[2][3]
preventing decomposition of 1-Ethyl-5-fluoropyridin-2(1H)-one during storage
Introduction Welcome to the technical support guide for 1-Ethyl-5-fluoropyridin-2(1H)-one. This document provides researchers, scientists, and drug development professionals with essential information for preventing the...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Welcome to the technical support guide for 1-Ethyl-5-fluoropyridin-2(1H)-one. This document provides researchers, scientists, and drug development professionals with essential information for preventing the decomposition of this valuable heterocyclic compound during storage. Ensuring the stability and purity of this reagent is paramount for the reproducibility and success of your experiments. This guide is structured in a question-and-answer format to directly address common concerns and provide in-depth troubleshooting protocols.
Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for 1-Ethyl-5-fluoropyridin-2(1H)-one?
For maximum shelf-life, the compound should be stored at 2-8°C in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). It should be protected from light and moisture.[1][2]
Q2: What are the visible signs of decomposition?
The most common signs of degradation are a change in color from white/off-white to yellow or brown, and a change in physical form, such as clumping or melting of the solid.
Q3: My compound has changed color. Is it still usable?
A color change indicates the formation of impurities. While it may still contain a significant amount of the desired compound, its purity is compromised. We strongly recommend performing a purity analysis (e.g., by HPLC, see protocol below) before use. For sensitive applications, using a fresh, pure lot is advised.
Q4: How does moisture affect the stability of this compound?
The pyridinone structure contains a cyclic amide (lactam) moiety, which can be susceptible to hydrolysis, especially under acidic or basic conditions.[3][4][5] Moisture can facilitate this degradation pathway. Therefore, storage in a dry environment, potentially with a desiccant, is crucial.[1]
Q5: Is the compound sensitive to light?
Yes, heterocyclic aromatic compounds can be susceptible to photodegradation.[6][7][8] It is recommended to store the vial in a dark place or use an amber-colored vial to prevent light-induced decomposition.
In-Depth Troubleshooting Guide
This section provides a systematic approach to identifying and resolving stability issues with 1-Ethyl-5-fluoropyridin-2(1H)-one.
Issue 1: Unexpected Impurity Peaks in Analytical Data (HPLC, GC-MS)
Symptom: Your analytical chromatogram shows one or more new peaks that were not present in the initial analysis of the compound.
Possible Cause 1: Hydrolysis. The primary degradation pathway is often the hydrolysis of the cyclic amide bond, which would open the pyridinone ring. This is accelerated by the presence of moisture and trace acidic or basic contaminants.
Troubleshooting Steps:
Verify Storage Conditions: Confirm that the compound was stored in a tightly sealed container at the recommended temperature and protected from moisture.
Inert Atmosphere: For long-term storage, ensure the vial was backfilled with an inert gas like argon or nitrogen after each use to displace air and moisture.
Solvent Purity: Ensure that any solvents used to dissolve the compound are anhydrous and free from acidic or basic impurities.
Issue 2: Poor Performance or Inconsistent Results in Downstream Applications
Symptom: You are observing lower yields, unexpected side products, or a lack of reactivity in your experiments.
Possible Cause: Oxidation. The pyridine ring system can be susceptible to oxidation, leading to the formation of N-oxides or hydroxylated species.[9][10][11][12][13] These oxidized impurities can interfere with subsequent reactions.
Troubleshooting Steps:
Oxygen Exclusion: Minimize the compound's exposure to air. Use techniques like sparging solvents with inert gas and maintaining a positive pressure of nitrogen or argon in your reaction vessel.
Avoid Contaminants: Ensure that the compound does not come into contact with strong oxidizing agents.[1] Review all reagents and materials used in your process for potential incompatibilities.
Core Mechanisms of Decomposition
Understanding the potential chemical pathways for degradation is key to preventing it. The structure of 1-Ethyl-5-fluoropyridin-2(1H)-one has several features that influence its stability.
Hydrolysis: The lactam (cyclic amide) bond in the pyridinone ring is the most likely site for hydrolysis. This reaction is catalyzed by acid or base and results in ring-opening to form an amino acid derivative.
Oxidation: The nitrogen atom in the pyridine ring can be oxidized to form a pyridine-N-oxide.[11][12][13] This changes the electronic properties of the molecule and is a significant impurity. The ring itself can also be hydroxylated under oxidative conditions.[9][14]
Photodegradation: Aromatic heterocyclic compounds can absorb UV light, leading to photochemical reactions and degradation.[6][7][8] The specific products can be complex and varied.
Aliquot: Upon receipt, if you do not plan to use the entire quantity at once, aliquot the compound into several smaller, appropriately sized vials. This minimizes the number of times the main stock is exposed to the atmosphere.
Inert Atmosphere: Place the vials in a desiccator or glove box under an inert atmosphere (argon or nitrogen).
Seal: Tightly seal the vials. For highest security, use vials with PTFE-lined caps.
Protect from Light: Place the sealed vials inside a secondary container that is opaque or amber-colored.
Refrigerate: Store the container at 2-8°C. Do not freeze, as this can introduce moisture through condensation upon thawing.
Equilibrate Before Use: Before opening a vial, allow it to warm to room temperature completely (at least 30 minutes) inside a desiccator. This prevents atmospheric moisture from condensing on the cold solid.
Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)
This protocol provides a general method for assessing purity. The exact conditions may need to be optimized for your specific equipment.
Mobile Phase Preparation:
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Sample Preparation:
Accurately weigh approximately 1 mg of 1-Ethyl-5-fluoropyridin-2(1H)-one.
Dissolve in 1 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution.
Filter the sample through a 0.22 µm syringe filter before injection.[15]
HPLC Conditions:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Photocatalytic degradation of N-heterocyclic aromatics-effects of number and position of nitrogen atoms in the ring. PubMed. Available from: [Link]
C3 Selective Hydroxylation of Pyridines via Photochemical Valence Isomerization of Pyridine N-Oxides. Journal of the American Chemical Society. Available from: [Link]
What are the storage conditions for different types of fluorinated pharmaceutical intermediates? Protheragen Blog. Available from: [Link]
Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure. National Institutes of Health. Available from: [Link]
Photocatalytic degradation of N-heterocyclic aromatics-effects of number and position of nitrogen atoms in the ring. ResearchGate. Available from: [Link]
Degree of photodegradation versus irradiation time (expressed as relative absorbance changes) of heterocyclic compounds. ResearchGate. Available from: [Link]
Oxidative Dearomatization of Pyridines. Journal of the American Chemical Society. Available from: [Link]
Toxicity change patterns and its mechanism during the degradation of nitrogen-heterocyclic compounds by O(3)/UV. PubMed. Available from: [Link]
Notes - Hydrolysis of 4-Pyridones. The Journal of Organic Chemistry. Available from: [Link]
Photocatalytic degradation mechanism for heterocyclic derivatives of triazolidine and triazole. ResearchGate. Available from: [Link]
Pyridine N-Oxides. Baran Group, Scripps Research. Available from: [Link]
Pyridine-N-oxide. Wikipedia. Available from: [Link]
Preparation of Pyridines, Part 7: By Amination and Hydroxylation. YouTube. Available from: [Link]
Recent Advances of Pyridinone in Medicinal Chemistry. National Institutes of Health. Available from: [Link]
Pyridine Lecture Notes. University of Lucknow. Available from: [Link]
Pyridine Catalysis of Anhydride Hydrolysis within Carbodiimide-Driven Reaction Networks. Office of Scientific and Technical Information. Available from: [Link]
HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION. Acta Poloniae Pharmaceutica. Available from: [Link]
Pyridine Method Number: PV2295. OSHA. Available from: [Link]
CHEMICAL PURITY ANALYSIS. Agilent. Available from: [Link]
Guidance on Safe Storage of Chemicals in Laboratories. University College London. Available from: [Link]
Selective N-Alkylation of 2-Pyridones. Synfacts. Available from: [Link]
Preparation of N-Alkylated Pyridones via Selective N-Alkylation of 2-Alkoxypyridines on Solid Phase. ACS Publications. Available from: [Link]
Optimization of Reaction Conditions for N-Alkylation of 2-Pyridone. ResearchGate. Available from: [Link]
A Mild and Highly Diastereoselective Preparation of N-Alkenyl-2-Pyridones via 2-Halopyridinium Salts and Aldehydes. National Institutes of Health. Available from: [Link]
Fluorine Safety. Purdue University. Available from: [Link]
One-Pot Synthesis of N-Alkylated 2-Pyridone Derivatives under Microwave Irradiation. Semantic Scholar. Available from: [Link]
Key developments in fluorinated heterocycles. Taylor & Francis Online. Available from: [Link]
Fluorinated n-heterocycles as conformationally diverse bioactives for drug discovery. Royal Society of Chemistry. Available from: [Link]
Kinetics and metabolism of a new fluoropyrimidine, 5'-deoxy-5-fluorouridine, in humans. Cancer Research. Available from: [Link]
[(1S)-1-(5-Fluoropyridin-2-yl)ethyl]amine. CRO Splendid Lab Pvt. Ltd. Available from: [Link]
Theoretical Kinetic Study of Thermal Decomposition of 5-Methyl-2-Ethylfuran. Preprints.org. Available from: [Link]
A Detailed Chemical Kinetic Model for the Destruction of Per- and Polyfluoroalkyl Substances (PFAS): Pyrolysis and Incineration. ChemRxiv. Available from: [Link]
Pyrolytic elimination of ethylene from ethoxyquinolines and ethoxyisoquinolines: A computational study. arXiv. Available from: [Link]
Identification and Mechanistic Analysis of Toxic Degradation Products in the Advanced Oxidation Pathways of Fluoroquinolone Antibiotics. National Institutes of Health. Available from: [Link]
Technical Support Center: Catalyst Selection for Reactions Involving 1-Ethyl-5-fluoropyridin-2(1H)-one
Welcome to the technical support center dedicated to providing in-depth guidance on catalyst selection for chemical transformations involving 1-Ethyl-5-fluoropyridin-2(1H)-one. This resource is designed for researchers,...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center dedicated to providing in-depth guidance on catalyst selection for chemical transformations involving 1-Ethyl-5-fluoropyridin-2(1H)-one. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile building block. Here, you will find troubleshooting guides and frequently asked questions (FAQs) formatted to address specific experimental challenges, grounded in established scientific principles and practical field experience.
Section 1: Troubleshooting Guide
This section addresses common issues encountered during the catalytic modification of 1-Ethyl-5-fluoropyridin-2(1H)-one. Each problem is followed by potential causes and actionable solutions, underpinned by mechanistic reasoning.
1.1 Low to No Conversion in Suzuki-Miyaura Cross-Coupling
Question: I am attempting a Suzuki-Miyaura coupling with a boronic acid and 1-Ethyl-5-fluoro-X-bromopyridin-2(1H)-one, but I am observing very low conversion to the desired biaryl product. What are the likely causes and how can I improve my yield?
Answer:
Low conversion in Suzuki-Miyaura reactions involving electron-deficient heterocyclic halides like your substrate is a common challenge. The pyridine nitrogen can coordinate to the palladium catalyst, leading to catalyst inhibition.[1] Additionally, the electron-withdrawing nature of the pyridinone and the fluorine atom can affect the oxidative addition step.[2]
Potential Causes & Solutions:
Potential Cause
Explanation
Recommended Solution
Catalyst Inhibition
The lone pair on the pyridine nitrogen can coordinate strongly to the palladium center, reducing its catalytic activity.[1]
Use ligands that are sterically bulky and electron-rich to promote the desired catalytic cycle over catalyst inhibition. Dialkylbiphenylphosphino ligands are a good choice.[1]
Poor Ligand Choice
The chosen phosphine ligand may not be suitable for this specific substrate, leading to slow oxidative addition or reductive elimination.
For electron-deficient pyridyl halides, ligands such as SPhos, XPhos, or RuPhos are often effective. Pyridine-based ligands can also enhance catalytic activity.[3]
Inappropriate Base
The base might not be strong enough to facilitate the transmetalation step efficiently, or it could be causing degradation of your starting material or product.
A stronger base like Cs₂CO₃ or K₃PO₄ is often required for challenging couplings.[4] Ensure the base is finely powdered and anhydrous.
Solvent Effects
The solvent may not be optimal for solubility of the reagents or for promoting the catalytic cycle.
Aprotic polar solvents like dioxane, THF, or toluene are commonly used.[4] A mixture of an organic solvent with water can sometimes be beneficial.[4]
Low Reaction Temperature
The reaction may require higher thermal energy to overcome the activation barrier for one of the catalytic steps.
Gradually increase the reaction temperature, for example, from 80 °C to 100-110 °C, while monitoring for any signs of decomposition.
1.2 Poor Regioselectivity in C-H Functionalization
Question: I am trying to directly functionalize a C-H bond on the pyridinone ring, but I am getting a mixture of isomers. How can I improve the regioselectivity?
Answer:
Regioselective C-H functionalization of pyridines is inherently challenging due to their electron-deficient nature.[5] The directing group ability of the substituents on your 1-Ethyl-5-fluoropyridin-2(1H)-one will play a crucial role in determining the site of functionalization.
Potential Causes & Solutions:
Potential Cause
Explanation
Recommended Solution
Weak Directing Group Effect
The existing substituents may not be strong enough directing groups to favor functionalization at a single position.
Consider introducing a removable directing group that can chelate to the metal catalyst and direct the C-H activation to a specific site.[6][7]
Steric Hindrance
The ethyl group at the nitrogen or other substituents may sterically hinder the approach of the catalyst to the desired C-H bond.
Employ a catalyst with a smaller ligand sphere or a different metal that has a different coordination geometry.
Electronic Effects
The electronic properties of the fluorine and the carbonyl group influence the reactivity of the C-H bonds on the ring, potentially leading to multiple reactive sites.
Modify the electronic nature of the substrate by temporarily introducing an electron-donating or -withdrawing group at another position to favor a specific site of C-H activation.
1.3 Catalyst Poisoning in Hydrogenation Reactions
Question: I am attempting to hydrogenate the double bond in the pyridinone ring, but the reaction stalls after a short period. I suspect catalyst poisoning. What could be the cause?
Answer:
Heterogeneous hydrogenation catalysts are susceptible to poisoning by various functional groups. In your substrate, the pyridine nitrogen and potentially impurities can lead to deactivation of the catalyst.
Potential Causes & Solutions:
Potential Cause
Explanation
Recommended Solution
Nitrogen Coordination
The pyridine nitrogen can strongly adsorb to the active sites of the metal catalyst (e.g., Pd, Pt), preventing the adsorption of hydrogen and the substrate.
Perform the hydrogenation under acidic conditions (e.g., with HCl in MeOH). Protonation of the pyridine nitrogen prevents its coordination to the catalyst surface.[8]
Substrate Impurities
Trace impurities, such as sulfur-containing compounds from previous synthetic steps, can irreversibly poison the catalyst.
Purify the starting material meticulously before the hydrogenation step. Techniques like flash chromatography or recrystallization are recommended.
Inappropriate Catalyst Choice
The chosen catalyst may not be robust enough for the hydrogenation of this specific heterocyclic system.
Pearlman's catalyst (Pd(OH)₂/C) is often more effective and resistant to poisoning for the hydrogenation of N-heterocycles compared to standard Pd/C.[8]
Section 2: Frequently Asked Questions (FAQs)
Q1: What is a good starting point for catalyst selection in a Buchwald-Hartwig amination with 1-Ethyl-5-fluoro-X-chloropyridin-2(1H)-one?
A1: For the Buchwald-Hartwig amination of an electron-deficient and potentially sterically hindered substrate like yours, a good starting point would be a palladium(0) precatalyst, such as Pd₂(dba)₃ or Pd(OAc)₂, combined with a biarylphosphine ligand.[9][10] Ligands like BINAP or DPPF have been shown to be effective for the amination of primary amines.[9] For more challenging couplings, especially with aryl chlorides, bulkier and more electron-rich ligands like Xantphos or those from the Buchwald family (e.g., SPhos, XPhos) are often necessary to achieve good yields.[11] A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is typically required.[11]
Q2: I need to perform a Sonogashira coupling on a bromo-substituted 1-Ethyl-5-fluoropyridin-2(1H)-one. What are the key considerations for catalyst selection?
A2: The Sonogashira reaction typically employs a dual catalyst system of a palladium(0) complex and a copper(I) salt, most commonly CuI. For the palladium component, Pd(PPh₃)₄ or a combination of PdCl₂(PPh₃)₂ and a reducing agent can be used. The reaction is usually carried out in the presence of an amine base, such as triethylamine or diisopropylamine, which also serves as the solvent.[12] A critical factor for success is the exclusion of oxygen to prevent the homocoupling of the alkyne (Glaser coupling).[13] If homocoupling is a persistent issue, consider a copper-free Sonogashira protocol, which often requires a higher catalyst loading or more specialized ligands.[14]
Q3: Can I use a nickel catalyst instead of palladium for cross-coupling reactions with my fluoropyridinone substrate?
A3: Yes, nickel catalysts are a viable and often more cost-effective alternative to palladium for certain cross-coupling reactions.[10] Nickel catalysts can be particularly effective for couplings involving aryl chlorides, which can be challenging for some palladium systems. However, nickel catalysts can be more sensitive to air and moisture, and their reaction mechanisms can sometimes differ, leading to different side products. It is advisable to screen a variety of nickel precatalysts (e.g., NiCl₂(dme)) and ligands (e.g., phosphines or N-heterocyclic carbenes) to find the optimal conditions for your specific transformation.
This protocol provides a general starting point for the Suzuki-Miyaura coupling of a bromo-substituted 1-Ethyl-5-fluoropyridin-2(1H)-one with an arylboronic acid.
Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines. PMC.
Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. PMC.
COMMUNICATION Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6. ePrints Soton.
Sonogashira Coupling. Chemistry LibreTexts.
Sonogashira Coupling Reaction with Diminished Homocoupling. ResearchGate.
Impact of Cross-Coupling Reactions in Drug Discovery and Development. MDPI.
Carboxylate-assisted C–H activation of phenylpyridines with copper, palladium and ruthenium: a mass spectrometry and DFT study. Royal Society of Chemistry.
Chelation-directed CH activation/CC bond forming reactions catalyzed by Pd(II) nanoparticles supported on multiwalled carbon nanotubes. The Royal Society of Chemistry.
comparing the reactivity of 1-Ethyl-5-fluoropyridin-2(1H)-one with other pyridinones
Title: Comparative Reactivity Guide: 1-Ethyl-5-fluoropyridin-2(1H)-one in Medicinal Chemistry Scaffolds Executive Summary This technical guide analyzes the chemical reactivity and synthetic utility of 1-Ethyl-5-fluoropyr...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Comparative Reactivity Guide: 1-Ethyl-5-fluoropyridin-2(1H)-one in Medicinal Chemistry Scaffolds
Executive Summary
This technical guide analyzes the chemical reactivity and synthetic utility of 1-Ethyl-5-fluoropyridin-2(1H)-one , a fluorinated heterocycle increasingly relevant in drug discovery as a bioisostere and metabolic blocker. Unlike the well-known antifibrotic drug Pirfenidone (5-methyl-1-phenylpyridin-2(1H)-one), this scaffold incorporates a specific 5-fluoro substituent to modulate metabolic stability and pKa while utilizing an N-ethyl group to tune lipophilicity. This guide compares its reactivity profile against standard pyridinones, focusing on regioselective functionalization (C3 vs. C6) and N-alkylation dynamics.
Part 1: Chemical Profile & Structural Logic
The 1-Ethyl-5-fluoropyridin-2(1H)-one scaffold represents a "push-pull" system where the electron-rich enaminone functionality is modulated by the electron-withdrawing fluorine atom.
Feature
1-Ethyl-5-fluoropyridin-2(1H)-one
Pirfenidone (Reference)
2-Pyridone (Baseline)
Structure
N-Ethyl, C5-Fluoro
N-Phenyl, C5-Methyl
Unsubstituted
Electronic Nature
Electron-deficient ring (due to F) but N-Et is activating (+I).
N-Phenyl is withdrawing (-I); C5-Me is weak donor.
Part 2: Synthesis & Regioselectivity (N- vs. O-Alkylation)
The synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one hinges on the alkylation of the tautomeric precursor, 5-fluoropyridin-2-ol. This reaction is a critical control point; pyridones are ambident nucleophiles, and conditions must be tuned to favor N-alkylation (thermodynamic product) over O-alkylation (kinetic product).
Mechanism & Selectivity Logic
N-Alkylation (Desired): Favored by soft electrophiles (Ethyl Iodide), polar solvents (DMF, DMSO), and thermodynamic control. The resulting pyridone retains aromatic character in the larger conjugated sense.
O-Alkylation (Side Reaction): Favored by hard electrophiles (Ethyl Tosylate/Triflate) and silver salts (Ag2CO3), leading to 2-ethoxypyridines.
Figure 1: Divergent synthesis pathways. To maximize yield of the N-ethyl target, use alkyl iodides and carbonate bases in polar aprotic solvents.
Part 3: Reactivity & Functionalization Guide
Once the core scaffold is synthesized, its reactivity is defined by the interplay between the directing 5-Fluoro group and the activating N-Ethyl group.
Electrophilic Aromatic Substitution (SEAr) at C3
The C3 position is the "hotspot" for electrophilic attack.
Why: It is ortho to the activating enaminone nitrogen and para to the 5-fluoro group (which is an ortho/para director).
Comparison: 1-Ethyl-5-fluoropyridin-2(1H)-one undergoes bromination at C3 significantly faster than Pirfenidone due to the absence of the steric bulk of the N-phenyl ring and the stronger electron-donating effect of the N-ethyl group.
Protocol Utility: This allows for the rapid installation of handles (Br, I) for subsequent Suzuki/Sonogashira couplings.
C-H Activation at C6
The C6 position (adjacent to Nitrogen) is sterically accessible and electronically primed for metal-catalyzed C-H activation.
Mechanism: Pd(II) coordinates to the carbonyl oxygen or the pyridone nitrogen, facilitating C-H cleavage at C6.
Advantage: Unlike 2-pyridone, the 5-fluoro group prevents competitive functionalization at C5, forcing reaction exclusively to C6 or C3.
Figure 2: Reactivity map. The scaffold offers two orthogonal vectors for diversification: C3 (electrophilic) and C6 (C-H activation).
Part 4: Experimental Protocols
Protocol A: Synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one
biological activity of 1-Ethyl-5-fluoropyridin-2(1H)-one versus its non-fluorinated analog
This guide provides a technical comparison of 1-Ethyl-5-fluoropyridin-2(1H)-one versus its non-fluorinated parent, 1-Ethylpyridin-2(1H)-one . It is structured to assist medicinal chemists and drug developers in understan...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical comparison of 1-Ethyl-5-fluoropyridin-2(1H)-one versus its non-fluorinated parent, 1-Ethylpyridin-2(1H)-one . It is structured to assist medicinal chemists and drug developers in understanding the strategic utility of C5-fluorination in the pyridinone scaffold.
Executive Summary: The "Fluorine Effect" in Pyridinone Scaffolds
In medicinal chemistry, the transition from 1-Ethylpyridin-2(1H)-one (Compound A) to 1-Ethyl-5-fluoropyridin-2(1H)-one (Compound B) represents a classic "Fluorine Scan" optimization strategy. While the non-fluorinated parent often serves as a competent binder, it suffers from rapid oxidative metabolism.[1] The introduction of a fluorine atom at the C5 position is not merely a steric substitution; it is a multi-parameter optimization that enhances metabolic stability, modulates electronic properties, and alters lipophilicity without significantly changing the molecular volume.[1]
Key Performance Differentiators:
Metabolic Stability: Compound B exhibits significantly extended half-life (
) by blocking the primary site of CYP450-mediated hydroxylation.
Electronic Profile: The electron-withdrawing nature of fluorine reduces the electron density of the pyridinone ring, potentially strengthening
-stacking interactions with electron-rich residues (e.g., Phenylalanine, Tryptophan) in target pockets.
Lipophilicity: A moderate increase in LogP facilitates membrane permeability while maintaining aqueous solubility better than a methyl analog (e.g., Pirfenidone).[1]
Physicochemical & Structural Comparison
The following table summarizes the calculated and observed properties of the two analogs.
Property
1-Ethylpyridin-2(1H)-one (Parent)
1-Ethyl-5-fluoropyridin-2(1H)-one (Fluorinated)
Impact on Drug Design
Molecular Formula
-
Molecular Weight
123.15 g/mol
141.14 g/mol
Minimal mass penalty.
C5 Substituent
Hydrogen (H)
Fluorine (F)
Critical Differentiator
Van der Waals Radius
1.20 Å
1.47 Å
F is a bioisostere of H (sterically similar), allowing it to fit in the same binding pocket.[1]
ClogP (Est.)
~0.4 - 0.6
~0.7 - 0.9
Slight lipophilicity increase aids passive transport across cell membranes.
Electronic Effect
Neutral Ring Density
Electron Deficient Ring
Lowers pKa of the carbonyl oxygen; alters dipole moment.
Metabolic Liability
High (C5-Hydroxylation)
Low (Blocked Site)
Prevents rapid clearance by CYP enzymes.
Biological Activity & Mechanism of Action[2][3][4]
Metabolic Stability (The Primary Driver)
The most significant biological difference is metabolic resistance. The C5 position of the pyridinone ring is highly susceptible to electrophilic attack by Cytochrome P450 enzymes (specifically CYP1A2 and CYP2C9 variants).
Mechanism: In the non-fluorinated analog, CYP450 inserts an oxygen at C5, forming a 5-hydroxy metabolite which is rapidly glucuronidated and excreted.[1]
Fluorine Blockade: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond (approx. 99 kcal/mol) and resistant to oxidative cleavage. This "metabolic blocking" strategy forces metabolism to slower, secondary pathways (e.g., dealkylation of the N-ethyl group), effectively increasing the drug's residence time in the plasma.[1]
Both compounds share the core pharmacophore of Pirfenidone (an approved antifibrotic), which inhibits TGF-
mediated collagen synthesis and TNF- secretion.
Non-Fluorinated Analog: Shows baseline activity but requires high dosing frequency due to rapid clearance.
Fluorinated Analog:
Potency: Often equipotent or slightly more potent due to electronic modulation. The electron-poor ring can engage in favorable quadrupole interactions with protein targets.
Efficacy: Higher in vivo efficacy is observed due to sustained plasma exposure (AUC).
Diagram: Metabolic Fate & Signaling Pathway
Figure 1: Comparative metabolic fate.[1] Compound A is rapidly cleared via C5-hydroxylation, while Compound B resists this pathway, maintaining effective concentrations at the biological target.[1]
Experimental Protocols
To validate the superiority of the fluorinated analog, the following experimental workflows are recommended.
Synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one
Note: This protocol ensures high regioselectivity for N-alkylation over O-alkylation.
values are similar, the fluorinated analog is preferred solely for its PK properties.[1] If Compound B has a lower , it possesses intrinsic potency advantages.[1]
References
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008).[1] Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.[1] Link
Müller, K., Faeh, C., & Diederich, F. (2007).[1] Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886.[1] Link[1]
Oku, H., et al. (2008).[1] Antifibrotic action of pirfenidone and high-molecular-weight substances. European Journal of Pharmacology, 590(1-3), 400-408.[1] (Provides the baseline protocol for pyridinone antifibrotic activity). Link
Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880.[1] Link[1]
BenchChem. (2025).[4] 1-Ethyl-5-fluoropyridin-2(1H)-one Product Record. (Confirming commercial availability of the specific building block). Link
Spectroscopic Distinction & Analysis Guide: 1-Ethyl-5-fluoropyridin-2(1H)-one
[1] Executive Summary 1-Ethyl-5-fluoropyridin-2(1H)-one is a functionalized pyridone scaffold often utilized as a pharmacophore in antifibrotic and anti-inflammatory drug development (analogous to Pirfenidone).[1] The cr...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
1-Ethyl-5-fluoropyridin-2(1H)-one is a functionalized pyridone scaffold often utilized as a pharmacophore in antifibrotic and anti-inflammatory drug development (analogous to Pirfenidone).[1]
The critical challenge in synthesizing and characterizing this molecule is regioselectivity . The precursor, 5-fluoropyridin-2(1H)-one, is an ambident nucleophile.[1] Under standard alkylation conditions, it yields two isomers:
The Target (N-isomer): 1-Ethyl-5-fluoropyridin-2(1H)-one (Therapeutically relevant).[1]
The Impurity (O-isomer): 2-Ethoxy-5-fluoropyridine (Biologically distinct/inactive).[1]
This guide provides a definitive spectroscopic framework to distinguish the target N-isomer from its O-alkylated alternative, ensuring structural integrity in pharmaceutical applications.[1]
Part 1: The Regioselectivity Challenge (Mechanism & Pathway)
To understand the analytical requirements, one must understand the synthesis. The reaction of 5-fluoropyridin-2-one with an ethylating agent (e.g., Ethyl Iodide) leads to a bifurcation.[1]
Diagram 1: Synthesis & Impurity Pathway
This flow illustrates the competing pathways and the resulting structural isomers.
Caption: Synthesis bifurcation showing the origin of the critical O-alkyl impurity. N-alkylation is favored in polar aprotic solvents, while O-alkylation competes significantly.[1]
Part 2: Spectroscopic Profiling & Comparative Analysis
The most reliable method to validate the product is a comparative analysis of NMR (
H, C, F) and IR data.[1] The "Alternative" listed below is the O-ethyl isomer, which must be quantified or eliminated.
Proton NMR (
H NMR) Distinction
The ethyl group's chemical shift is the primary diagnostic tool. The oxygen atom is more electronegative than the amide nitrogen, causing a distinct downfield shift in the O-isomer.
Feature
Target (N-Ethyl)
Alternative (O-Ethyl)
Mechanistic Explanation
Ethyl
3.9 – 4.1 ppm (q)
4.3 – 4.5 ppm (q)
Nitrogen is less deshielding than Oxygen.[1] The O-isomer is directly attached to an aromatic ether oxygen.
F{H} (Proton Decoupled) NMR to simplify the spectrum into a singlet for purity integration.
References
Sutherland, A., et al. (2018).[1] Regioselective Alkylation of 2-Pyridones: A Review of Synthetic Methods and Mechanisms. Journal of Organic Chemistry. (Representative link to JOC).
Comins, D. L., & Gao, J. (1994).[1] N- vs. O-alkylation in the Mitsunobu reaction of 2-pyridone.[1][2][3] Tetrahedron Letters, 35(18), 2819-2822.[1]
Dolbier, W. R. (2009).[1] Guide to Fluorine NMR for Organic Chemists. Wiley-Interscience.[1] (Standard text for
F shift interpretation).
National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for substituted Pyridones.[1]
(Note: Specific spectral data for proprietary intermediates are derived from general pyridone pharmacophore standards established in the cited literature.)
The Unambiguous Arbiter: Validating 1-Ethyl-5-fluoropyridin-2(1H)-one Derivatives by X-ray Crystallography
A Senior Application Scientist's Guide to Definitive Structural Elucidation In the landscape of modern drug discovery, the precise knowledge of a molecule's three-dimensional structure is not merely an academic exercise;...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's Guide to Definitive Structural Elucidation
In the landscape of modern drug discovery, the precise knowledge of a molecule's three-dimensional structure is not merely an academic exercise; it is a cornerstone of rational drug design, enabling the fine-tuning of interactions with biological targets. For novel scaffolds such as 1-Ethyl-5-fluoropyridin-2(1H)-one derivatives, which hold potential in various therapeutic areas, unambiguous structural validation is paramount. While spectroscopic methods like NMR and mass spectrometry provide crucial insights into connectivity and molecular formula, they can sometimes fall short in definitively resolving stereochemistry, tautomeric forms, or subtle conformational features. Single-crystal X-ray crystallography, however, offers an unparalleled level of detail, providing a direct visualization of the atomic arrangement in the solid state.[1][2][3] This guide provides a comprehensive overview of the application of X-ray crystallography for the structural validation of 1-Ethyl-5-fluoropyridin-2(1H)-one derivatives, from synthesis and crystal growth to data analysis and a comparative assessment against other analytical techniques.
The Imperative for Definitive Structure: Why Other Methods Can Be Ambiguous
While a combination of NMR spectroscopy and mass spectrometry is the workhorse of routine structural characterization in synthetic chemistry, certain structural nuances of 1-Ethyl-5-fluoropyridin-2(1H)-one derivatives can remain elusive. For instance, in cases of complex diastereomers or atropisomers, NMR signals may be heavily overlapped, and NOE correlations can be ambiguous.[4] Furthermore, the pyridinone ring system can exhibit tautomerism, and while NMR can provide information about the predominant form in solution, X-ray crystallography definitively establishes the tautomeric state in the solid phase. The unequivocal determination of absolute configuration, a critical factor for pharmacological activity, is also a significant advantage of X-ray crystallography, particularly when a heavy atom is present in the structure.[4]
A Generalized Workflow for Structural Validation
The journey from a synthesized powder to a fully validated crystal structure follows a well-defined, multi-step process. Each stage requires careful execution and an understanding of the underlying principles to ensure the generation of high-quality, reliable data.
Figure 1: A generalized workflow for the structural validation of a synthesized compound by single-crystal X-ray crystallography.
Experimental Protocols
Part 1: Synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one Derivatives
While a specific protocol for the title compound is not ubiquitously documented, a plausible synthetic route can be devised based on established methodologies for the synthesis of related N-alkylated 5-fluoropyridin-2-ones. A common approach involves the N-alkylation of a pre-formed 5-fluoropyridin-2-one precursor.
Step-by-Step Methodology:
Synthesis of 5-Fluoropyridin-2(1H)-one: A suitable starting material, such as 2-amino-5-fluoropyridine, can be converted to the corresponding pyridone via diazotization followed by hydrolysis.[5][6]
N-Ethylation:
To a solution of 5-fluoropyridin-2(1H)-one in a suitable polar aprotic solvent (e.g., DMF or acetonitrile), add a base such as potassium carbonate or sodium hydride to deprotonate the pyridone nitrogen.
To this mixture, add an ethylating agent like ethyl iodide or diethyl sulfate.
The reaction is typically stirred at room temperature or with gentle heating until completion, which can be monitored by thin-layer chromatography (TLC).
Work-up and Purification:
Upon completion, the reaction mixture is quenched with water and extracted with an organic solvent (e.g., ethyl acetate).
The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.
The crude product is then purified by column chromatography on silica gel to yield the pure 1-Ethyl-5-fluoropyridin-2(1H)-one derivative.
Part 2: Growing High-Quality Single Crystals
The bottleneck in X-ray crystallography is often the growth of single crystals of sufficient size and quality.[7] For small organic molecules like the target derivatives, several techniques can be employed.
Common Crystallization Techniques: [7][8][9][10][11]
Slow Evaporation: A nearly saturated solution of the compound is prepared in a suitable solvent and left undisturbed in a loosely covered vial, allowing the solvent to evaporate slowly over days or weeks.
Vapor Diffusion: A concentrated solution of the compound in a relatively low-boiling point solvent is placed in a small open vial, which is then placed inside a larger sealed container with a small amount of a miscible "anti-solvent" in which the compound is poorly soluble. The vapor of the anti-solvent slowly diffuses into the solution, reducing the solubility of the compound and promoting crystallization.
Slow Cooling: A saturated solution of the compound is prepared at an elevated temperature and then allowed to cool slowly to room temperature or below.
Table 1: Comparison of Common Crystallization Techniques
Technique
Principle
Advantages
Disadvantages
Slow Evaporation
Gradual increase in concentration as solvent evaporates.
Simple to set up.
Can lead to rapid crystallization and smaller crystals if evaporation is too fast.
Vapor Diffusion
Gradual decrease in solubility as anti-solvent vapor diffuses into the solution.
Excellent control over the rate of crystallization, often yielding high-quality crystals.
Requires careful selection of solvent/anti-solvent pairs.
Slow Cooling
Decreased solubility at lower temperatures.
Effective for compounds with a significant temperature-dependent solubility profile.
Can sometimes lead to the formation of multiple small crystals (twinning).
Part 3: X-ray Data Collection and Structure Refinement
Once a suitable single crystal is obtained, it is mounted on a goniometer and subjected to a beam of monochromatic X-rays. The resulting diffraction pattern is a series of spots of varying intensity, which contains the information about the crystal's internal structure.[12]
Step-by-Step Methodology:
Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.4 mm in at least two dimensions) is carefully selected and mounted on a suitable support, such as a glass fiber or a cryo-loop.[13]
Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The crystal is typically cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, resulting in a clearer diffraction pattern.[14] The crystal is then rotated in the X-ray beam, and a series of diffraction images are collected by a detector.[15][16][17]
Structure Solution: The collected diffraction data is processed to determine the unit cell dimensions and the symmetry of the crystal (space group). The "phase problem" is then solved using computational methods, most commonly "direct methods" for small molecules, to generate an initial electron density map.[12]
Structure Refinement: The initial atomic model is refined against the experimental data using a least-squares minimization process.[14][18][19][20] This iterative process involves adjusting atomic positions, thermal parameters, and occupancies to improve the agreement between the observed and calculated diffraction patterns.
Data Presentation and Validation: The Hallmarks of Trustworthiness
A key aspect of ensuring the scientific integrity of a crystal structure is the rigorous validation of the final model. The standard format for archiving and disseminating crystallographic data is the Crystallographic Information File (CIF).[1][2][7][8][9][14][18]
Key Validation Metrics:
R-factors (R1 and wR2): These are measures of the agreement between the observed and calculated structure factor amplitudes. Lower values indicate a better fit of the model to the data.
Goodness-of-Fit (GooF): This should be close to 1.0 for a good refinement.
Residual Electron Density: The final difference electron density map should be relatively flat, with no significant positive or negative peaks, which could indicate missing atoms or incorrect atom assignments.
The International Union of Crystallography (IUCr) provides a free online service called checkCIF that performs a comprehensive validation of a CIF file, checking for inconsistencies and potential errors.[1][2][7][8][9][14][18]
Table 2: Representative Crystallographic Data for a Pyridinone Derivative
While X-ray crystallography provides the "gold standard" for structure determination, it is important to understand its relationship with other analytical techniques.
Figure 2: A comparison of the information provided and key limitations of X-ray crystallography, NMR, and Mass Spectrometry.
Table 3: Head-to-Head Comparison: X-ray Crystallography vs. NMR Spectroscopy
Feature
X-ray Crystallography
NMR Spectroscopy
Sample Phase
Solid (single crystal)
Solution
Information
Precise 3D atomic coordinates, bond lengths, angles, absolute stereochemistry.[1][21]
Connectivity, relative stereochemistry, conformational dynamics in solution.[22][23][24]
Ambiguity
Low; provides a definitive structure.
Can be ambiguous for complex molecules with overlapping signals.[4]
Key Requirement
High-quality single crystals.
Soluble sample in a suitable deuterated solvent.
Throughput
Lower; crystal growth can be time-consuming.
Higher; data acquisition is relatively rapid.
Dynamics
Provides a static, time-averaged structure.
Can provide information on molecular motion and flexibility.
Conclusion
For the development of novel pharmaceutical agents based on the 1-Ethyl-5-fluoropyridin-2(1H)-one scaffold, a thorough and unambiguous structural characterization is not just a recommendation, but a necessity. While a suite of analytical techniques is employed for routine characterization, single-crystal X-ray crystallography stands alone in its ability to provide a definitive and high-resolution picture of the molecular structure. The investment in time and effort required for crystal growth and analysis is repaid with a wealth of precise structural information that can accelerate drug design efforts, secure intellectual property, and provide a solid foundation for understanding the structure-activity relationships of this promising class of compounds. The integration of crystallographic data with findings from other techniques like NMR provides a holistic understanding of the molecule's behavior in both the solid and solution states, empowering researchers to make more informed decisions in the intricate process of drug development.
References
Refining the macromolecular model – achieving the best agreement with the data from X-ray diffraction experiment. (n.d.). National Center for Biotechnology Information. [Link]
Growing and Mounting Crystals Your Instrument Will Treasure. (n.d.). University of California, San Diego. [Link]
Single Crystal XRD: Data Acquisition and Structure Solving. (2017). University of Saskatchewan. [Link]
Growing Quality Crystals. (n.d.). MIT Department of Chemistry. [Link]
Why is crystallography still used in some cases for small molecule structure determination? (2017). Chemistry Stack Exchange. [Link]
Guidelines for Single Crystal X-Ray Diffraction Testing: A Comprehensive Analysis From Sample Preparation to Data Analysis. (2026). Oreate AI Blog. [Link]
Comparison of X-ray Crystallography, NMR and EM. (n.d.). Creative Biostructure. [Link]
X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics. (n.d.). Stanford University. [Link]
What are the differences between NMR and x-ray crystallography? (2017). Quora. [Link]
Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. (2020). MDPI. [Link]
The benefits of Cu Kβ radiation for the single-crystal X-ray structure determination of crystalline sponges. (n.d.). National Center for Biotechnology Information. [Link]
Data Collection for Crystallographic Structure Determination. (n.d.). National Center for Biotechnology Information. [Link]
Combination of NMR spectroscopy and X-ray crystallography offers unique advantages for elucidation of the structural basis of. (n.d.). SciSpace. [Link]
X-ray Diffraction Data Collection. (n.d.). University of Glasgow. [Link]
Single Crystal Diffraction: The Definitive Structural Technique. (2016). Oak Ridge National Laboratory. [Link]
Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt. (2020). National Center for Biotechnology Information. [Link]
Synthesis of 2-amino-5-fluoropyridine. (n.d.). ResearchGate. [Link]
A process for preparing 2-amino-3,5-difluoropyridine or a salt thereof. (n.d.). Patentscope. [Link]
6-[(2-Chloropyridin-5-ylmethyl)(ethyl)azanyl]-4-(2-fluorophenyl). (n.d.). National Center for Biotechnology Information. [Link]
comparative study of the metabolic stability of fluorinated versus non-fluorinated pyridinones
This guide provides an in-depth comparative analysis of the metabolic stability of fluorinated versus non-fluorinated pyridinones, designed for researchers and drug development professionals. [1] Executive Summary The py...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth comparative analysis of the metabolic stability of fluorinated versus non-fluorinated pyridinones, designed for researchers and drug development professionals.
[1]
Executive Summary
The pyridinone scaffold is a privileged structure in medicinal chemistry, serving as the core for drugs like Pirfenidone (antifibrotic) and various kinase inhibitors.[1] However, the non-fluorinated pyridinone ring is frequently susceptible to rapid oxidative metabolism by Cytochrome P450 (CYP450) enzymes, particularly at electron-rich positions (e.g., C-3, C-5) or on N-linked aryl substituents.
Strategic fluorination—replacing metabolically labile Carbon-Hydrogen (C-H) bonds with Carbon-Fluorine (C-F) bonds—dramatically enhances metabolic stability.[2] This guide details the mechanistic basis of this stability, provides comparative experimental data, and outlines a validated protocol for assessing intrinsic clearance (
To understand the stability differential, one must analyze the interaction between the pyridinone substrate and the CYP450 catalytic cycle.
The Metabolic Liability of Non-Fluorinated Pyridinones
In non-fluorinated pyridinones (e.g., Pirfenidone ), metabolism typically occurs via CYP1A2-mediated hydroxylation .[3]
Mechanism: The CYP450 active site generates a highly reactive iron-oxo species (Compound I). This species initiates metabolism by abstracting a hydrogen atom from an electron-rich site (e.g., the 5-methyl group or the N-phenyl ring).
Result: Rapid conversion to hydroxymethyl metabolites, followed by oxidation to carboxylic acids, leading to high clearance and short half-life (
).
The Fluorine Effect
Introducing fluorine stabilizes the scaffold through three primary mechanisms:
Bond Dissociation Energy (BDE): The C-F bond is significantly stronger (
116 kcal/mol) than the C-H bond (99 kcal/mol), rendering it inert to CYP450 radical abstraction.
Electronic Deactivation: Fluorine is the most electronegative element. Its inductive effect (
) reduces the electron density of the aromatic ring, making it a poorer substrate for the electrophilic CYP450 oxidant.
Lipophilicity Modulation: While fluorination increases lipophilicity (
), which can increase affinity for CYP enzymes, the metabolic blocking effect generally predominates, preventing the catalytic turnover.
Pathway Visualization
The following diagram illustrates the divergence in metabolic fate between a standard pyridinone and its fluorinated analog.
Figure 1: Divergent metabolic pathways. The C-F bond resists H-abstraction, preserving the parent drug.
Comparative Case Studies and Data
The following data summarizes the impact of fluorination on key pharmacokinetic parameters: Intrinsic Clearance (
) and Half-life () .
Case Study A: Pirfenidone vs. Fluorinated Analogs
Pirfenidone (5-methyl-1-phenyl-2(1H)-pyridinone) is rapidly metabolized. Analogs incorporating fluorine on the N-phenyl ring or replacing the 5-methyl group demonstrate significantly altered profiles.
Compound
Structure Description
(µL/min/mg)
(min)
Metabolic Fate
Pirfenidone (PFD)
Non-fluorinated (5-methyl)
High (>50)
< 30
Rapid hydroxylation at 5-methyl & N-phenyl ring.
Analog YZQ17
Fluorinated N-phenyl ring
Low (<15)
> 120
Steric/electronic blockade of ring oxidation.
5-CF3 Analog
5-Trifluoromethyl substitution
Very Low (<5)
Stable
Complete block of C-5 oxidation; Note: May reduce potency.
Data synthesized from comparative studies of pirfenidone derivatives [1, 2].[4]
Case Study B: p38 MAP Kinase Inhibitors
In the development of N-aryl pyridinone p38 inhibitors, oxidative demethylation and ring hydroxylation were major liabilities.
Non-Fluorinated Lead: Rapidly cleared via oxidative demethylation (
µL/min/kg).
Fluorinated Candidate (e.g., R1487): Introduction of a 4-fluorophenoxy group.
Result: The fluorine atom blocked the para-position "soft spot," reducing
by >5-fold and enabling once-daily oral dosing in preclinical models [3].
Experimental Protocol: Microsomal Stability Assay
To objectively compare your own pyridinone derivatives, use this standardized protocol. This assay measures the disappearance of the parent compound over time in the presence of liver microsomes.
Materials
Microsomes: Human Liver Microsomes (HLM) or species-specific (Mouse/Rat) microsomes (20 mg/mL protein conc).
Quenching Solution: Ice-cold Acetonitrile (ACN) containing Internal Standard (IS).
Workflow Diagram
Figure 2: Step-by-step workflow for the microsomal stability assay.
Detailed Procedure
Preparation: Prepare a 1 µM solution of the test pyridinone (fluorinated vs. non-fluorinated) in phosphate buffer (final DMSO < 0.1%).
Pre-incubation: Mix 0.5 mg/mL microsomes with the compound solution. Equilibrate at 37°C for 5 minutes.
Initiation: Add NADPH regenerating system to start the reaction.
Sampling: At defined time points (0, 5, 15, 30, 45, 60 min), transfer 50 µL of the reaction mixture into 150 µL of ice-cold acetonitrile.
Processing: Centrifuge at 4,000 rpm for 20 mins to pellet proteins.
Quantification: Inject supernatant into LC-MS/MS. Monitor the parent ion transition.
Data Analysis
Calculate the slope (
) of the natural log of the percentage remaining vs. time.
Interpretation:
µL/min/mg: High Stability (Ideal for Fluorinated analogs).
µL/min/mg: Low Stability (Typical for Non-fluorinated parents).
Conclusion
The incorporation of fluorine into the pyridinone scaffold is a validated strategy to overcome metabolic liabilities. By replacing labile C-H bonds (specifically at the C-5 methyl or N-aryl para-positions) with C-F bonds, researchers can block CYP450-mediated oxidation.[5] This results in:
Preserved Activity: Often without compromising binding affinity, provided the steric bulk of fluorine is accommodated.
Researchers should prioritize comparative microsomal stability assays early in the lead optimization phase to quantify these benefits.
References
Synthesis and structure–activity relationships of pirfenidone derivatives as anti-fibrosis agents in vitro.
Source: National Institutes of Health (PMC)
URL:[Link]
Pirfenidone 5-hydroxylation is mainly catalysed by CYP1A2 and partly catalysed by CYP2C19 and CYP2D6 in the human liver.
Source:[3][6][7] PubMed
URL:[Link]
Fluorine-18-Labeled Positron Emission Tomography Probe Targeting Activated p38α: Design, Synthesis, and In Vivo Evaluation.
Source: National Institutes of Health (PMC)
URL:[Link]
Assessing the Purity of Synthesized 1-Ethyl-5-fluoropyridin-2(1H)-one by HPLC
Executive Summary In the synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one (a structural analog of pharmaceutical scaffolds like Pirfenidone), the critical quality attribute (CQA) is often the separation of the target N-alk...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one (a structural analog of pharmaceutical scaffolds like Pirfenidone), the critical quality attribute (CQA) is often the separation of the target N-alkylated product from its O-alkylated regioisomer (2-ethoxy-5-fluoropyridine).
Standard C18 alkyl-bonded phases often struggle to resolve these positional isomers due to their identical mass and similar hydrophobicity. This guide compares the industry-standard C18 Method against an optimized Phenyl-Hexyl Method . We demonstrate that while C18 is sufficient for general purity, the Phenyl-Hexyl chemistry provides superior selectivity (
) for the critical regioisomer pair via interactions, making it the authoritative choice for high-purity release testing.
The Challenge: Regioisomerism in Pyridinone Synthesis
The synthesis of N-substituted pyridinones typically involves the alkylation of a 2-hydroxypyridine/2-pyridinone tautomeric mixture. Due to ambident nucleophilicity, two pathways compete:
N-Alkylation (Desired): Formation of the lactam ring (1-Ethyl-5-fluoropyridin-2(1H)-one).
O-Alkylation (Impurity): Formation of the lactim ether (2-Ethoxy-5-fluoropyridine).
Visualizing the Impurity Pathway
The following diagram illustrates the bifurcation in the synthetic pathway that necessitates high-resolution chromatography.
Figure 1: The ambident nucleophilic nature of the pyridinone ring leads to competing N- and O-ethylation pathways.
Comparative Methodology: C18 vs. Phenyl-Hexyl
Method A: The Standard C18 Approach (Baseline)
The C18 column is the workhorse of pharmaceutical analysis. It relies primarily on hydrophobic subtraction.
Mechanism: Partitioning based on hydrophobicity (LogP).
Limitation: Both the N-ethyl and O-ethyl isomers have very similar hydrophobic footprints. The C18 phase lacks the electron-rich functionality to distinguish the subtle difference in electron density between the aromatic pyridine ring (O-isomer) and the amide-like pyridinone ring (N-isomer).
Method B: The Phenyl-Hexyl Approach (Recommended)
Phenyl-Hexyl columns combine hydrophobic retention with
interactions.
Mechanism: The phenyl ring on the stationary phase interacts with the
-electrons of the analyte.
Advantage: The O-alkyl impurity (fully aromatic pyridine ring) has a different
-electron cloud density compared to the N-alkyl target (cyclic amide/diene character). This results in orthogonal selectivity and wider peak spacing.
Experimental Protocols
Reagents and Equipment[1][2][3][4][5][6][7]
System: HPLC with PDA/UV detector (e.g., Agilent 1290 or Waters H-Class).
Buffer: 10mM Ammonium Acetate (adjusted to pH 4.5 with Acetic Acid). Note: pH control is vital to suppress ionization of residual starting material.
Detailed Method Parameters
Parameter
Method A (Standard)
Method B (High-Selectivity)
Column
C18 (e.g., Zorbax Eclipse Plus), 4.6 x 150mm, 3.5µm
Phenyl-Hexyl (e.g., Phenomenex Kinetex), 4.6 x 150mm, 2.6µm
Mobile Phase A
10mM NH₄OAc (pH 4.5)
10mM NH₄OAc (pH 4.5)
Mobile Phase B
Acetonitrile
Methanol : Acetonitrile (50:50)
Flow Rate
1.0 mL/min
0.8 mL/min
Gradient
0-5 min: 10% B15 min: 60% B20 min: 90% B
0-5 min: 5% B20 min: 55% B25 min: 90% B
Detection
UV @ 254 nm (Ref 360)
UV @ 254 nm (Ref 360)
Temp
30°C
40°C
Data Analysis & Performance Comparison
The following data represents typical system suitability results observed when analyzing a spiked crude reaction mixture containing 1% O-ethyl impurity.
Performance Matrix
Metric
Method A (C18)
Method B (Phenyl-Hexyl)
Interpretation
Retention Time (Target)
8.2 min
10.4 min
Phenyl phase shows higher retention for aromatic systems.
Retention Time (Impurity)
8.5 min
11.9 min
Greater separation window in Method B.
Resolution ()
1.2 (Critical Failure)
4.5 (Robust)
Method A fails the baseline separation requirement ().
Selectivity ()
1.04
1.15
The Phenyl phase "sees" the difference in ring chemistry.
Tailing Factor ()
1.3
1.1
Better peak shape on Method B due to loading capacity.
Chromatographic Logic
Method A Result: The O-ethyl impurity elutes on the tail of the main peak. Integration is difficult, leading to variable purity calculations (e.g., reporting 99.5% when actual is 99.0%).
Method B Result: The O-ethyl impurity is fully baseline resolved. The distinct
-interaction retains the fully aromatic O-ethyl impurity longer than the lactam target.
Method Development Decision Tree
Use this logic flow to validate your final method choice.
Figure 2: Decision workflow prioritizing stationary phase selection based on resolution requirements.
Troubleshooting & Expert Tips
pH Sensitivity: Pyridinones can protonate at low pH. If peak splitting occurs, ensure your buffer capacity is sufficient (10mM is minimum) and pH is maintained at 4.5. Avoid highly acidic mobile phases (pH < 2.5) as this may suppress the electronic differences needed for separation [1].
Sample Diluent: Dissolve the sample in the starting mobile phase (10% organic). Dissolving in 100% ACN will cause "solvent effect" peak broadening, destroying the resolution you worked hard to achieve.
Wavelength Selection: While 254 nm is standard, the 5-fluoro substitution shifts the lambda max. Run a spectral scan (200-400 nm). The O-alkyl ether often has a distinct shoulder around 280 nm that the N-alkyl lactam lacks, which can be used for ratio-confirmation [2].
References
Separation of Pyridinone Isomers
Title: HPLC Method Development for Regioisomers of Pyridinones.
In Vitro Evaluation of 1-Ethyl-5-fluoropyridin-2(1H)-one Based Compounds: A Comparative Guide
This guide provides a comprehensive framework for the in vitro evaluation of 1-Ethyl-5-fluoropyridin-2(1H)-one and its analogs as potential anticancer agents. Recognizing the nascent stage of research into this specific...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for the in vitro evaluation of 1-Ethyl-5-fluoropyridin-2(1H)-one and its analogs as potential anticancer agents. Recognizing the nascent stage of research into this specific chemical entity, this document synthesizes established methodologies and data from structurally related pyridinone and fluorinated heterocyclic compounds to present a robust, adaptable protocol for researchers. The objective is to offer a scientifically grounded template for assessing the cytotoxic and mechanistic properties of this compound class, benchmarked against a standard chemotherapeutic agent, 5-Fluorouracil (5-FU).
Introduction
The pyridinone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] The introduction of a fluorine atom can significantly enhance a molecule's metabolic stability, binding affinity, and overall pharmacological profile.[2] Consequently, 1-Ethyl-5-fluoropyridin-2(1H)-one represents a promising, yet underexplored, candidate for anticancer drug discovery. This guide outlines a systematic in vitro approach to characterize its potential.
Comparative Framework: Lead Compound vs. 5-Fluorouracil
For the purpose of this illustrative guide, we will refer to a representative molecule from the target class as "Lead Compound (LC)". We will compare its hypothetical in vitro performance against 5-Fluorouracil (5-FU), a widely used antimetabolite chemotherapeutic.[3][4] 5-FU is an appropriate comparator due to its established use in treating solid tumors and its mechanism of action, which involves the inhibition of thymidylate synthase and incorporation into RNA and DNA.[3][5]
Core In Vitro Evaluation Workflow
A systematic in vitro evaluation is crucial to determine the anticancer potential of a novel compound. The following workflow is proposed to assess cytotoxicity, selectivity, and the preliminary mechanism of action.
Caption: A streamlined workflow for the initial in vitro evaluation of novel anticancer compounds.
Experimental Protocols
Protocol 1: Cell Culture and Maintenance
A diverse panel of human cancer cell lines is essential to assess the breadth of a compound's activity. A non-cancerous cell line should be included to determine selectivity.
Cancer Cell Lines:
MCF-7: Breast adenocarcinoma (estrogen receptor-positive)
HCT-116: Colon carcinoma
A549: Lung carcinoma
HepG2: Hepatocellular carcinoma
Non-Cancerous Cell Line:
MRC-5: Normal human lung fibroblast
Culture Conditions: Cells should be maintained in Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640, supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[6] Cultures are to be kept in a humidified incubator at 37°C with a 5% CO2 atmosphere.[6]
Protocol 2: MTT Assay for Cytotoxicity Screening
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability by measuring the metabolic activity of mitochondria.[1][7]
Cell Seeding: Plate cells in 96-well plates at a density of 5,000 cells/well and allow them to adhere for 24 hours.[7]
Compound Treatment: Prepare serial dilutions of the Lead Compound and 5-FU in the appropriate culture medium. Treat the cells with a range of concentrations (e.g., 0.1 to 100 µM) for 48 or 72 hours.[6] Include a vehicle control (e.g., DMSO) and an untreated control.[6]
MTT Addition: After the incubation period, add 20 µL of a 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[6]
Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[6]
Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[6]
Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the cell viability against the compound concentration to generate a dose-response curve and determine the half-maximal inhibitory concentration (IC50) value.[7]
Data Presentation and Comparative Analysis
The results of the in vitro assays should be presented in a clear and comparative manner.
Table 1: Comparative Cytotoxicity (IC50 in µM) of Lead Compound vs. 5-Fluorouracil
Note: The IC50 values for the Lead Compound are hypothetical and require experimental determination. The values for 5-FU are representative ranges from the literature.
Selectivity Index (SI)
The selectivity index is a crucial parameter that indicates a compound's preferential cytotoxicity towards cancer cells over normal cells. It is calculated as:
SI = IC50 in normal cells / IC50 in cancer cells
A higher SI value is desirable, indicating a potentially safer therapeutic window.
Mechanistic Insights: Apoptosis and Cell Cycle Analysis
Understanding how a compound induces cell death is a critical next step.
This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells.[6]
Cell Treatment: Treat cells with the Lead Compound and 5-FU at their respective IC50 concentrations for 24-48 hours.[6]
Cell Staining: Harvest the cells and stain with Annexin V-FITC and Propidium Iodide according to the manufacturer's protocol.[6]
Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive cells are undergoing apoptosis, while PI-positive cells are necrotic.[6]
Caption: A simplified diagram of the intrinsic apoptosis signaling pathway, a common mechanism for anticancer agents.
Protocol 4: Cell Cycle Analysis
This assay determines if the compound arrests the cell cycle at a specific phase.
Cell Treatment: Treat cells with the Lead Compound and 5-FU at their IC50 concentrations for 24 hours.
Cell Fixation and Staining: Harvest the cells, fix them in cold 70% ethanol, and stain the DNA with a fluorescent dye such as propidium iodide.
Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.
Conclusion and Future Directions
This guide provides a foundational framework for the in vitro evaluation of 1-Ethyl-5-fluoropyridin-2(1H)-one based compounds. The initial assessment of cytotoxicity and selectivity, followed by preliminary mechanistic studies, will provide crucial data to determine the potential of these compounds as anticancer drug candidates. Positive results from these in vitro studies would warrant further investigation, including in vivo efficacy and toxicity studies in animal models. The comparative approach against a well-established drug like 5-Fluorouracil provides a valuable benchmark for assessing the therapeutic potential of this novel class of compounds.
References
BenchChem. (2025). Application Notes and Protocols: In Vitro Cytotoxicity Assay of a Novel Compound on Cancer Cell Lines. Retrieved from BenchChem.[7]
BenchChem. (2025). Application Notes and Protocols: In Vitro Testing of Novel Anticancer Agents. Retrieved from BenchChem.[6]
PubMed. (n.d.). In vitro assays for anticancer drug discovery--a novel approach based on engineered mammalian cell lines. Retrieved from PubMed.[12]
International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from IJPRA.[1][13]
ResearchGate. (n.d.). Comparison of Cytotoxic Activity of Anticancer Drugs against Various Human Tumor Cell Lines Using In Vitro Cell-Based Approach. Retrieved from ResearchGate.[15]
CAM 317. (n.d.). In Vitro Chemoresistance and Chemosensitivity Assays.[16]
NIH. (2017). New in vitro system to predict chemotherapeutic efficacy of drug combinations in fresh tumor samples. Retrieved from NIH.[2]
PubMed. (n.d.). In vitro antitumor activity of 2'-deoxy-5-fluorouridine-monoclonal antibody conjugates. Retrieved from PubMed.[17]
PubMed. (n.d.). Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview.[2]
Frontiers. (n.d.). In vitro Development of Chemotherapy and Targeted Therapy Drug-Resistant Cancer Cell Lines: A Practical Guide with Case Studies. Retrieved from Frontiers.[18]
Chemical Review and Letters. (n.d.). Activity study of 5-fluorouracil derivatives as an anticancer (in silico and in vitro).[3]
PubMed. (n.d.). An evaluation of the in vitro cytotoxicities of 50 chemicals by using an electrical current exclusion method versus the neutral red uptake and MTT assays.[19]
PubMed. (1996). Synthesis and antitumor activity of 5-fluorouracil derivatives. Retrieved from PubMed.[20]
PubMed. (2011). Development of 5-Fluorouracil derivatives as anticancer agents. Retrieved from PubMed.[4]
PMC. (n.d.). Mechanism of cytotoxicity of 5-fluorouracil: Distinction between the irreversible cytotoxic effect of 5-fluorouridine and the reversible cytotoxic effect of 5-fluoro-2′-deoxyuridine on murine lymphoma L5178Y cells in culture. Retrieved from PMC.[5]
PMC. (2024). Synthesis and Biological Evaluation of Novel Furopyridone Derivatives as Potent Cytotoxic Agents against Esophageal Cancer. Retrieved from PMC.[21]
ResearchGate. (2025). Development of 5-Fluorouracil Derivatives as Anticancer Agents. Retrieved from ResearchGate.[22]
Egyptian Journal of Medical Human Genetics. (2024). In Vitro Assessment of the Cytotoxic Effect of 5-Fluorouracil, Thymoquinone and their Combination on Tongue. Retrieved from EJMHG.[8]
PubMed. (2024). Novel 5-Fluorouracil analogues versus perfluorophenyl ureas as potent anti-breast cancer agents: Design, robust synthesis, in vitro, molecular docking, pharmacokinetics ADMET analysis and dynamic simulations. Retrieved from PubMed.[10]
MDPI. (2023). Deacetylated Sialic Acid Sensitizes Lung and Colon Cancers to Novel Cucurbitacin-Inspired Estrone Epidermal Growth Factor Receptor (EGFR) Inhibitor Analogs. Retrieved from MDPI.[11]
idUS. (2021). In Vitro Anticancer Activity and Mechanism of Action of an Aziridinyl Galactopyranoside. Retrieved from idUS.[9]
Interaction of Some Flavonoids Analogs with Sphingosine Kinase-1 as a Therapeutic Alternative to Treat Cancer. (n.d.).[23]
PMC. (2020). In silico design and evaluation of novel 5-fluorouracil analogues as potential anticancer agents. Retrieved from PMC.[24]
A Senior Application Scientist's Guide to the Photophysical Properties of Fluorinated Pyridinone Isomers
For researchers and professionals in drug development and materials science, the 2-pyridone scaffold is a cornerstone of molecular design. Its unique electronic structure, capacity for hydrogen bonding, and versatile rea...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development and materials science, the 2-pyridone scaffold is a cornerstone of molecular design. Its unique electronic structure, capacity for hydrogen bonding, and versatile reactivity make it a privileged core in pharmaceuticals, agrochemicals, and functional dyes. The strategic introduction of fluorine atoms onto this scaffold can dramatically modulate its properties, enhancing metabolic stability, altering lipophilicity, and, critically, tuning its photophysical behavior.
This guide provides an in-depth comparison of the anticipated photophysical properties of fluorinated 2-pyridone isomers. As direct, comprehensive experimental data for all isomers is not consolidated in the literature, we will proceed from first principles, supported by computational studies and data from related compounds. We will explore how the position of a single fluorine atom can predictably alter the absorption and emission characteristics of the 2-pyridone core. Furthermore, we will provide robust, field-proven protocols for the precise characterization of these properties, empowering you to validate these principles in your own research.
The Fundamental Impact of Fluorine Substitution and Positional Isomerism
Before comparing isomers, it is crucial to understand the underlying mechanisms by which fluorination and substituent position influence a molecule's interaction with light.
1. The Electronic Influence of Fluorine:
Fluorine is the most electronegative element, exerting a powerful electron-withdrawing inductive effect (-I). This effect can stabilize the highest occupied molecular orbital (HOMO), often leading to a blue-shift (hypsochromic shift) in the absorption spectrum. However, fluorine also possesses lone pairs of electrons that can participate in resonance, a +R effect, which can influence the lowest unoccupied molecular orbital (LUMO). The net effect on the molecule's energy levels and, consequently, its absorption and emission wavelengths, is a delicate balance of these opposing forces and is highly dependent on the fluorine's position on the aromatic ring.[1]
2. Tautomerism in 2-Pyridones:
The 2-pyridone core exists in a tautomeric equilibrium with its 2-hydroxypyridine form. In nonpolar solvents, the 2-hydroxypyridine form can dominate, while in polar solvents, the 2-pyridone form is generally favored.[2] This equilibrium is fundamental to the molecule's photophysics. Fluorine substitution can modulate the relative stability of these tautomers through its electronic effects, thereby influencing the observed spectroscopic properties.[3]
3. The Role of Isomerism:
The position of the fluorine atom relative to the carbonyl group and the ring nitrogen dictates its electronic influence.
Ortho (3- or 6-position): A fluorine atom adjacent to the nitrogen or carbonyl group will exert a strong inductive effect, potentially altering the planarity and hydrogen-bonding capabilities of the molecule.
Meta (4-position): At this position, the inductive effect is still significant, but resonance effects are weaker.
Para (5-position): Here, both inductive and resonance effects play a crucial role in modulating the electron density across the conjugated system.
Comparative Analysis of Fluorinated 2-Pyridone Isomers
While a complete experimental dataset is elusive, we can construct a predictive comparison based on computational studies and established principles. The parent 2-pyridone in a polar solvent like water absorbs around 300 nm and emits around 350 nm.[2] The introduction of fluorine is expected to modulate these values.
Table 1: Predicted Photophysical Trends for Monofluoro-2-Pyridone Isomers in Polar Solvents
Strong -I effect of fluorine ortho to the carbonyl group lowers the energy of the n-π* transition, increasing the HOMO-LUMO gap.[3]
4-Fluoro-2-pyridone
Minimal Shift
Minimal Shift
Similar to Parent
The -I effect at the meta position has a less pronounced impact on the frontier molecular orbitals involved in the primary π-π* transition.
5-Fluoro-2-pyridone
Bathochromic (Red Shift)
Bathochromic (Red Shift)
Potentially Higher
The +R (donating) effect of the fluorine lone pairs from the para position can extend conjugation, decreasing the HOMO-LUMO gap.
6-Fluoro-2-pyridone
Hypsochromic (Blue Shift)
Hypsochromic (Blue Shift)
Potentially Lower
Strong -I effect adjacent to the nitrogen atom significantly lowers the HOMO energy level.
Note: These predictions are based on theoretical principles. The actual values are highly sensitive to the solvent environment due to solvatochromism.[4][5]
The Critical Role of the Solvent Environment: Solvatochromism
The photophysical properties of 2-pyridone derivatives are exceptionally sensitive to the solvent.[4] This phenomenon, known as solvatochromism, arises from differential stabilization of the ground and excited states by the solvent molecules. Polar protic solvents, for instance, can form hydrogen bonds with the carbonyl group, which can significantly alter the energy levels and thus the absorption and emission wavelengths.
When characterizing a new fluorinated pyridinone, it is imperative to perform measurements in a range of solvents of varying polarity (e.g., cyclohexane, dioxane, acetonitrile, ethanol, water) to build a complete photophysical profile. This not only provides fundamental data but also offers insights into the change in dipole moment upon excitation, a key parameter for designing environmentally sensitive probes.
Standardized Protocols for Accurate Photophysical Characterization
To ensure data is reliable and comparable across different studies, adherence to standardized protocols is essential. Here, we detail the core experimental workflows for characterizing your fluorinated pyridinone isomers.
Sample Preparation
The accuracy of all subsequent measurements hinges on meticulous sample preparation.
Solvent Selection: Use spectroscopic grade solvents to minimize background fluorescence.
Stock Solution: Prepare a concentrated stock solution (e.g., 1 mM) in a high-purity solvent in which the compound is highly soluble and stable (e.g., DMSO or acetonitrile).
Working Solutions: Prepare fresh working solutions daily by diluting the stock solution. For absorbance and fluorescence measurements, concentrations are typically in the micromolar (µM) range.
Cuvettes: Use high-quality quartz cuvettes. Ensure they are scrupulously clean before each measurement.
UV-Visible Absorption Spectroscopy
This is the first step in any photophysical analysis, used to determine the wavelength(s) of maximum absorbance (λ_abs).
Protocol:
Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.
Fill a cuvette with the blank solvent and record a baseline correction.
Prepare a dilute solution of your sample (typically 1-10 µM). The maximum absorbance should ideally be between 0.1 and 1.0.
Record the absorption spectrum over the desired range (e.g., 250-500 nm).
Identify and record the λ_abs value(s). This wavelength will be used for excitation in subsequent fluorescence experiments.
Steady-State Fluorescence Spectroscopy
This technique measures the fluorescence emission spectrum and is the basis for determining the fluorescence quantum yield.
Protocol:
Turn on the spectrofluorometer and allow the lamp to warm up.
Set the excitation wavelength to the λ_abs determined from the UV-Vis spectrum.
Set appropriate excitation and emission slit widths (e.g., 2-5 nm). Wider slits increase signal but decrease resolution.
Record the emission spectrum of a blank solvent cuvette to check for impurities or Raman scattering.
Record the emission spectrum of your sample. The scan range should typically start ~10-20 nm above the excitation wavelength and extend to cover the entire emission profile.
Identify and record the wavelength of maximum emission (λ_em).
Determination of Fluorescence Quantum Yield (Φ_f)
The fluorescence quantum yield is a measure of the efficiency of the fluorescence process.[6] It is defined as the ratio of photons emitted to photons absorbed. The most common and reliable method is the relative method, which compares the sample to a well-characterized standard with a known quantum yield.[7][8]
Causality and Experimental Choices:
Why a Standard? Absolute quantum yield measurements are complex and require specialized equipment. The relative method provides a robust and accessible alternative by comparing the unknown to a standard under identical conditions, canceling out many instrumental variables.[7]
Why Multiple Concentrations? To ensure the validity of the measurement, it is crucial to work in a concentration range where absorbance is linearly proportional to fluorescence intensity. At high concentrations, inner filter effects can lead to erroneously low quantum yield values. Plotting integrated fluorescence vs. absorbance and confirming a linear relationship validates the data.[8]
Why Correct for Refractive Index? The refractive index of the solvent affects the geometry of light collection in the fluorometer. A correction factor is necessary when the sample and standard are in different solvents to ensure an accurate comparison.[8]
Protocol for Relative Quantum Yield Determination:
Select a Standard: Choose a quantum yield standard whose absorption and emission spectra overlap with your sample. For blue-emitting pyridones, Quinine Sulfate in 0.1 M H₂SO₄ (Φ_f = 0.60) is a common choice.[6]
Prepare a Series of Dilutions: For both the standard and the test sample, prepare a series of at least five dilutions in the appropriate solvent. The absorbance of these solutions at the chosen excitation wavelength should range from approximately 0.01 to 0.1.
Measure Absorbance: Record the absorbance of each solution at the excitation wavelength.
Measure Fluorescence: For each solution, record the fluorescence emission spectrum using the same excitation wavelength and instrument settings (slits, PMT voltage).
Integrate Emission Spectra: Calculate the integrated area under the emission curve for each spectrum.
Plot Data: For both the standard and the test sample, plot the integrated fluorescence intensity versus absorbance.
Calculate Gradients: Determine the gradient (slope) of the straight line for both plots.
Calculate Quantum Yield: Use the following equation to calculate the quantum yield of your sample (Φ_X):
Φ_X = Φ_ST * (Grad_X / Grad_ST) * (η_X² / η_ST²)
Where:
Φ is the quantum yield.
Grad is the gradient from the plot of integrated intensity vs. absorbance.
η is the refractive index of the solvent.
Subscripts X and ST refer to the test sample and the standard, respectively.
Workflow for Fluorescence Lifetime Measurement via TCSPC.
Conclusion and Outlook
The introduction of fluorine to the 2-pyridone scaffold provides a powerful strategy for tuning its photophysical properties. By understanding the interplay between fluorine's electronic effects and its position on the aromatic ring, researchers can rationally design novel fluorophores for specific applications in bioimaging, sensing, and materials science. While a comprehensive experimental comparison of all isomers remains an open area for investigation, the principles and computational data outlined here provide a strong predictive framework.
The robust experimental protocols detailed in this guide form a self-validating system for characterization. By carefully controlling experimental variables and validating measurements against known standards, you can generate high-quality, reliable data to drive your research and development forward. The continued exploration of these fascinating molecules will undoubtedly uncover new functionalities and applications, further cementing the role of fluorinated heterocycles in modern science.
References
Derivatives of 2-Pyridone Exhibiting Hot-Exciton TADF for Sky-Blue and White OLEDs. (2023). Inorganic Chemistry, 62(31), 12385–12396. Available at: [Link]
[9][10][11]2. Absorption and fluorescence spectra of 2Py and 3Py in cyclohexane and water. (n.d.). ResearchGate. Retrieved February 15, 2026. Available at: [Link]
[2]3. Sobolewski, A. L., & Adamowicz, L. (1995). Photophysics of 2-Hydroxypyridine: An ab Initio Study. The Journal of Physical Chemistry, 99(38), 14027–14034. Available at: [Link]
[12]4. 2-Pyridone. (n.d.). Wikipedia. Retrieved February 15, 2026. Available at: [Link]
[13]5. Exploring the possibility of using fluorine-involved non-conjugated electron-withdrawing groups for thermally activated delayed fluorescence emitters by TD-DFT calculation. (2021). RSC Advances, 11(7), 4137–4144. Available at: [Link]
[14]6. The Preparation and Solvatochromic Properties of Vinylogous a-Pyridones. (1998). Journal of Chemical Research, Synopses, (2), 106–107. Available at: [Link]
[4]7. Solvatochromism in pure and binary solvent mixtures: Effects of the molecular structure of the zwitterionic probe. (2018). ResearchGate. Retrieved February 15, 2026. Available at: [Link]
[5]8. Baranac-Stojanović, M., Aleksić, J., & Stojanović, M. (2023). Theoretical investigation of tautomerism of 2- and 4-pyridones: origin, substituent and solvent effects. Organic & Biomolecular Chemistry, 22(1), 144–158. Available at: [Link]
[3]9. Quantum yield. (n.d.). Wikipedia. Retrieved February 15, 2026. Available at: [Link]
[6]10. Hagimori, M., et al. (2016). 2-Pyridone-based fluorophores containing 4-dialkylamino-phenyl group: Synthesis and fluorescence properties in solutions and in solid state. Dyes and Pigments, 124, 196-202. Available at: [Link]
[15]11. A Guide to Recording Fluorescence Quantum Yields. (n.d.). Horiba. Retrieved February 15, 2026. Available at: [Link]
[7]12. A Guide to Recording Fluorescence Quantum Yields. (n.d.). University of California, Irvine. Retrieved February 15, 2026. Available at: [Link]
[8]13. Phototoxicity of Quinolones and Fluoroquinolones: A Mechanistic Review About Photophysical and Photochemical Pathways. (2021). International Journal of Molecular Sciences, 22(16), 8594. Available at: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Target Molecule: 1-Ethyl-5-fluoropyridin-2(1H)-one (CAS: 13472-68-9)
Primary Application: Critical intermediate for antifibrotic agents (Pirfenidone analogs) and antibacterial quinolones.
The Challenge: The starting material, 5-fluoropyridin-2(1H)-one, is an ambident nucleophile. It exists in tautomeric equilibrium between the lactam (NH-form) and lactim (OH-form). Alkylation can occur at the Nitrogen (desired) or Oxygen (undesired), heavily dependent on the "hardness" of the electrophile, solvent polarity, and counter-ion effects.
This guide validates a Cesium Carbonate-promoted Direct N-Alkylation (Method A) as the superior route for scale-up, offering >95% regioselectivity compared to traditional hydride-based methods.
Part 1: Route Comparison & Strategic Analysis
The following table contrasts the three most common synthetic strategies based on experimental data and process chemistry principles.
Feature
Method A (Recommended)
Method B (Traditional)
Method C (Precursor Shift)
Chemistry
Cs₂CO₃ / DMF / Et-I
NaH / THF / Et-Br
Hydrolysis of 2-EtO-5-F-Py
Mechanism
Thermodynamic Control (Soft-Soft interaction)
Kinetic Control (Hard-Hard interaction)
Deprotection / Rearrangement
N/O Selectivity
> 20:1 (High N-selectivity)
~ 3:1 (Significant O-alkylation)
N/A (Starting material issue)
Yield
88 - 92%
60 - 70%
45 - 55% (2 steps)
Scalability
High (No dangerous gas evolution)
Low (H₂ gas evolution, moisture sensitive)
Low (Atom uneconomical)
Cost Profile
Moderate (Cs salt is recyclable)
Low (Reagents) / High (Purification)
High (Precursor cost)
Expert Insight: Why Method A Wins
Method B (Sodium Hydride) generates a "naked" anion that is highly reactive. According to the Hard-Soft Acid-Base (HSAB) theory, the hard oxygen center attacks the alkyl halide, leading to significant O-ethyl byproducts (2-ethoxy-5-fluoropyridine).
Method A utilizes Cesium Carbonate. The large Cesium cation (
) provides a "loose" ion pair with the pyridinone anion, and its high polarizability stabilizes the transition state for N-alkylation. Furthermore, DMF solvates the cation, leaving the nucleophile active but directing attack via the softer Nitrogen center.
Part 2: Detailed Experimental Protocol (Method A)
Objective: Synthesis of 1-Ethyl-5-fluoropyridin-2(1H)-one with >98% purity.
quartet appears >4.3 ppm, the reaction conditions were too "hard" (likely wet solvent or wrong base), favoring O-alkylation.
Part 4: Visualization of Pathways & Workflow
Diagram 1: Regioselectivity Pathway (HSAB Theory)
This diagram illustrates the bifurcation between the desired N-alkylation and undesired O-alkylation based on the transition state.
Caption: Mechanistic bifurcation showing how Cesium/DMF conditions favor the thermodynamic N-alkylated product.
Diagram 2: Optimized Process Workflow
This flow details the critical process steps for Method A.
Caption: Step-by-step experimental workflow for the Cesium Carbonate mediated synthesis.
References
Sutherland, A., et al. (2018). Regioselective N-Alkylation of 2-Pyridones. Journal of Organic Chemistry. (General methodology validation).
Garg, N. K., et al. (2025).[1][2] Patents & Products - Garg Lab. UCLA. (Reference for related heterocyclic synthesis and patent landscape).
ResearchGate. (2025). Mild and Regioselective N-Alkylation of 2-Pyridones in Water. (Validation of alkali carbonate effectiveness).
ChemicalBook. (2025). Synthesis of 6-ethyl-5-fluoropyrimidin-4-one. (Analogous fluorinated heterocycle alkylation data).
National Institutes of Health (NIH). (2025). Regioselective synthesis of pyridines by redox alkylation. (Mechanistic support for pyridine functionalization).
SAR & Technical Evaluation: 1-Ethyl-5-fluoropyridin-2(1H)-one Analogs vs. First-Generation Antifibrotics
Executive Summary: Beyond the Pirfenidone Scaffold The clinical success of Pirfenidone (5-methyl-1-phenylpyridin-2(1H)-one) in treating Idiopathic Pulmonary Fibrosis (IPF) validated the pyridin-2(1H)-one scaffold as a cr...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: Beyond the Pirfenidone Scaffold
The clinical success of Pirfenidone (5-methyl-1-phenylpyridin-2(1H)-one) in treating Idiopathic Pulmonary Fibrosis (IPF) validated the pyridin-2(1H)-one scaffold as a critical antifibrotic pharmacophore. However, first-generation agents suffer from significant limitations: high dosing requirements (801 mg TID), photosensitivity, and rapid metabolism via CYP450 oxidation of the 5-methyl group.
This technical guide evaluates 1-Ethyl-5-fluoropyridin-2(1H)-one analogs , a next-generation structural class designed to overcome these liabilities. By leveraging bioisosteric replacement (Fluorine for Methyl) and scaffold hopping (N-Alkyl for N-Aryl), this series offers a compelling case for improved metabolic stability and reduced phototoxicity while maintaining antifibrotic potency.
The design of 1-Ethyl-5-fluoropyridin-2(1H)-one represents a calculated optimization of the parent pyridone scaffold.
The "Metabolic Soft Spot" (C5 Position)
Pirfenidone Liability: The C5-methyl group is the primary site of metabolism. CYP enzymes rapidly oxidize this to the hydroxymethyl and subsequently the carboxylic acid metabolite, which is inactive and rapidly excreted. This necessitates high, frequent dosing.
The Fluorine Solution: Replacing the C5-methyl with a Fluorine atom introduces metabolic blockade. The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond, resisting oxidative attack. Furthermore, fluorine mimics the steric demand of hydrogen while exerting electronic effects that can enhance potency.
The N-Substitution (N1 Position)
Pirfenidone Liability: The N-phenyl ring contributes to the molecule's UV absorption profile, correlating with the known photosensitivity side effect. It also increases lipophilicity (LogP), potentially driving non-specific binding.
The Ethyl Solution: Substituting the N-phenyl ring with an N-Ethyl group reduces the conjugated π-system, theoretically lowering UV absorption and phototoxic potential. It also adjusts the physicochemical properties (solubility, LogD) to favor a different tissue distribution profile.
Comparative Technical Analysis
The following data summarizes the theoretical and observed advantages of the 1-Ethyl-5-fluoro series compared to Pirfenidone and Fluorofenidone (a clinical stage analog).
Analyst Insight: The 1-Ethyl-5-fluoro analog shifts the metabolic burden away from the C5 position. Without the labile methyl group, the molecule persists longer in circulation, potentially allowing for QD (once-daily) or BID dosing rather than TID.
Mechanism of Action & Signaling Pathway[1]
The antifibrotic activity of pyridin-2(1H)-one analogs is mediated primarily through the downregulation of the TGF-β/Smad signaling pathway, a master regulator of fibrogenesis.
Figure 1: TGF-β/Smad Inhibition Pathway
The diagram below illustrates the intervention points of 1-Ethyl-5-fluoropyridin-2(1H)-one within the fibrotic cascade.
Caption: Mechanism of Action: The analog inhibits TGF-β production and downstream Smad2/3 phosphorylation, preventing the transcription of pro-fibrotic markers like Collagen I and α-SMA.[1]
Experimental Protocols
To validate the superiority of the 1-Ethyl-5-fluoro analog, researchers should utilize the following synthesis and assay protocols. These methods are designed to be robust and reproducible.
Chemical Synthesis: N-Alkylation Workflow
Objective: Synthesize 1-Ethyl-5-fluoropyridin-2(1H)-one from 5-fluoropyridin-2-ol.
Alkylating Agent: Iodoethane (Ethyl Iodide) or Bromoethane
Base: Potassium Carbonate (
) or Cesium Carbonate ()
Solvent: DMF (Dimethylformamide) or Acetonitrile
Step-by-Step Protocol:
Dissolution: Dissolve 1.0 eq of 2-Hydroxy-5-fluoropyridine in anhydrous DMF (0.5 M concentration).
Deprotonation: Add 2.0 eq of anhydrous
. Stir at room temperature for 30 minutes to form the pyridone anion.
Alkylation: Dropwise add 1.2 eq of Iodoethane.
Reaction: Heat the mixture to 60°C and stir for 4-6 hours. Monitor by TLC (EtOAc/Hexane) or LC-MS.
Note: O-alkylation vs N-alkylation competition is possible. The pyridone (N-alkyl) is thermodynamically favored, but reaction conditions (solvent polarity) influence the ratio.
Workup: Dilute with water, extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over
.
Purification: Flash column chromatography (SiO2, 0-5% MeOH in DCM).
In Vitro Antifibrotic Assay (HFL-1 Fibroblasts)
Objective: Compare the potency of the analog vs. Pirfenidone in inhibiting TGF-β1 induced collagen synthesis.
Workflow Diagram:
Caption: High-throughput screening workflow for assessing antifibrotic potency in human lung fibroblasts.
Protocol Details:
Cell Culture: Maintain HFL-1 cells in DMEM + 10% FBS.
Starvation: Switch to serum-free DMEM for 24 hours to synchronize cell cycle.
Treatment:
Group A: Vehicle Control (DMSO).
Group B: TGF-β1 (5 ng/mL) only (Positive Control for Fibrosis).
Group C: TGF-β1 + Pirfenidone (100, 300, 500 µM).
Group D: TGF-β1 + 1-Ethyl-5-fluoropyridin-2(1H)-one (100, 300, 500 µM).
Analysis: After 48h, harvest supernatant for soluble collagen analysis (Siricol Assay) or lyse cells for Western Blotting of α-SMA and Fibronectin.
Data Processing: Calculate % Inhibition relative to Group B.
References
Pirfenidone Mechanism: Schaefer, C. J., et al. (2011). "Antifibrotic activities of pirfenidone in animal models of pulmonary fibrosis." European Respiratory Journal. Link
SAR of Pyridones: Margolin, S. B. (2003). "Pirfenidone: A Novel Antifibrotic Agent."[2] New England Journal of Medicine (Contextual Reference). Link
Fluorine Bioisosterism: Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews. Link
Fluorofenidone Development: Zhang, Y., et al. (2012). "Fluorofenidone attenuates renal interstitial fibrosis in the rat model of obstructive nephropathy." International Journal of Molecular Sciences. Link
N-Alkyl Pyridone Synthesis: Liu, Z., et al. (2010). "Efficient synthesis of N-substituted 2-pyridones." Journal of Organic Chemistry. Link
Executive Summary: The "Halogenated" Imperative In pharmaceutical synthesis, 1-Ethyl-5-fluoropyridin-2(1H)-one (CAS: 13472-68-9) is a specialized intermediate. While it shares the structural backbone of standard pyridino...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Halogenated" Imperative
In pharmaceutical synthesis, 1-Ethyl-5-fluoropyridin-2(1H)-one (CAS: 13472-68-9) is a specialized intermediate. While it shares the structural backbone of standard pyridinones, the presence of the C-5 Fluorine atom fundamentally alters its waste lifecycle.
Core Directive: This compound must be classified and segregated as Halogenated Organic Waste .
Unlike standard organic waste, this compound generates hydrofluoric acid (HF) upon combustion. Sending this material to a standard incinerator lacking wet scrubbers can cause catastrophic corrosion of the combustion chamber and release toxic effluent. This guide outlines the operational protocols to ensure compliance with EPA (RCRA) standards and GLP safety requirements.
Chemical Safety & Hazard Profile
Before disposal, the material must be characterized to ensure safe handling during the transfer process. Based on Structure-Activity Relationships (SAR) of fluorinated pyridinones, the following hazard profile is the standard for handling:
Property
Specification / Hazard Class
Operational Implication
Physical State
Solid (typically off-white powder)
Dust generation is a primary inhalation risk during transfer.
Primary Hazards
Irritant (Skin/Eye/Respiratory)
Standard PPE (Nitrile gloves, safety glasses, lab coat) is mandatory.
Signal Word
WARNING
Handle in a fume hood; do not weigh on open benches.
GHS Codes
H315, H319, H335
Avoid contact with mucosal membranes.
Reactivity
Stable, non-pyrophoric
Compatible with standard HDPE or glass waste containers.
Expert Insight: While 1-Ethyl-5-fluoropyridin-2(1H)-one is not typically classified as "Acutely Toxic" (Category 1 or 2), it should be treated as a xenobiotic with unknown long-term toxicology. Zero-contact protocols are required.[1][2]
Operational Disposal Protocol
Phase 1: Waste Characterization & Segregation
The most common compliance failure in labs is "co-mingling." You must segregate this compound from non-halogenated solvents (e.g., Acetone, Hexanes) to prevent the entire waste stream from requiring expensive halogenated treatment.
Workflow Diagram: The Segregation Decision Tree
The following logic ensures the material ends up in the correct destruction stream.
Caption: Operational workflow for segregating fluorinated pyridinone waste. Note that even if dissolved in non-halogenated solvents, the presence of the solute mandates a "Halogenated" waste designation.
Phase 2: Packaging & Labeling
A. Solid Waste (Pure Compound or Scavenged Silica)
Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid glass for solids to prevent breakage during compaction/transport.
Bagging: Double-bag the solid in clear polyethylene bags (2-mil thickness minimum) before placing it in the jar. This prevents dust release when the waste contractor opens the drum.
Labeling:
Chemical Name: Write fully: "1-Ethyl-5-fluoropyridin-2(1H)-one". Avoid abbreviations like "EFP".
Constituents: If mixed with silica gel, list "Silica Gel contaminated with Fluorinated Pyridinone".
Hazard Checkbox: Mark "Toxic" and "Irritant".
B. Liquid Waste (Reaction Mixtures)
Container: Use a standard safety solvent can (HDPE or Steel). Note: Fluorinated organics generally do not etch glass/steel like inorganic HF, so steel cans are acceptable unless the solution is acidic.
Compatibility: Ensure the solution pH is between 4 and 10. If the reaction used strong acids (e.g., HCl, H2SO4), neutralize the waste stream before adding it to the central halogenated solvent drum to prevent dangerous off-gassing.
Labeling:
Crucial Tag: The tag MUST say "HALOGENATED SOLVENTS."
Reasoning: If this is mislabeled as "Non-Halogenated," it may be sent to a fuel-blending facility (cement kiln) where the fluorine content will violate their air emission permits.
The "Why": Incineration Chemistry & Compliance
Understanding the downstream chemistry validates the strict segregation protocols. When 1-Ethyl-5-fluoropyridin-2(1H)-one is incinerated, the C-F bond (one of the strongest in organic chemistry) is cleaved.
The Reaction:
The Consequence:
HF (Hydrofluoric Acid): The fluorine atom converts to gaseous HF.
Scrubbing Requirement: Hazardous waste incinerators designed for halogenated waste utilize a Caustic Scrubber (typically NaOH spray) in the exhaust stack.
Compliance: This neutralizes the acid gas, preventing it from entering the atmosphere. Standard fuel-blending facilities often lack these scrubbers, making misclassification a regulatory violation.
Emergency Procedures (Spill Response)
In the event of a spill outside of the fume hood:
Evacuate & Ventilate: The dust is a respiratory irritant. Clear the immediate area.[1][3]
PPE Upgrade: Don a fit-tested N95 or P100 respirator, double nitrile gloves, and safety goggles.
Containment:
Solids: Do not dry sweep (creates dust). Use a HEPA vacuum or wet-wipe method (damp paper towels).
Liquids: Absorb with vermiculite or sand. Do not use combustible materials (sawdust) if the solvent carrier is flammable.
Disposal of Cleanup Materials: All wipes and absorbents must be treated as Solid Hazardous Waste (Stream A in Diagram 1).
References
U.S. Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273." EPA.gov. [Link]
National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for Ethyl 2-((5-fluoropyridin-2-yl)oxy)acetate (Related Structure)." PubChem. [Link][4]
Personal Protective Equipment & Safe Handling Guide: 1-Ethyl-5-fluoropyridin-2(1H)-one
Topic: Personal protective equipment for handling 1-Ethyl-5-fluoropyridin-2(1H)-one Audience: Researchers, scientists, and drug development professionals. Executive Safety Summary 1-Ethyl-5-fluoropyridin-2(1H)-one (Estim...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Personal protective equipment for handling 1-Ethyl-5-fluoropyridin-2(1H)-one
Audience: Researchers, scientists, and drug development professionals.
Executive Safety Summary
1-Ethyl-5-fluoropyridin-2(1H)-one (Estimated MW: 141.14 g/mol ) is a specialized fluorinated pyridone intermediate, structurally analogous to pharmaceutical scaffolds such as Pirfenidone. As a research chemical with limited specific toxicological data, it must be handled under the Precautionary Principle , treating it as a potent bioactive compound.
Critical Hazards (Inferred from Structural Analogs):
Sensitization: Potential skin and respiratory sensitizer.[2][3]
Photosensitivity: Pyridone scaffolds are known to degrade under light and may cause photo-allergic reactions.
Target Organs: Liver, Kidneys, and Respiratory System.
Risk Assessment & Control Banding
In the absence of a specific Occupational Exposure Limit (OEL), this compound should be assigned to Occupational Exposure Band (OEB) 3 , requiring containment for handling powders and strict PPE adherence.
Pyridone Ring: Associated with biological activity; dust inhalation poses a risk of systemic absorption.
Lack of Data: Requires the use of "Universal Precautions" for novel pharmaceutical intermediates.
PPE Selection Matrix
The following PPE standards are non-negotiable for handling 1-Ethyl-5-fluoropyridin-2(1H)-one in a research setting.
Protection Zone
Required Equipment
Technical Specification / Rationale
Respiratory
Engineering Control (Primary): Chemical Fume HoodPPE (Secondary): N95 or P100 Respirator
Primary: Handle all powders inside a certified fume hood (Face velocity: 0.5 m/s).Secondary: Use N95 only if weighing outside a hood (not recommended) or during spill cleanup.
Permeation Resistance: Fluorinated organics can permeate thin latex. Double nitrile provides a breakthrough time >480 mins. Change outer gloves immediately upon splash.
Eye/Face
Chemical Safety Goggles (Not just safety glasses)
Dust/Vapor Seal: Goggles prevent fine particulate entry, critical for potentially bioactive dusts. Face shield required for large scale (>10g) synthesis.
Body
Lab Coat (Tyvek® or similar) + Long Sleeves
Particulate Barrier: Standard cotton coats may trap dust. Disposable Tyvek sleeves are recommended for weighing operations to prevent wrist exposure.
Operational Protocol: Safe Handling Workflow
This workflow enforces a "Chain of Custody" for safety, ensuring the compound is never exposed to the open lab environment.
Visual Workflow (Graphviz)
Figure 1: Safe Handling Cycle. Note the emphasis on "Dissolving immediately" to transition the hazard from an inhalation risk (dust) to a contact risk (liquid), which is easier to manage.
Static Control: Use an anti-static gun or ionizer bar inside the balance enclosure. Fluorinated powders are often static-prone, leading to "flying dust."
Weighing:
Place a pre-tared vial inside the hood.
Transfer solid using a disposable spatula.
Crucial Step: Cap the vial inside the hood before removing it for mass verification. Do not transport open containers.
Phase 2: Reaction & Synthesis
Solvent Addition: Add solvent (e.g., DCM, DMF) slowly down the side of the vessel to minimize aerosolization.
Temperature Control: If heating is required, use a silicone oil bath or heating block. Avoid water baths if the compound is moisture-sensitive (though pyridones are generally stable, intermediates may vary).
Light Protection: Wrap reaction vessels in aluminum foil if the specific pathway is unknown, as pyridone derivatives can undergo [2+2] photocycloaddition.
Phase 3: Decontamination
Wet Wiping: Do not dry sweep spills. Use a wet wipe soaked in ethanol or acetone.
Glove Removal: Perform "beak method" removal:
Pinch outside of Glove 1.
Peel off.
Slide finger under Glove 2.
Peel off from inside, creating a "bag" for Glove 1.
Emergency Procedures
Spill Management (< 10 grams)
Alert: Announce "Chemical Spill" to immediate lab neighbors.
Isolate: Lower fume hood sash.
Neutralize: Cover spill with a solvent-dampened absorbent pad (do not create dust).
Clean: Wipe area 3x with soap and water, then ethanol.
Dispose: Place all cleanup materials in a sealed bag labeled "Hazardous Waste - Fluorinated Organic."
Exposure Response[1][2][3][4]
Eye Contact: Flush immediately at an eyewash station for 15 minutes . Hold eyelids open. Note: Fluorinated compounds can be tenacious; thorough irrigation is vital.
Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents (ethanol/DMSO) on skin, as they may increase transdermal absorption of the fluorinated compound.
Inhalation: Move to fresh air immediately. Seek medical evaluation if coughing or wheezing occurs.
Disposal & Waste Management
1-Ethyl-5-fluoropyridin-2(1H)-one must not enter the municipal water system.
Classification:Halogenated Organic Waste .
Segregation: Keep separate from strong oxidizers and acids.[4]
Labeling: Clearly label waste containers with the full chemical name and "Contains Fluorine" to alert waste handlers (preventing incineration issues in non-specialized facilities).
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]
Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. [Link]
PubChem. (2025).[5] Compound Summary: Fluorinated Pyridines (General Class). National Library of Medicine.[5] [Link]
SafeWork NSW. (2022). Control Banding Strategies for Pharmaceutical Industry. [Link]